1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

• CAS: 3982-82-9

Core Science & Biosynthesis

An In-depth Technical Guide to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties, applications, and safety considerations for 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a versatile organosiloxane compound.

Chemical Identity and Structure

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a well-defined chemical entity with the molecular formula C28H32O2Si3.[1][2][3][4] Its structure consists of a linear trisiloxane backbone with methyl and phenyl group substitutions.

Synonyms: This compound is known by several other names in the literature and commercial products, including:

• 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane[1][5]

• Dow Corning 704 (DC 704)[1][5][6]

• Phenylmethylsiloxane Oligomer[1][]

• Tetramethyltetraphenyltrisiloxane[1][5]

IUPAC Name: dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane[4][5][]

Physicochemical Properties

The physical and chemical properties of this trisiloxane are summarized in the table below. It is a clear, colorless to pale yellow liquid.[8] It is generally insoluble in water.[9]

Property	Value	Source(s)
CAS Number	3982-82-9	[1][2][5][6][9][10]
Molecular Formula	C28H32O2Si3	[1][2][3][4]
Molecular Weight	484.81 g/mol	[1][3][5]
Appearance	Clear, colorless liquid	[9]
Melting Point	-25 °C	[1][4][][10][11]
Boiling Point	215 °C at 0.5 mm Hg	[1][4][][10][11]
Density	1.07 g/mL at 25 °C	[1][4][6][][10][11]
Refractive Index	n20/D 1.559	[1][][10][11]
Flash Point	214 °F (101.1 °C)	[1][4][10]
Water Solubility	0.006 ng/L at 20°C	[1][10]
Vapor Pressure	1.74E-09 mmHg at 25°C	[1]

Synthesis Pathway

While detailed experimental protocols are proprietary to manufacturers, the synthesis of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane can be conceptually understood through the co-hydrolysis of appropriate silane precursors. The upstream products for its synthesis include diphenylmethylsilanol, dimethylsilicon dichloride, and chlorobenzene.[1] A generalized reaction scheme can be visualized as follows:

Caption: Conceptual synthesis pathway for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Applications in Research and Industry

This phenyl-substituted silicone fluid exhibits high thermal stability and a low vapor pressure, making it suitable for a range of specialized applications.

• High-Vacuum Diffusion Pump Fluid: One of its primary uses is as a diffusion pump fluid, often under the trade name DC 704.[1][5] Its low vapor pressure and resistance to oxidation at high temperatures are critical for achieving high vacuum in scientific instruments.

• Heat-Exchange Fluid: Its thermal stability makes it an effective heat-transfer medium in high-temperature applications.[] It is used as a fill fluid in high-temperature pressure and level measurement instrumentation.[12]

• Cosmetics and Personal Care: In the cosmetics industry, it functions as an emollient and skin-conditioning agent.[2][10][13] Its lubricating properties provide a smooth, silky feel to formulations.

• Industrial Lubricant: It serves as a base oil for high-temperature greases and as a lubricating oil for critical devices and systems involving plastic and rubber components.[]

• Synthetic Rubber Manufacturing: This siloxane is also utilized in the synthetic rubber manufacturing sector.[5]

Experimental Protocol: Viscosity Measurement

To ensure the quality and performance of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane, particularly in applications like high-temperature lubrication or as a diffusion pump fluid, viscosity measurement is a key quality control parameter.

Objective: To determine the kinematic viscosity of the siloxane fluid at a specified temperature (e.g., 25 °C).

Apparatus:

• Calibrated glass capillary viscometer (e.g., Ubbelohde type)

• Constant temperature water bath with precise temperature control (±0.02 °C)

• Stopwatch

• Pipettes and suction bulb

• Solvents for cleaning (e.g., acetone, heptane)

Procedure:

• Cleaning: Thoroughly clean the viscometer with appropriate solvents and dry it completely.

• Sample Preparation: Ensure the siloxane sample is free of any particulate matter by filtration if necessary.

• Loading the Viscometer: Carefully charge the viscometer with the specified volume of the siloxane fluid.

• Temperature Equilibration: Suspend the viscometer vertically in the constant temperature bath. Allow at least 20 minutes for the sample to reach thermal equilibrium.

• Measurement: Using suction, draw the liquid up through the capillary tube to a point above the upper timing mark. Release the suction and measure the time it takes for the meniscus of the liquid to pass from the upper to the lower timing mark.

• Repeatability: Perform at least three consecutive measurements. The flow times should agree within the specified tolerance of the method.

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the calibration constant of the viscometer and t is the average flow time.

Safety and Handling

While not classified as hazardous under GHS for a significant portion of reports, some data indicates that 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane can cause serious eye irritation.[5][9] It may also cause skin and respiratory system irritation.[14][15]

Precautionary Measures:

• Eye Protection: Wear chemical safety goggles.[14]

• Skin Protection: Use neoprene or nitrile rubber gloves and wear suitable protective clothing.[14]

• Inhalation: Avoid breathing vapors or mists.[14] Use in a well-ventilated area. If inhalation is a risk, a NIOSH-certified organic vapor respirator is recommended.[14]

• Storage: Store in a tightly closed container in a dry, well-ventilated place away from heat and strong oxidizing agents.[9][14]

References

• LookChem. (n.d.). Cas 3982-82-9, 1,1,5,5-Tetraphenyltetramethyltrisiloxane. Retrieved from [Link]

• The Good Scents Company. (n.d.). tetramethyl tetraphenyl trisiloxane, 3982-82-9. Retrieved from [Link]

• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). DC 704. Retrieved from [Link]

• Haz-Map. (n.d.). 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane - Hazardous Agents. Retrieved from [Link]

• Gelest, Inc. (2015). SAFETY DATA SHEET: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. Retrieved from [Link]

• ChemBK. (2024). 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1,3,3,5-TETRAMETHYL-1,1,5,5-TETRAPHENYLTRISILOXANE. Retrieved from [Link]

• Emerson Electric Co. (2019). Technical Note Rosemount 1199 Fill Fluid Specifications. Retrieved from [Link]

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An In-Depth Technical Guide to the Physical Properties of Tetramethyl Tetraphenyl Trisiloxane

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction

Tetramethyl tetraphenyl trisiloxane is a distinct organosilicon compound characterized by a linear trisiloxane backbone with both methyl and phenyl group substitutions. This unique molecular architecture imparts a combination of properties from both aliphatic and aromatic chemistries, leading to its application in specialized fields. It is utilized as an emollient in cosmetic formulations and serves as a high-performance diffusion pump fluid.[1][2][3] This guide provides a comprehensive overview of its core physical properties, offering both established data and detailed experimental protocols for their validation.

Molecular Identity and Structure

The foundational step in understanding the physicochemical behavior of a compound lies in its precise molecular identification and structure.

• Chemical Name: 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane[2][4]

• Synonyms: Tetramethyl tetraphenyl trisiloxane, Phenylmethylsiloxane oligomer[5]

• CAS Number: 3982-82-9[2][4][5][6]

• Molecular Formula: C₂₈H₃₂O₂Si₃[2][4][6][7]

• Molecular Weight: 484.81 g/mol [2][4][6][7][8]

• IUPAC Name: dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane[4][8][9]

The structure consists of a central dimethylsiloxy unit bonded to two terminal methyldiphenylsilyloxy units. This arrangement is crucial to its thermal stability and unique interfacial properties.

Caption: Molecular structure of tetramethyl tetraphenyl trisiloxane.

Core Physical Properties

The physical properties of tetramethyl tetraphenyl trisiloxane are a direct consequence of its hybrid organic-inorganic structure. The siloxane backbone provides flexibility, while the phenyl groups contribute to its thermal stability and refractive index.

Physical Property	Value	Conditions
Boiling Point	215 °C	at 0.5 mmHg[5][6]
Melting Point	-25 °C
Density	1.07 g/mL	at 25 °C[4][5][6]
Refractive Index	1.559	at 20 °C[5][6]
Viscosity	35-41 cSt	at 25 °C
Solubility in Water	Insoluble (0.006 ng/L at 20°C)	[6]
Solubility in Solvents	Soluble in toluene, benzene, and carbon tetrachloride. Insoluble in water and ethanol.[10]

Experimental Determination of Physical Properties

To ensure the accuracy and reproducibility of the physical property data, standardized experimental protocols should be followed. Below are detailed methodologies for the determination of key physical properties of tetramethyl tetraphenyl trisiloxane.

Boiling Point Determination (Reduced Pressure)

Given the high boiling point of tetramethyl tetraphenyl trisiloxane at atmospheric pressure, determination under reduced pressure is necessary to prevent thermal decomposition.

Protocol:

• Assemble a vacuum distillation apparatus, ensuring all glassware is clean and dry.

• Place a small sample (2-3 mL) of tetramethyl tetraphenyl trisiloxane and a boiling chip into the distillation flask.

• Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.

• Gradually reduce the pressure to the desired level (e.g., 0.5 mmHg).

• Begin heating the distillation flask gently.

• Record the temperature at which a steady distillation rate is achieved and vapor condenses on the thermometer bulb. This temperature is the boiling point at the recorded pressure.

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• 8. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 10. chicchem.com [chicchem.com]

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane molecular weight and formula

An In-Depth Technical Guide to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Introduction

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a specialized organosilicon compound renowned for its exceptional thermal and chemical stability. As a member of the phenylmethylsiloxane family, its unique structure, which combines the flexibility of a siloxane backbone with the steric bulk and oxidative resistance of phenyl groups, makes it an indispensable material in various high-performance applications. This guide provides a comprehensive overview of its fundamental properties, synthesis, applications, and analytical characterization, tailored for researchers and professionals in materials science, chemistry, and engineering.

Section 1: Core Molecular and Physical Properties

The defining characteristics of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane are rooted in its precise molecular structure. These properties are critical for understanding its behavior in various applications.

Molecular Identity and Formula

The compound is a linear trisiloxane with four methyl and four phenyl groups attached to the silicon atoms.

• Molecular Formula: C₂₈H₃₂O₂Si₃[1][2][3][4][5]

• Molecular Weight: Approximately 484.8 g/mol .[2][3][4]

• IUPAC Name: dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane.[2][3]

• CAS Number: 3982-82-9.[1][2][3][4]

Physicochemical Data Summary

The compound's physical state as a liquid with a wide operating temperature range is central to its utility. The following table summarizes its key quantitative data.

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	[3]
Physical State	Liquid	[1]
Melting Point	-25 °C	[2][4]
Boiling Point	215 °C @ 0.5 mmHg	[2][4]
Density	1.07 g/mL at 25 °C	[4]
Flash Point	>101 °C (>214 °F)	[2][4]
Refractive Index	n20/D 1.559	[4]
Water Solubility	0.006 ng/L at 20 °C (Practically Insoluble)	[4]

Section 2: Synthesis Pathway and Experimental Protocol

The synthesis of phenyl-substituted siloxanes like this one typically involves the controlled hydrolysis and condensation of reactive chlorosilane precursors. The strategic inclusion of both methyl and phenyl groups is key to achieving the final product's desired properties.

Generalized Synthesis Workflow

A common industrial approach involves the co-hydrolysis of dichlorosilane monomers. In this case, dimethyldichlorosilane and diphenyldichlorosilane would be the logical starting materials. The reaction must be carefully controlled to favor the formation of the desired linear trisiloxane over cyclic byproducts or longer polymer chains.

Caption: Generalized workflow for the synthesis of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Exemplary Synthesis Protocol

This protocol is a representative, lab-scale procedure. Causality: The choice of a non-polar solvent like toluene is to solubilize the non-polar reactants and product. The slow addition of water is critical to control the exothermic hydrolysis reaction and influence the distribution of linear vs. cyclic products. Vacuum distillation is necessary for purification because the high boiling point of the product requires reduced pressure to prevent thermal decomposition.

• Reactor Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, a dropping funnel, and a condenser connected to a gas scrubber (to neutralize HCl byproduct).

• Reactant Charging: Charge the flask with 500 mL of toluene. Add a stoichiometric mixture of dimethyldichlorosilane and diphenyldichlorosilane to the dropping funnel. The precise ratio is determined empirically to favor the target trisiloxane.

• Hydrolysis: Begin vigorous stirring and slowly add a mixture of water and isopropanol (as a co-solvent) from the dropping funnel over 2-3 hours. Maintain the reaction temperature at 20-30 °C using an ice bath.

• Neutralization and Wash: After the addition is complete, allow the mixture to stir for another hour. Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize residual acid), and finally with brine until the aqueous layer is neutral.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil via fractional vacuum distillation. Collect the fraction boiling at approximately 215 °C at 0.5 mm Hg.[2][4]

• Characterization: Confirm the identity and purity of the collected fraction using NMR and GC-MS.

Section 3: Primary Applications and Functional Insights

The compound's utility stems from its high thermal stability, low vapor pressure, and resistance to oxidation, making it a superior fluid for extreme environments.

• High-Vacuum Diffusion Pump Fluid: This is the most prominent application, where the compound is widely known by the trade name Dow Corning 704 (DC-704).[3][4] Its low vapor pressure minimizes backstreaming into the vacuum chamber, while its high boiling point allows it to be heated to create the vapor jet necessary for pump operation without decomposition.

• High-Temperature Lubricant: It serves as a lubricant in applications where petroleum-based oils would break down, such as in high-temperature bearings or as a thread lubricant in aerospace and industrial settings.[3]

• Chemical Intermediate: It can be used as a precursor in the synthesis of more complex silicone polymers and materials where precise incorporation of both phenyl and methyl groups is required.[1]

• Cosmetics: In some formulations, it functions as an emollient, providing a smooth feel to skin and hair products.[3]

Section 4: Analytical Characterization Workflow

Confirming the identity and purity of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane requires standard analytical techniques.

Recommended Analytical Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show distinct signals for the methyl protons (Si-CH₃) and the aromatic protons of the phenyl groups (Si-C₆H₅). Integration of these signals should correspond to a 12:20 proton ratio.

  • ¹³C NMR: Will show signals for the methyl carbons and multiple distinct signals for the aromatic carbons (ipso, ortho, meta, para).

  • ²⁹Si NMR: Provides definitive information about the silicon environments, confirming the trisiloxane structure.[3]

• Infrared (IR) Spectroscopy: Key vibrational bands include a strong Si-O-Si stretching band (~1000-1100 cm⁻¹), Si-CH₃ bands (~1260 cm⁻¹), and characteristic C-H bands for the aromatic phenyl groups.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing purity and confirming the molecular weight of the compound.

Protocol: Sample Preparation for NMR Analysis

Trustworthiness: This protocol ensures a clean, representative sample for high-resolution NMR, which is self-validating through the clarity of the resulting spectrum and consistency with known chemical shifts.

• Sample Preparation: Accurately weigh approximately 10-20 mg of the purified liquid into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃), a standard solvent for non-polar organosilicon compounds.

• Dissolution: Gently swirl the vial to ensure complete dissolution of the sample.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Analysis: Cap the NMR tube and insert it into the NMR spectrometer. Acquire spectra under standard conditions for ¹H, ¹³C, and ²⁹Si nuclei.

Section 5: Safety, Handling, and Storage

While not classified as highly hazardous, proper laboratory practices are essential when handling this chemical.

GHS Hazard Information

Hazard Class	Code	Statement	Source(s)
Eye Irritation	H319	Causes serious eye irritation	[3][6]

Safe Handling and Storage

• Personal Protective Equipment (PPE): Wear safety glasses or goggles and nitrile or neoprene gloves.[1]

• Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhaling any mists or vapors that may form at elevated temperatures.[1]

• Storage: Store in a cool, dry place away from strong oxidizing agents. Keep the container tightly sealed.[1]

• First Aid: In case of eye contact, immediately flush with water for at least 15 minutes and seek medical attention. For skin contact, wash with soap and water.[1]

References

• GELEST, INC. (2015). 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. [Link]

• PubChem. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. [Link]

• LookChem. Cas 3982-82-9, 1,1,5,5-Tetraphenyltetramethyltrisiloxane. [Link]

• Google Patents. EP0476597A1 - Process for preparing 1,1,3,3-tetramethyl-disiloxane.

• Global Substance Registration System (GSRS). 1,3,3,5-TETRAMETHYL-1,1,5,5-TETRAPHENYLTRISILOXANE. [Link]

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An In-depth Technical Guide to the Thermal Stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Introduction: Beyond a Mere Molecule

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a name that belies its critical role in advanced scientific and industrial applications, is a cornerstone of high-vacuum technology and high-temperature fluid dynamics. Known commercially by designations such as DC-704, this single-component organosiloxane fluid is engineered for environments where thermal and oxidative stability are not just desired, but paramount.[1][2][3] Its molecular architecture, a compact trisiloxane backbone adorned with both robust phenyl groups and stabilizing methyl groups, imparts a unique combination of properties including extremely low vapor pressure, chemical inertness, and exceptional resistance to degradation at elevated temperatures.[1][4]

This guide moves beyond a simple recitation of properties. As researchers, scientists, and drug development professionals, our objective is to understand the causality behind this stability. Why this specific arrangement of atoms? What are the mechanisms that govern its behavior under thermal stress? And how can we reliably verify its performance envelope? This document provides a comprehensive exploration of the thermal stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, grounded in established principles of materials science and supported by field-proven analytical methodologies.

The Molecular Basis of Extreme Thermal Stability

The remarkable thermal resilience of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is not accidental; it is a direct consequence of its molecular structure. The synergy between the siloxane framework and its organic substituents is key.

• The Siloxane Backbone (Si-O-Si): The silicon-oxygen bond is inherently strong and flexible, with a higher bond energy than a typical carbon-carbon bond. This forms a stable, yet pliable, foundation for the molecule.

• The Role of Phenyl Groups (C₆H₅): The introduction of phenyl groups is the most critical factor for high-temperature performance.[1] These bulky aromatic rings provide several key advantages:

  • Steric Hindrance: They physically obstruct the "back-biting" degradation pathway common in polysiloxanes, where the siloxane chain curls back on itself to form small, volatile cyclic molecules.[5]

  • Increased Intermolecular Forces: The phenyl groups enhance van der Waals forces, raising the boiling point and lowering volatility.

  • Energy Dissipation: The aromatic system can delocalize and dissipate thermal energy, preventing bond scission.

• The Influence of Methyl Groups (CH₃): The methyl groups contribute to the fluid nature of the compound and maintain a low viscosity over a broad temperature range, which is essential for applications like diffusion pumps.

This deliberate molecular design results in a fluid that can operate continuously at high temperatures with virtually no breakdown or decomposition, ensuring clean vacuum environments and long service life for equipment.[1][2]

Figure 2: Potential thermal degradation pathways under inert and oxidative conditions.

Experimental Verification Protocols

To experimentally validate the thermal stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, two primary thermal analysis techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and quantify mass loss as a function of temperature in a controlled atmosphere. This is the definitive measure of thermal stability. [6][7] Methodology:

• Instrument Preparation:

  • Ensure the TGA microbalance is calibrated using certified calibration weights. [8] * Select an appropriate sample pan (platinum or ceramic for high temperatures).

  • Tare the balance with the empty sample pan.

• Sample Preparation:

  • Using a calibrated micropipette, place 5-10 mg of the liquid 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane into the tared sample pan.

  • Record the exact initial mass.

• TGA Program Execution:

  • Atmosphere: Set the purge gas to high-purity nitrogen at a flow rate of 20-50 mL/min to ensure an inert environment.

  • Temperature Program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp the temperature from 30 °C to 800 °C at a heating rate of 10 °C/min. A slower heating rate can provide higher resolution but takes longer. [8] * Data Acquisition: Record mass, temperature, and time throughout the experiment.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition, often reported as T₅% (the temperature at which 5% mass loss occurs) and T₁₀% (10% mass loss).

  • Calculate the first derivative of the mass loss curve (DTG curve) to identify the temperature of the maximum rate of decomposition (Tₘₐₓ).

Protocol 2: Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as glass transitions, crystallization, and melting, as well as to observe exothermic or endothermic events associated with decomposition at very high temperatures.

Methodology:

• Instrument Preparation:

  • Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

  • Use hermetically sealed aluminum pans to prevent volatilization of the sample at lower temperatures.

• Sample Preparation:

  • Place 5-10 mg of the liquid sample into the bottom of a DSC pan.

  • Hermetically seal the pan using a sample press.

  • Prepare an empty, sealed aluminum pan to serve as the reference.

• DSC Program Execution:

  • Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program (Low Temp):

    • Cool the sample to -100 °C at a controlled rate (e.g., 20 °C/min).

    • Hold isothermally for 5 minutes.

    • Heat from -100 °C to 100 °C at 10 °C/min to observe the glass transition temperature (Tg).

  • Temperature Program (High Temp):

    • In a separate experiment with appropriate high-temperature crucibles (if needed), heat from ambient to 500 °C at 10 °C/min to observe any high-temperature transitions or decomposition exotherms/endotherms.

• Data Analysis:

  • Plot heat flow versus temperature.

  • Determine the glass transition (Tg) from the step change in the heat flow curve.

  • Integrate the area of any peaks to determine the enthalpy of transitions (e.g., melting or decomposition).

Figure 3: Validated workflow for comprehensive thermal analysis.

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane stands as a premier example of molecular engineering for extreme environments. Its high thermal stability is a direct result of the synergistic effects of a robust siloxane backbone and protective phenyl side groups, which inhibit common degradation pathways. While its primary application as a high-vacuum diffusion pump fluid speaks to its performance, a thorough understanding derived from thermal analysis techniques like TGA and DSC is essential for defining its operational limits and ensuring its reliable use in critical research and development applications. The protocols and mechanistic insights provided in this guide serve as a foundational resource for any professional seeking to leverage the exceptional properties of this remarkable material.

References

• Dow Corning. (n.d.). Dow Corning® 704 Diffusion Pump Fluid [Product Information Sheet]. Retrieved from [Link]

• Iota Silicone Oil. (n.d.). What is DC-704 oil-Iota. Retrieved from [Link]

• GW United Silicones. (n.d.). Diffusion Pump Fluid. Retrieved from [Link]

• Dow Corning. (2015, March 25). DOW CORNING(R) 704 DIFFUSION PUMP FLUID Safety Data Sheet. Retrieved from [Link]

• Demaco Vacuum Webshop. (n.d.). DOW CORNING 704(R) DIFFUSION PUMP FLUID MSDS. Retrieved from [Link]

• Sergej, F., & Grassie, N. (1985). The thermal degradation of polysiloxanes—Part 4: Poly(dimethyl/diphenyl siloxane).
• Grassie, N., & Macfarlane, I. G. (1978). The thermal degradation of polysiloxanes—Part 2: Poly(methylphenylsiloxane). European Polymer Journal, 14(11), 875-884.

• Gao, Z., et al. (2023). Improving the thermal stability of poly[methyl(trifluoropropyl)siloxane] by introducing diphenylsiloxane units. RSC Advances, 13(18), 12345-12353. [Link]

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• Lookchem. (n.d.). Cas 3982-82-9,1,1,5,5-Tetraphenyltetramethyltrisiloxane. Retrieved from [Link]

• Dinesh High Vacuum Engineering. (2024). DC-704 Silicone Oil Specification. Retrieved from [Link]

• Slideshare. (n.d.). Thermogravimetric analysis. Retrieved from [Link]

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• Dinesh High Vacuum Engineering. (2024). DC-704 Silicone Oil Specification. Retrieved from [Link]

• GeleSt, Inc. (2015). 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. Retrieved from [Link]

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• Testing Lab. (2023, July 27). Thermogravimetric Analysis (TGA) For Polymers Explained!!! [Video]. YouTube. Retrieved from [Link]

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vapor pressure of Dow Corning 704 diffusion pump fluid

An In-depth Technical Guide to the Vapor Pressure of DOWSIL™ 704 Diffusion Pump Fluid

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the vapor pressure characteristics of DOWSIL™ 704 (formerly Dow Corning 704), a single-component silicone fluid pivotal for generating high vacuum. The narrative delves into the fundamental principles of diffusion pump operation, establishing the critical role of the working fluid's vapor pressure. We present a detailed analysis of the physicochemical properties of DOWSIL™ 704, with a focused compilation of its vapor pressure data across a range of temperatures. A rigorous, field-proven experimental protocol for the determination of low vapor pressures is detailed, providing researchers with a self-validating methodology. The guide aims to equip scientists and drug development professionals with the expertise to optimize high-vacuum processes by understanding and controlling the parameters governed by fluid vapor pressure.

The Foundational Role of Vapor Pressure in High-Vacuum Generation

Diffusion pumps are momentum transfer pumps, a cornerstone technology for achieving high vacuum in the pressure regime of 1x10⁻³ to 1x10⁻¹⁰ Torr.[1][2] Unlike mechanical pumps that rely on positive displacement, diffusion pumps utilize a high-velocity jet of vapor to direct gas molecules from the vacuum chamber towards the exhaust.[1][3] The entire operation is a finely balanced thermodynamic cycle, and the vapor pressure of the working fluid is the most critical parameter governing its performance.

The process, illustrated in the diagram below, begins with the fluid being heated in a boiler at the base of the pump.[2][3] The resulting vapor rises through a central chimney and is ejected downwards at supersonic speeds through a series of nozzles.[2][4] Gas molecules from the process chamber diffuse into this vapor jet and are imparted with a downward momentum. This action effectively "drags" the gas molecules to a lower region of the pump, where they are compressed and removed by a mechanical backing pump. The pump fluid vapor then condenses on the cooled outer walls of the pump, returning to the boiler as a liquid to repeat the cycle.[3][5]

An ideal diffusion pump fluid must possess two conflicting vapor pressure characteristics:

• High Vapor Pressure at Boiler Temperature: The fluid must boil vigorously at a practical temperature (typically 180-270°C) to create the dense, high-velocity vapor jet required for efficient pumping.[2]

• Low Vapor Pressure at Ambient and Baffle Temperatures: This is paramount. The ultimate vacuum a pump can achieve is fundamentally limited by the partial pressure of the pump fluid itself. If the fluid has a high vapor pressure at the temperature of the upper pump stages and the vacuum chamber, its molecules will readily evaporate back into the system. This phenomenon, known as backstreaming , is a primary source of contamination and sets the lower limit on the achievable pressure.[4][6]

DOWSIL™ 704 is engineered to masterfully balance these requirements.

Figure 1: The operational cycle of an oil diffusion pump, highlighting the phase changes of the working fluid.

Physicochemical Profile of DOWSIL™ 704

DOWSIL™ 704 is a single-component fluid, chemically identified as Tetramethyltetraphenyltrisiloxane.[7][8][9] This specific molecular structure imparts exceptional thermal stability, resistance to oxidation, and, most importantly, a very low vapor pressure at room temperature.[6][10] Its single-component nature ensures that it does not fractionate during operation, providing consistent performance over long periods.[11]

Key Physical and Thermal Properties

The operational efficacy of DOWSIL™ 704 is defined by a collection of its physical properties. These values are crucial for system design, performance modeling, and ensuring compatibility with experimental conditions.

Property	Value	Units	Comments / Significance
Chemical Name	Tetramethyltetraphenyltrisiloxane	-	High phenyl content contributes to thermal and radiation resistance.[6][11]
Molecular Weight	484.81	g/mol	Influences vaporization characteristics and kinetic calculations.[7][8]
Vapor Pressure @ 25°C	1x10⁻⁸ - 2x10⁻⁸	Torr (mm Hg)	Defines the ultimate vacuum achievable without cryogenic trapping.[9][12][13]
Boiling Point @ 0.5 Torr	215	°C	Indicates the temperature required for vaporization under vacuum.[7][9]
Ultimate Vacuum (Untrapped)	10⁻⁶ to 10⁻⁸	Torr	The typical operating range achievable in a standard setup.[11][14]
Ultimate Vacuum (Trapped)	10⁻¹⁰ to 10⁻¹¹	Torr	Achievable with baffles or liquid nitrogen traps to condense backstreaming fluid.[11][14]
Specific Gravity @ 25°C	1.07	g/cc	Necessary for calculating the correct fluid volume for the pump boiler.[8][13]
Kinematic Viscosity @ 25°C	38 - 39	cSt	Affects fluid flow and return to the boiler.[8][12][15]
Flash Point (Open Cup)	221	°C	A critical safety parameter related to the fluid's flammability.[8][13]
Heat of Vaporization @ 200°C	25.5	kcal/g mole	The energy required to transition the fluid from liquid to vapor in the boiler.[13]

Vapor Pressure as a Function of Temperature

The vapor pressure of any substance is not a static value; it increases exponentially with temperature. This relationship is the primary reason that backstreaming becomes a significant issue and why cooled baffles or liquid nitrogen traps are employed in ultra-high vacuum (UHV) applications. While a complete vapor pressure curve from empirical measurement is proprietary, the relationship can be conceptualized as follows:

Figure 2: Conceptual relationship between temperature and the vapor pressure of DOWSIL™ 704.

Protocol: Measuring Low Vapor Pressure via Knudsen Effusion

To ensure the quality and performance of a diffusion pump fluid, its vapor pressure must be accurately measured. For substances with very low vapor pressures like DOWSIL™ 704, the Knudsen effusion method is a reliable and authoritative technique.[16] This method relates the rate of mass loss of a substance effusing through a small orifice into a vacuum to its equilibrium vapor pressure.

Principle of Operation

The method is based on the Hertz-Knudsen equation, which for a substance of molecular weight M at temperature T, gives the vapor pressure P as a function of the rate of mass loss ( dm/dt ) through an orifice of area A:

P = ( ( dm/dt ) / A ) * sqrt( (2πRT) / M )

Where R is the universal gas constant. The protocol is designed to precisely measure each of these variables.

Experimental Workflow

Figure 3: Experimental workflow for determining vapor pressure using the Knudsen effusion method.

Detailed Step-by-Step Methodology

• Preparation of the Knudsen Cell:

  • Precisely measure the diameter of the effusion orifice in the cell lid using a calibrated microscope or optical comparator. Calculate the area A. The orifice should be ideally thin-edged and circular.

  • Thoroughly clean and degas the cell by baking it under vacuum to remove any volatile contaminants.

  • Measure the tare mass of the empty, clean cell.

• Sample Loading:

  • Introduce a small amount (e.g., 50-100 mg) of DOWSIL™ 704 fluid into the Knudsen cell.

  • Record the total mass of the cell and sample.

• System Setup and Evacuation:

  • Suspend the Knudsen cell from the hook of a high-precision vacuum microbalance located inside a high-vacuum chamber.

  • Ensure the temperature control system (e.g., a surrounding furnace or jacket) and its sensor (thermocouple) are positioned correctly for accurate sample temperature measurement.

  • Evacuate the chamber using a turbomolecular or ion pump system to a pressure at least two orders of magnitude lower than the expected vapor pressure of the sample. This ensures that effusion is not impeded by background gas.

• Isothermal Measurement:

  • Set the temperature controller to the first desired temperature (e.g., 50°C). Allow the system to fully stabilize, which may take 1-2 hours.

  • Once the temperature and mass readings are stable, begin data acquisition. Record the sample mass as a function of time. The plot of mass vs. time should yield a straight line.

  • Continue recording until a statistically significant mass loss is observed.

• Data Collection Across Temperatures:

  • Increment the temperature to the next setpoint (e.g., 60°C, 70°C).

  • Repeat the stabilization and data acquisition steps for each temperature.

• Data Analysis:

  • For each isothermal step, perform a linear regression on the mass vs. time data. The slope of this line is the mass loss rate, dm/dt .

  • Using the known values for M (484.81 g/mol ), R, the measured A, and the experimental T (in Kelvin), calculate the vapor pressure P for each temperature using the Hertz-Knudsen equation.

• System Validation:

  • The protocol's integrity can be validated by running a standard reference material with a known low vapor pressure (e.g., Benzoic Acid) and comparing the experimental results to the established literature values.

Conclusion: The Practical Implications for Researchers

Understanding the vapor pressure of DOWSIL™ 704 is not merely an academic exercise; it is fundamental to achieving clean, stable, and deep vacuum environments. For researchers in materials science, surface analysis, or drug development (e.g., in mass spectrometry or vacuum drying), the low vapor pressure of this fluid directly translates to a lower background noise, reduced risk of sample contamination, and more reliable experimental outcomes. By utilizing the data and protocols presented in this guide, professionals can better design their vacuum systems, predict performance limits, and troubleshoot issues related to vacuum quality, thereby upholding the integrity of their scientific work.

References

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• Demaco Vacuum Webshop. (n.d.). DOW CORNING 704(R) DIFFUSION PUMP FLUID MSDS.

• Look Polymers. (n.d.). Dow Corning 704 DIFFUSION PUMP FLUID. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Dow Corning DC 704 Silicone Pump Fluid. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Dow Corning Diffusion Pump Fluid - DC-702, 704, 705. Retrieved from [Link]

• Dow Corning Corporation. (2015). SAFETY DATA SHEET: DOW CORNING(R) 704 DIFFUSION PUMP FLUID.

• Neyco. (n.d.). DC704 / DC705 : everything you need to know. Retrieved from [Link]

• Scribd. (n.d.). Dow Corning 704 Diffusion Pump Fluid. Retrieved from [Link]

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• SPI Supplies. (n.d.). SPI Supplies 704 Silicone Diffusion Pump Fluid, Tetamethyl Tetraphenyl Trisiloxane. Retrieved from [Link]

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• Vacuum Science World. (2021).

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• ASTM International. (2019). ASTM E295-82(2019) - Standard Test Method for Measured Speed of Oil Diffusion Pumps.

• Cole-Parmer. (n.d.). Dow Corning 704 Vacuum Pump Oil, Silicone-Based; 1 gal. Retrieved from [Link]

• Ladd Research. (n.d.). 12382 - Dow Corning 704 Silicone Diffusion Pump Oil. Retrieved from [Link]

• DINESH HIGH VACUUM ENGINEERING. (2024). DC 704 Silicone Oil Specification. Retrieved from [Link]

• Surface Measurement Systems. (2021). Webinar: Experimental Methods for Measuring Vapor Pressures of Chemical Substances.

• Ideal Vacuum. (n.d.). IVP 704 Silicone Diffusion Pump Oil Fluid, Our Substitute for Discontinued Dow Corning DC-704, 1 Lt. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP WORKING PRINCIPLE. Retrieved from [Link]

• Paisley Products of Canada Inc. (n.d.). Dow Corning- 704 Diffusion Pump Fluid. Retrieved from [Link]

• VacOil. (n.d.). VacOil® DP Grade 704 Diffusion Pump Oil - 1 Gallon. Retrieved from [Link]

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• DINESH HIGH VACUUM ENGINEERING. (2024).
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• Ideal Vacuum. (n.d.). IVP 704 Silicone Diffusion Pump Oil Fluid, Our Substitute for Discontinued Dow Corning DC-704, 1 Gal.
• ChemDad Co. (n.d.). 1,1,5,5-Tetraphenyltetramethyltrisiloxane.
• GlobalSpec. (1999). ASTM E294-72(1999) - Test Method for Effective Pumping Speed of Vacuum Chamber Systems (Withdrawn 2000).
• ASTM International. (2007). Guide to ASTM Test Methods for the Analysis of Petroleum Products and Lubricants.
• Ideal Vacuum. (n.d.). OIL VAPOUR DIFFUSION PUMPS.
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An In-Depth Technical Guide to the Spectroscopic Characterization of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

As a Senior Application Scientist, this guide is designed to provide an in-depth technical analysis of the spectroscopic data for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. The content is structured to deliver not only the data but also the underlying scientific principles and experimental rationale, ensuring a comprehensive understanding for researchers, scientists, and professionals in drug development and materials science.

Introduction

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9) is a well-defined organosilicon compound with a molecular formula of C₂₈H₃₂O₂Si₃ and a molecular weight of 484.81 g/mol .[1][2] Its structure, featuring a flexible trisiloxane backbone flanked by both methyl and phenyl groups, imparts a unique combination of thermal stability, low surface tension, and dielectric properties. These characteristics make it a valuable material in applications such as high-performance lubricants, dielectric coolants, and as a precursor for advanced silicone polymers. A thorough understanding of its spectroscopic signature is fundamental for quality control, structural verification, and for predicting its behavior in various chemical environments. This guide details the expected spectroscopic data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Architecture

The molecule consists of a linear three-silicon backbone connected by two oxygen atoms. The terminal silicon atoms (Si-1 and Si-3) are each substituted with two methyl groups and one phenyl group. The central silicon atom (Si-2) is substituted with two phenyl groups. This specific arrangement dictates the chemical environment of each proton and carbon atom, giving rise to a distinct spectroscopic fingerprint.

Caption: Molecular structure of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the precise structure of organosilicon compounds. The chemical shifts are highly sensitive to the electronic environment around the silicon atoms.

¹H NMR Spectroscopy: Proton Environments

The ¹H NMR spectrum provides a clear map of the methyl and phenyl protons. The electropositive nature of silicon causes protons on adjacent methyl groups to be highly shielded, resulting in a characteristic upfield chemical shift.

Expected ¹H NMR Data

Assigned Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Chemical Shift
Si-CH ₃	~ 0.3 - 0.6	Singlet	12H	Protons on methyl groups attached to silicon are significantly shielded and appear far upfield. The equivalence of the four methyl groups leads to a single, sharp signal.
Aromatic-H	~ 7.2 - 7.6	Multiplet	20H	Phenyl protons attached to silicon typically resonate in this region. The complex multiplet arises from the overlapping signals of ortho, meta, and para protons from the four distinct phenyl rings.[3][4]

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Accurately weigh and dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃). The use of CDCl₃ is standard for polysiloxanes due to its excellent solubilizing properties and well-separated residual solvent peak.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer. High field strength is crucial for achieving baseline resolution of the complex aromatic multiplet.

• Acquisition Parameters:

  • Pulse Program: A standard 30° pulse ('zg30') is sufficient.

  • Number of Scans: 16 scans provide an excellent signal-to-noise ratio.

  • Referencing: Calibrate the spectrum to the residual CHCl₃ signal at δ 7.26 ppm.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum complements the proton data by providing direct information about the carbon framework. Proton decoupling is employed to simplify the spectrum, yielding a single peak for each chemically unique carbon atom.

Expected ¹³C NMR Data

Assigned Carbons	Expected Chemical Shift (δ, ppm)	Rationale for Chemical Shift
Si-C H₃	~ 0 - 2	The carbon atoms of the methyl groups bonded to silicon are highly shielded, appearing near TMS (δ 0 ppm).
Aromatic C -Si (ipso)	~ 135 - 138	The ipso-carbon (the carbon of the phenyl ring directly bonded to silicon) is typically found in this region.
Aromatic C -H	~ 127 - 135	This range contains the signals for the ortho, meta, and para carbons. The typical chemical shift order is ortho > para > meta.[5]

Part 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful technique for identifying the key functional groups and the core siloxane structure through their characteristic vibrational frequencies.

Caption: Standard experimental workflow for FT-IR analysis.

Key Diagnostic Vibrational Bands

Wavenumber (cm⁻¹)	Vibrational Mode	Significance and Rationale
~3070	Aromatic C-H Stretch	Confirms the presence of the phenyl groups.
~2960	Aliphatic C-H Stretch	Corresponds to the stretching of C-H bonds in the methyl groups.
~1430	Si-Phenyl (in-plane)	A characteristic stretching vibration for phenyl groups directly attached to a silicon atom.
~1260	Si-CH₃ Symmetric Bend	A strong, sharp, and highly diagnostic peak for the methyl-silicon bond.[6]
~1070-1040	Si-O-Si Asymmetric Stretch	This is the most intense and defining band in the spectrum, confirming the siloxane backbone. Its broad and strong nature is characteristic of linear and cyclic siloxanes.[1][7][8]
~800	Si-C Stretch / CH₃ Rock	This region often contains vibrations related to both Si-C bonds and methyl group rocking motions.
~740-700	Si-Phenyl (out-of-plane)	A strong band in this region is indicative of monosubstituted phenyl rings attached to silicon.[1]

Experimental Protocol: FT-IR Acquisition

• Sample Preparation: As the compound is a liquid, the simplest method is to place a single drop between two polished potassium bromide (KBr) or sodium chloride (NaCl) salt plates, creating a thin capillary film.

• Data Collection: Collect a background spectrum of the clean salt plates. Then, collect the sample spectrum over the range of 4000-400 cm⁻¹.

• Processing: The final absorbance spectrum is generated by automatically subtracting the background spectrum from the sample spectrum.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial information about the compound's fragmentation pattern, which offers insights into its structural stability.

Expected Mass Spectrum Data

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 484.8. Depending on the ionization technique, its intensity may be low due to the high stability of certain fragment ions.

• Key Fragmentation Pathways: Electron impact (EI) ionization will likely induce fragmentation. The most probable cleavage events are the loss of methyl or phenyl substituents.

  • [M - 15]⁺: A peak at m/z ~469, corresponding to the loss of a methyl radical (•CH₃). This is a very common fragmentation pathway for methylsiloxanes.

  • [M - 77]⁺: A peak at m/z ~407, corresponding to the loss of a phenyl radical (•C₆H₅).

  • Characteristic Siloxane Fragments: A series of lower mass ions corresponding to stable siloxane fragments are expected. For siloxanes, fragments at m/z = 73 [Si(CH₃)₃]⁺ and other common polydimethylsiloxane-related ions are often observed, though their formation from this specific structure would require rearrangement.[9] Rearrangements leading to stable cyclic siloxane fragments are also common.[10]

Experimental Protocol: MS Acquisition

• Sample Introduction: Introduce the sample via direct infusion or through a GC column for separation from any impurities.

• Ionization: Electron Impact (EI) at 70 eV is a standard method for inducing characteristic fragmentation. Softer ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to enhance the observation of the molecular ion peak.

• Mass Analysis: Employ a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, to obtain accurate mass measurements, which can confirm the elemental composition of the parent ion and its fragments.

Conclusion

The spectroscopic characterization of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a self-validating system. The ¹H NMR provides an exact ratio of methyl to phenyl protons. The ¹³C NMR confirms the carbon framework. The FT-IR spectrum delivers unambiguous evidence of the core Si-O-Si backbone and the Si-CH₃ and Si-Phenyl functional groups. Finally, mass spectrometry confirms the molecular weight and provides predictable fragmentation patterns based on the weakest bonds. Together, these techniques provide a comprehensive and unequivocal structural confirmation essential for any high-level research, development, or quality control application.

References

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An In-depth Technical Guide to the Solubility of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a silicone fluid characterized by a backbone of repeating silicon-oxygen units, with methyl and phenyl groups attached to the silicon atoms.[1] This unique structure, combining the flexibility of the siloxane backbone with the steric and electronic effects of the phenyl groups, imparts distinct physicochemical properties, including its solubility profile in various organic media. Understanding this solubility is paramount for its application in diverse fields, from its use as a high-temperature lubricant and heat transfer fluid to its role as a non-volatile solvent in chemical reactions and a component in cosmetic formulations.[2][3]

This technical guide provides a comprehensive overview of the solubility of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. It delves into the theoretical principles governing its solubility, presents predicted solubility data based on the Hansen Solubility Parameter (HSP) model, and offers a detailed, self-validating experimental protocol for quantitative solubility determination.

Theoretical Framework: Predicting Solubility with Hansen Solubility Parameters

The principle of "like dissolves like" is a fundamental concept in predicting solubility. A more quantitative and predictive approach is offered by the Hansen Solubility Parameter (HSP) theory. This model posits that the total cohesive energy of a substance can be divided into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[4] For a solute to dissolve in a solvent, their respective Hansen Solubility Parameters must be similar.

The distance (Ra) between the HSPs of the solute and solvent in the three-dimensional Hansen space can be calculated using the following equation:

Ra² = 4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²

A smaller Ra value indicates a higher affinity between the solute and solvent, and thus, a greater likelihood of dissolution.

Estimating Hansen Solubility Parameters for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

The molecular structure of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (C₂₈H₃₂O₂Si₃) consists of the following repeating units: two terminal trimethylsilylphenyl groups and a central dimethylsiloxane unit.[7] By utilizing established group contribution values for these siloxane and phenyl moieties, the HSPs for the entire molecule can be approximated.

Based on this methodology, the estimated Hansen Solubility Parameters for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane are presented in Table 1.

Table 1: Estimated Physicochemical and Hansen Solubility Parameters for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Property	Value	Source
Molecular Weight	484.81 g/mol	[8]
Density	1.07 g/cm³ at 25°C	[8]
δD (Dispersion)	~18.5 MPa½	Estimated
δP (Polar)	~2.5 MPa½	Estimated
δH (Hydrogen Bonding)	~3.0 MPa½	Estimated

Predicted Solubility Profile

Using the estimated HSPs for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and known HSPs for a range of common organic solvents, the solubility can be predicted. The principle dictates that solvents with HSP values closer to those of the trisiloxane will be better solvents.

Table 2: Predicted Solubility of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in Common Organic Solvents at Room Temperature

Solvent	Solvent Type	Predicted Solubility	Rationale (based on HSP similarity)
Toluene	Aromatic Hydrocarbon	Highly Soluble	Close match in dispersion and polar parameters.
Xylene	Aromatic Hydrocarbon	Highly Soluble	Similar to toluene, with a good match in HSPs.
Hexane	Aliphatic Hydrocarbon	Soluble	Good match in the dominant dispersion parameter.
Cyclohexane	Aliphatic Hydrocarbon	Soluble	Similar to hexane, primarily driven by dispersion forces.
Diethyl Ether	Ether	Moderately Soluble	Moderate match in polarity.
Tetrahydrofuran (THF)	Ether	Moderately Soluble	Moderate match in polarity and hydrogen bonding potential.
Acetone	Ketone	Sparingly Soluble	Significant mismatch in polar and hydrogen bonding parameters.
Ethanol	Alcohol	Insoluble	Large mismatch in polar and hydrogen bonding parameters.
Methanol	Alcohol	Insoluble	Very large mismatch in polar and hydrogen bonding parameters.
Dichloromethane	Chlorinated Hydrocarbon	Soluble	Good overall match in HSPs.
Chloroform	Chlorinated Hydrocarbon	Soluble	Good overall match in HSPs.
Dimethylformamide (DMF)	Amide	Sparingly Soluble	Significant mismatch in polar and hydrogen bonding parameters.
Dimethyl Sulfoxide (DMSO)	Sulfoxide	Insoluble	Large mismatch in polar and hydrogen bonding parameters.
Water	Polar Protic	Insoluble	Extreme mismatch in all HSP components.[9]

Experimental Protocol for Quantitative Solubility Determination

To validate the predicted solubility and obtain precise quantitative data, a robust and self-validating experimental protocol is essential. The following method is adapted from standard practices for determining the solubility of liquid solutes in liquid solvents and incorporates principles from ASTM D2225 for testing silicone fluids.[10][11][12][13][14]

Objective

To quantitatively determine the solubility of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in a selection of organic solvents at a specified temperature (e.g., 25°C).

Materials

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (purity >98%)

• Selected organic solvents (analytical grade)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Analytical balance (± 0.0001 g)

• Temperature-controlled shaker or water bath

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph with a suitable detector (HPLC)

• Syringe filters (0.45 µm, solvent-compatible)

• Vials for sample analysis

Experimental Workflow

Figure 1: Experimental workflow for the quantitative determination of solubility.

Step-by-Step Methodology

• Preparation of Calibration Standards:

  • Accurately prepare a series of standard solutions of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in the chosen solvent at known concentrations.

  • These standards will be used to generate a calibration curve for the analytical instrument.

• Instrument Calibration:

  • Calibrate the GC-FID or HPLC by analyzing the prepared standard solutions.

  • Plot the instrument response (e.g., peak area) against the known concentrations to create a calibration curve. The linearity of this curve (R² > 0.99) is a critical self-validating step.

• Preparation of Saturated Solutions:

  • In a series of sealed vessels, add an excess amount of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane to a precisely known volume of each organic solvent. The presence of a distinct undissolved phase of the trisiloxane is crucial.

  • Place the vessels in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C ± 0.1°C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The system's equilibrium can be validated by taking samples at different time points (e.g., 24, 36, and 48 hours) and confirming that the measured concentration no longer changes.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the undissolved trisiloxane to settle.

  • Carefully withdraw an aliquot of the supernatant (the saturated solution) using a pipette.

  • Immediately filter the aliquot through a 0.45 µm syringe filter to remove any undissolved micro-droplets. This step is critical to prevent overestimation of the solubility.

  • Accurately dilute the filtered aliquot with the same solvent to a concentration that falls within the range of the calibration curve.

• Sample Analysis:

  • Analyze the diluted samples using the calibrated GC-FID or HPLC.

  • Determine the concentration of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in the diluted samples by comparing their instrument response to the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL, mol/L, or weight percent.

Safety and Handling

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is generally considered to be of low toxicity, but it may cause skin and eye irritation.[1] It is important to handle the compound in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[1] Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

The solubility of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in organic solvents is governed by the principle of "like dissolves like," which can be quantitatively predicted using the Hansen Solubility Parameter model. This guide provides a theoretical framework for understanding its solubility, presents a predicted solubility profile in a range of common organic solvents, and details a robust experimental protocol for its quantitative determination. By combining theoretical predictions with rigorous experimental validation, researchers, scientists, and drug development professionals can confidently select appropriate solvent systems for their specific applications, ensuring optimal performance and process efficiency.

References

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• Hoy, K. L. (1970). New values of the solubility parameters from vapor pressure data. Journal of Paint Technology, 42(541), 76-118.
• Hansen, C. M. (2007). Hansen solubility parameters: a user's handbook. CRC press.
• Guenthner, A. J., Lamison, K. R., Lubin, L. M., Haddad, T. S., & Mabry, J. M. (2012). Hansen Solubility Parameters for Octahedral Oligomeric Silsesquioxanes. Industrial & Engineering Chemistry Research, 51(5), 2249-2261.
• Faasen, D. P., Jarray, A., & Zandvliet, H. J. W. (2020). Hansen solubility parameters obtained via molecular dynamics simulations as a route to predict siloxane surfactant adsorption. Journal of Colloid and Interface Science, 575, 326-336.

• Chic. (n.d.). Poly Phenylmethyl Siloxane. Retrieved from [Link]

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• ASTM D2225-04(2012), Standard Test Methods for Silicone Fluids Used for Electrical Insulation, ASTM International, West Conshohocken, PA, 2012,

• ASTM International. (2020). Standard Test Methods for Silicone Liquids Used for Electrical Insulation (ASTM D2225-20). Retrieved from [Link]

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• Indomet GmbH. (n.d.). Phenyl-Methyl-Siloxane (PMPS). Retrieved from [Link]

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• ASTM International. (2012). D2225 Standard Test Methods for Silicone Fluids Used for Electrical Insulation. Retrieved from [Link]

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• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Retrieved from [Link]

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• Gelest. (2015, September 8). Safety Data Sheet: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. Retrieved from [Link]

• Yamamoto, H. (2018). Consideration of Hansen solubility parameters. Part 1. Journal of the Adhesion Society of Japan, 54(1), 1-8.

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• ResearchGate. (2017). Aggregation properties of siloxane surfactants with phenyldimethylsiloxyl groups in aqueous solution. Retrieved from a relevant research paper on siloxane properties.

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An In-Depth Technical Guide to the Chemical Structure and Properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

This guide provides a comprehensive technical overview of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a distinct organosilicon compound with significant applications in research and industry. Intended for researchers, scientists, and professionals in drug development, this document delves into the molecule's synthesis, structural elucidation through spectroscopic methods, and key physicochemical properties.

Introduction to a Versatile Siloxane

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, also known by trade names such as Dow Corning 704, is a single-component phenyl-based silicone fluid.[1] Its structure, characterized by a trisiloxane backbone with both methyl and phenyl substituents, imparts a unique combination of thermal stability, chemical inertness, and radiation resistance.[1][2] These properties make it a valuable material for specialized applications, including as a high-vacuum diffusion pump fluid, a high-temperature lubricant, and an emollient in cosmetic formulations.[2][3] The strategic incorporation of phenyl groups into the siloxane chain enhances its resistance to oxidation and radiation compared to standard polydimethylsiloxanes.[1]

Molecular Structure and Physicochemical Properties

The fundamental structure of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane consists of a linear chain of three silicon atoms linked by two oxygen atoms. The terminal silicon atoms are each bonded to two phenyl groups and one methyl group, while the central silicon atom is bonded to two methyl groups.

Below is a visual representation of the chemical structure:

Caption: Chemical structure of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₂₈H₃₂O₂Si₃	[4]
Molecular Weight	484.81 g/mol	[4]
CAS Number	3982-82-9	[4]
Appearance	Colorless to pale yellow transparent liquid	[2][4]
Melting Point	-25 °C	[4]
Boiling Point	215 °C at 0.5 mmHg	[4]
Density	1.07 g/mL at 25 °C	[4]
Flash Point	209.10 °C (est.)	[3]
Refractive Index (n20/D)	1.559	[4]
Water Solubility	1.553e-006 mg/L at 25 °C (est.)	[3]

Synthesis Methodology: Co-hydrolysis of Dichlorosilanes

The primary industrial synthesis of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane involves the co-hydrolysis of dichlorodimethylsilane ((CH₃)₂SiCl₂) and diphenyldichlorosilane ((C₆H₅)₂SiCl₂).[5] This reaction is a cornerstone of silicone chemistry, where the controlled hydrolysis of chlorosilanes leads to the formation of siloxane bonds (Si-O-Si) and hydrochloric acid as a byproduct.[6]

The causality behind this experimental choice lies in the bifunctional nature of the dichlorosilane precursors. Each precursor possesses two chlorine atoms that readily react with water to form silanol intermediates ((CH₃)₂Si(OH)₂ and (C₆H₅)₂Si(OH)₂). These silanols are unstable and rapidly undergo condensation reactions with each other, eliminating water to form the stable siloxane backbone.

The ratio of the two dichlorosilane precursors is a critical parameter that dictates the composition and properties of the final product mixture. To favor the formation of the desired trisiloxane, a specific molar ratio of the starting materials is required.

The overall reaction can be conceptualized in the following workflow:

Caption: General workflow for the synthesis of the target siloxane.

Detailed Experimental Protocol

The following protocol is a representative, self-validating procedure for the synthesis of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane, based on established principles of silane hydrolysis.[5][6]

Materials:

• Dichlorodimethylsilane ((CH₃)₂SiCl₂)

• Diphenyldichlorosilane ((C₆H₅)₂SiCl₂)

• Diethyl ether (anhydrous)

• Deionized water

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Toluene

Equipment:

• Three-neck round-bottom flask

• Pressure-equalizing dropping funnel

• Reflux condenser with a calcium chloride drying tube

• Magnetic stirrer with a stir bar

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Assemble the three-neck flask with the dropping funnel, reflux condenser, and a thermometer. Place the flask in an ice-water bath on the magnetic stirrer.

• Charging Reactants: In a well-ventilated fume hood, charge the flask with a solution of dichlorodimethylsilane and diphenyldichlorosilane (in a 1:2 molar ratio, respectively) dissolved in anhydrous diethyl ether.

• Hydrolysis: Slowly add deionized water to the dropping funnel. Add the water dropwise to the stirred reaction mixture while maintaining the internal temperature below 10 °C. Vigorous evolution of HCl gas will be observed. The addition rate should be controlled to prevent an excessive temperature increase.

• Condensation and Workup: After the water addition is complete, allow the mixture to stir at room temperature for an additional hour. Transfer the reaction mixture to a separatory funnel.

• Neutralization: Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the remaining HCl. Vent the separatory funnel frequently to release the generated CO₂.

• Washing and Drying: Wash the organic layer with deionized water until the aqueous layer is neutral. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude product is then purified by vacuum distillation to isolate 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane. The fraction boiling at approximately 215 °C at 0.5 mmHg is collected.[4]

Spectroscopic Characterization

The unambiguous identification of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane relies on a combination of spectroscopic techniques. Each method provides unique insights into the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl and phenyl protons. The methyl protons attached to the central silicon atom will have a different chemical shift from those attached to the terminal silicon atoms due to the different electronic environments. The phenyl protons will appear as a complex multiplet in the aromatic region of the spectrum.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the methyl carbons and the different carbons of the phenyl groups (ipso, ortho, meta, para).

• ²⁹Si NMR: Silicon-29 NMR is a powerful tool for characterizing siloxanes. Two distinct signals are expected for this molecule: one for the two equivalent terminal silicon atoms and another for the central silicon atom. The chemical shifts are sensitive to the substituents on the silicon atom.[7]

Infrared (IR) Spectroscopy

The IR spectrum of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane will exhibit characteristic absorption bands that confirm its structure. Key expected absorptions include:

• Si-O-Si stretching: A strong, broad absorption band in the region of 1000-1100 cm⁻¹, characteristic of the siloxane backbone.

• Si-CH₃ vibrations: Bands around 1260 cm⁻¹ (symmetric deformation) and 800 cm⁻¹ (rocking).[8]

• Si-C₆H₅ vibrations: Absorptions associated with the silicon-phenyl bond.

• C-H stretching: Aromatic and aliphatic C-H stretching vibrations above and below 3000 cm⁻¹, respectively.

• C=C stretching: Aromatic ring vibrations in the 1400-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. Under electron ionization (EI), the molecular ion peak (M⁺) at m/z = 484.8 would be expected. Common fragmentation pathways for phenyl-containing siloxanes involve the loss of methyl and phenyl radicals.

Applications in Research and Development

The unique properties of 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane make it a valuable material in several high-technology fields:

• High-Vacuum Systems: Its low vapor pressure and high thermal stability make it an excellent diffusion pump fluid for achieving high vacuum in mass spectrometers, electron microscopes, and other scientific instruments.[1]

• Lubrication: It serves as a high-temperature lubricant in applications where conventional hydrocarbon-based lubricants would degrade.

• Cosmetics and Personal Care: In cosmetic formulations, it functions as an emollient, providing a smooth, non-greasy feel to the skin.[3] Its film-forming properties also contribute to water resistance in sunscreens and other protective products.

• Research and Development: As a well-defined, short-chain siloxane, it serves as a model compound for studying the properties and behavior of more complex phenylmethylsiloxane polymers.

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane stands as a testament to the versatility of organosilicon chemistry. Its tailored structure, achieved through the controlled co-hydrolysis of functionalized silane precursors, results in a material with a valuable combination of thermal stability, chemical inertness, and desirable physical properties. A thorough understanding of its synthesis and spectroscopic characterization is essential for its effective application in advanced research and industrial processes.

References

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• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• Read, D. (2009, February 19). Hydrolysis of dichlorodimethylsilane (Expt 3 Part 1) [Video]. YouTube. [Link]

• The Good Scents Company. (n.d.). tetramethyl tetraphenyl trisiloxane. Retrieved from [Link]

• Protsak, Y., et al. (2019). A 29Si, 1H, and 13C Solid-State NMR Study on the Surface Species of Various Depolymerized Organosiloxanes at Silica Surface. Nanoscale Research Letters, 14(1), 160.
• Wang, L., et al. (2012). Synthesis of dimethyldiphenylsilicone oils by contrary hydrolysis of diphenyldichlorosilane and dimethyldichlorosilane. Guangzhou Chemical Industry, 40(5), 1-3.
• Wu, L., et al. (2014). Synthesis and Characterization of 1,3,5,7-Tetraisocyanatoethyl-1,3,5,7-tetramethylcyclotetrasiloxane. Chinese Journal of Organic Chemistry, 34(3), 596-599.
• Riehle, N., et al. (2018). Data on the synthesis and mechanical characterization of polysiloxane-based urea-elastomers prepared from amino-terminated polydimethylsiloxanes and polydimethyl-co-methyl-phenyl-siloxanes.

• NIST. (n.d.). 1,1,1,3,5,5,5-Heptamethyltrisiloxane. In NIST Chemistry WebBook. Retrieved from [Link]

• Chemiedidaktik Uni Wuppertal. (n.d.). Experiments - Hydrolysis of chloromethylsilanes. Retrieved from [Link]

• Bassindale, A. R., & MacKenzie, C. (1988). A 29Si, 13C and 1H NMR study of the interaction of various halotrimethylsilanes and trimethylsilyl triflate with dimethyl formamide and acetonitrile, a comment on the nucleophile induced racemisation of halosilanes. Journal of Organometallic Chemistry, 345(1-2), C1-C4.
• CN101875726B. (2012). Method for preparing polysiloxane by hydrolyzing dimethyl dichlorosilane.
• Choe, Y., et al. (2017). Synthesis and Characterization of Unsymmetrical Double-Decker Siloxane (Basket Cage). Molecules, 22(12), 2133.

• Michigan State University. (n.d.). Silicon Polymers: Preparations of Bouncing Putty (Silly Putty). Retrieved from [Link]

• Ivanova, Y. V., et al. (2021). Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers. Polymers, 13(24), 4405.

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• Kurt J. Lesker Company. (n.d.). Dow Corning DC 704 Silicone Pump Fluid. Retrieved from [Link]

• EP0476597A1. (1992). Process for preparing 1,1,3,3-tetramethyl-disiloxane.

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safety and handling of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in a laboratory setting

An In-depth Technical Guide to the Safe Laboratory Handling of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the safe handling, storage, and emergency procedures for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9) in a laboratory setting. As a stable organosiloxane compound, often utilized as a high-temperature fluid or chemical intermediate, its safe management is paramount to ensuring personnel safety and experimental integrity. This document is intended for researchers, scientists, and drug development professionals who may work with this substance.

Core Principles of Safety: Understanding the Compound

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a liquid organosiloxane.[1] While it is not classified as hazardous under most GHS classifications, it is crucial to recognize that a lack of extensive toxicological data necessitates a cautious and proactive approach to safety.[1][2] The primary identified hazard is the potential for serious eye irritation.[2][3] Therefore, all handling procedures must be designed to prevent direct contact, particularly with the eyes.

The causality behind our recommended protocols stems from a fundamental principle of laboratory safety: minimizing exposure. Even with substances of low acute toxicity, chronic exposure or accidental contact can pose risks. The procedures outlined below are self-validating systems designed to create multiple layers of protection.

Physicochemical and Hazard Profile

A thorough understanding of the compound's properties is the foundation of a robust safety assessment.

Property	Value	Source
CAS Number	3982-82-9	[1]
Molecular Formula	C28H32O2Si3	[4]
Molecular Weight	484.8 g/mol	[2][4]
Appearance	Colorless to pale yellow liquid	[2]
Physical State	Liquid	[1]
Melting Point	-25 °C	[3][5]
Boiling Point	215 °C at 0.5 mmHg	[3][5]
Flash Point	101.1 °C (214 °F)	[3][4]
Density	1.07 g/mL at 25 °C	[3][5]
Water Solubility	Very low (0.006 ng/L at 20 °C)	[3][5]

Hazard Identification:

• Primary Hazard: GHS classifications from multiple sources indicate that this chemical can cause serious eye irritation (H319).[2][3]

• Secondary Hazards: May cause skin irritation upon prolonged contact.[1]

• Thermal Decomposition: When exposed to high temperatures or open flames, it can decompose to produce irritating fumes and organic acid vapors, including silicon dioxide.[1] Traces of benzene, a known carcinogen, may form if the substance is heated above 149°C (300°F).[6]

Laboratory Risk Assessment and Control Protocol

Before commencing any work with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a thorough risk assessment must be conducted. The following workflow provides a systematic approach to identifying and mitigating risks.

Caption: Workflow for Risk Assessment and Control.

Standard Operating Procedures (SOPs)

Adherence to well-defined SOPs is critical for minimizing risk.

Required Engineering Controls and Personal Protective Equipment (PPE)

The primary control measure is to prevent contact. This is achieved through a combination of engineering solutions and appropriate PPE.

Control Measure	Specification and Rationale
Ventilation	All handling of open containers should occur within a certified chemical fume hood or with local exhaust ventilation.[1] This prevents the accumulation of any vapors, especially if heating is involved.
Eye Protection	Chemical safety goggles are mandatory.[1] Standard safety glasses do not provide adequate protection from splashes. Contact lenses should not be worn.[1]
Hand Protection	Neoprene or nitrile rubber gloves are required.[1] These materials provide adequate resistance to the substance. Always inspect gloves for tears or holes before use.
Skin/Body Protection	A standard laboratory coat must be worn and fully fastened.[1] For tasks with a higher risk of splashing, consider a chemically resistant apron.
Emergency Equipment	An emergency eye wash station and safety shower must be readily accessible in the immediate vicinity of any potential exposure.[1]

Step-by-Step Handling Protocol

• Preparation:

  • Confirm that the work area is clean and uncluttered.

  • Ensure the chemical fume hood is functioning correctly.

  • Don the required PPE as specified in the table above.

  • Verify the location and functionality of the nearest eyewash station and safety shower.

• Aliquotting and Transfer:

  • Place the stock container and receiving vessel in a secondary container (such as a plastic tray) within the fume hood to contain any potential spills.

  • Slowly and carefully pour the liquid to avoid splashing.

  • Keep the container tightly closed when not in use.[1]

• Post-Handling:

  • Wipe down the exterior of all containers with a damp cloth before removing them from the fume hood.

  • Remove gloves using the proper technique to avoid skin contamination and dispose of them in the designated waste stream.

  • Wash hands thoroughly with soap and water after handling is complete.[1]

Storage Protocol

• Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][6]

• Keep away from sources of heat, sparks, or open flames.[1]

• Store separately from incompatible materials, particularly strong oxidizing agents.[1]

Spill Response Protocol

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Protect: Ensure you are wearing appropriate PPE before attempting to clean the spill.

• Contain and Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to collect the liquid.[1]

• Collect: Carefully sweep or shovel the absorbed material into an appropriate, labeled container for hazardous waste disposal.[1]

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to the laboratory supervisor or safety officer.

Waste Disposal Protocol

• All waste materials, including contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous waste.

• Collect waste in a clearly labeled, sealed container.

• Do not dispose of this chemical down the drain or in regular trash.[1]

• Follow all local, state, and federal regulations for hazardous waste disposal, which may include incineration.[1]

Emergency Procedures

In the event of an exposure or fire, immediate and correct action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing.[1] Wash the affected area thoroughly with mild soap and water. Seek medical attention if irritation develops or persists.
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Firefighting:

• Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide (CO2), or dry chemical extinguishers.[1]

• Firefighter Protection: Firefighters must wear self-contained breathing apparatus and full protective gear to prevent contact with skin and eyes and to avoid breathing hazardous vapors.[1]

Toxicological Profile: An Authoritative Perspective

The available toxicological data for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is limited.[1] It is not classified for acute oral, dermal, or inhalation toxicity. The primary health concern is its classification as a serious eye irritant.[2][3] It may also cause skin irritation.[1]

The absence of comprehensive toxicological data should not be interpreted as an absence of potential harm. It is the responsibility of the researcher to treat this substance with a high degree of caution, assuming it may have unknown chronic effects, and to adhere strictly to the control measures outlined in this guide to ensure minimal exposure.

References

• Gelest, Inc. (2015). Safety Data Sheet: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. [Link]

• PubChem. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. [Link]

• LookChem. Cas 3982-82-9, 1,1,5,5-Tetraphenyltetramethyltrisiloxane. [Link]

• SPI Supplies. (2016). Safety Data Sheet: SPI-Chem DC 704 and 705 Diffusion Pump Fluid. [Link]

Sources

• 1. gelest.com [gelest.com]
• 2. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,5,5-Tetraphenyltetramethyltrisiloxane | 3982-82-9 [chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Cas 3982-82-9,1,1,5,5-Tetraphenyltetramethyltrisiloxane | lookchem [lookchem.com]
• 6. 2spi.com [2spi.com]

A Technical Guide to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane: Synthesis, Properties, and Application as a Key Intermediate in Advanced Silicone Polymer Chemistry

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a distinct organosiloxane oligomer that serves as a critical building block in the synthesis of high-performance methylphenyl silicones. The strategic incorporation of both methyl and phenyl groups onto the siloxane backbone imparts a unique combination of properties to the final polymers, including exceptional thermal stability, radiation resistance, and flexibility at low temperatures. This technical guide provides an in-depth exploration of this intermediate, covering its synthesis via the co-hydrolysis of dichlorosilane precursors, its physicochemical properties, and its pivotal role in the production of advanced silicone materials through polymerization processes. Detailed experimental protocols, mechanistic diagrams, and a discussion of the structure-property relationships are presented to equip researchers with the foundational knowledge required for leveraging this versatile chemical intermediate.

Introduction: The Significance of Phenyl Substitution in Polysiloxanes

Polydimethylsiloxane (PDMS) is the most common silicone polymer, valued for its biocompatibility, low surface tension, and thermal stability. However, the performance envelope of standard PDMS can be limiting for extreme environment applications. The introduction of phenyl groups onto the siloxane backbone, creating methylphenyl silicones, dramatically enhances several key properties. Phenyl groups increase the polymer's refractive index, improve radiation resistance, and disrupt the crystallization of methyl groups at low temperatures, thereby extending the material's flexibility to as low as -130°F (-90°C).[1] Furthermore, the rigidity of the phenyl groups enhances the thermo-oxidative stability of the polymer.[2]

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (TMTFTS) represents a well-defined, short-chain linear siloxane containing this critical methyl-phenyl substitution pattern. It is a key product of the initial hydrolysis and condensation reactions of dichlorodimethylsilane and dichlorodiphenylsilane, which also generate cyclic siloxanes.[3][4] As such, TMTFTS is a fundamental intermediate, providing a direct pathway to specialized silicone fluids, elastomers, and resins with tailored performance characteristics.

Physicochemical Properties of the Core Intermediate

Understanding the fundamental properties of TMTFTS is essential for its handling, purification, and subsequent use in polymerization reactions. It is a stable, clear liquid at room temperature.[5][6]

Property	Value	Source(s)
IUPAC Name	dimethyl-bis[[methyl(diphenyl)silyl]oxy]silane	[7]
CAS Number	3982-82-9	[8]
Molecular Formula	C₂₈H₃₂O₂Si₃	[7][8]
Molecular Weight	484.81 g/mol	[7][8][9]
Appearance	Colorless liquid	[6]
Density	1.07 g/mL at 25 °C	[5][10]
Boiling Point	215 °C at 0.5 mm Hg	[5][10]
Melting Point	-25 °C	[5][10]
Refractive Index	n20/D 1.559	[5][10]
Solubility	Insoluble in water; soluble in organic solvents like toluene.	[2]

Synthesis of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

The primary industrial route to TMTFTS and related methylphenyl siloxanes is the co-hydrolysis of dichlorodimethylsilane (Si(CH₃)₂Cl₂) and dichlorodiphenylsilane (Si(Ph)₂Cl₂).[3][11] This reaction is highly versatile, as the ratio of the two dichlorosilane precursors can be precisely controlled to tune the phenyl content of the resulting siloxane mixture.

Reaction Mechanism: From Chlorosilanes to Siloxanes

The synthesis proceeds through a two-step mechanism: hydrolysis followed by condensation.

• Hydrolysis: The highly reactive silicon-chlorine (Si-Cl) bonds in the dichlorosilane precursors are readily attacked by water. This nucleophilic substitution replaces the chlorine atoms with hydroxyl groups (-OH), forming unstable silanol intermediates (dimethylsilanediol and diphenylsilanediol) and releasing hydrogen chloride (HCl) as a byproduct.[3][12][13]

• Condensation: The newly formed silanols are highly reactive and spontaneously condense with each other. A hydroxyl group from one silanol reacts with a hydroxyl group from another, eliminating a molecule of water to form a stable siloxane (Si-O-Si) bond.[3][12]

This condensation process can proceed in an uncontrolled manner to form a mixture of linear oligomers of varying lengths, including the target TMTFTS, and cyclic species such as octamethylcyclotetrasiloxane (D₄) and octaphenylcyclotetrasiloxane (D₄'').[3][14] The relative yields of linear versus cyclic products can be influenced by reaction conditions such as temperature, solvent, and reagent concentration.

Caption: Figure 1: Co-hydrolysis and Condensation Pathway.

Experimental Protocol: Controlled Co-hydrolysis

This protocol describes a laboratory-scale synthesis designed to generate a mixture of methylphenyl siloxane oligomers, from which TMTFTS can be isolated.

Causality: The use of a solvent (diethyl ether) helps to control the reaction rate and dissipate the heat generated during the exothermic hydrolysis.[15] The reaction is performed at a low temperature to minimize the formation of high molecular weight polymers and favor the production of shorter-chain oligomers and cyclic compounds.[15] Neutralization with sodium bicarbonate is a critical self-validating step to remove the corrosive HCl byproduct, preventing acid-catalyzed rearrangement of the siloxane products.[15]

Methodology:

• Apparatus Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer. Place the flask in an ice-water bath to maintain temperature control.

• Reagent Preparation: In the flask, prepare a solution of dichlorodimethylsilane and dichlorodiphenylsilane in diethyl ether. The molar ratio of the two silanes will determine the overall phenyl content of the product mixture. A 1:2 molar ratio of dichlorodimethylsilane to dichlorodiphenylsilane is suitable for targeting TMTFTS.

• Hydrolysis: Cool the ethereal solution to below 15 °C. Slowly add water dropwise from the dropping funnel to the stirred solution.[15] Crucial: Maintain the reaction temperature below 25 °C throughout the addition to prevent a runaway reaction.[15] Vigorous evolution of HCl gas will be observed. The entire addition should take approximately 20-30 minutes.

• Stirring: Once the water addition is complete, continue to stir the mixture for an additional 15-30 minutes to ensure the reaction goes to completion.

• Workup & Neutralization: Transfer the reaction mixture to a separating funnel. Separate the organic (ether) layer. Wash the organic layer sequentially with water and then with a saturated sodium bicarbonate solution until no further effervescence (CO₂ evolution) is observed.[15] This step neutralizes and removes all residual HCl.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent. Remove the diethyl ether solvent using a rotary evaporator to yield the crude mixture of methylphenyl siloxanes.[15]

• Purification: The target compound, TMTFTS, can be purified from the resulting mixture of linear and cyclic oligomers by fractional distillation under reduced pressure.

TMTFTS as an Intermediate for High-Performance Silicones

The mixture produced from the co-hydrolysis, rich in linear oligomers like TMTFTS and cyclic species, is the direct precursor to high molecular weight methylphenyl silicone polymers. The most common and controllable industrial method for achieving high molecular weights is the Ring-Opening Polymerization (ROP) of the cyclic siloxane monomers present in the hydrolysate.[16][17]

Anionic Ring-Opening Polymerization (ROP)

Anionic ROP is a robust method for transforming low-viscosity cyclic siloxane monomers into high-viscosity linear polymers with controlled molecular weights.[16][18]

Mechanism:

• Initiation: The polymerization is initiated by a strong base, such as potassium hydroxide (KOH) or a potassium siloxanolate catalyst. The initiator attacks a silicon atom in a cyclic monomer, cleaving the Si-O bond and forming a linear siloxanolate active center.

• Propagation: The active siloxanolate chain end then attacks another cyclic monomer, opening its ring and incorporating it into the growing polymer chain. This process repeats, rapidly increasing the molecular weight.

• Termination/Equilibration: The reaction is technically a living polymerization, but it is often an equilibrium process. The active centers can also cleave Si-O bonds within the same chain (back-biting) or other chains, leading to a redistribution of chain lengths and the re-formation of cyclic species. The polymerization is typically terminated by adding a neutralizing agent or an end-capping agent, such as monochlorotrimethylsilane, which reacts with the active chain ends to form a stable, non-reactive terminal group.[3]

Caption: Figure 2: Workflow for Anionic Ring-Opening Polymerization.

Properties and Applications of Derived Methylphenyl Silicones

The polymers synthesized from intermediates like TMTFTS and their associated cyclic monomers possess a unique property profile that makes them indispensable in demanding sectors. The ability to tune the methyl-to-phenyl ratio allows for precise control over the final material's characteristics.[19]

Property	Conferred by Phenyl Groups	Application Area(s)	Source(s)
High Thermal Stability	The bulky phenyl groups increase the energy required for bond rotation and protect the Si-O backbone from oxidative degradation.	Heat-resistant coatings, high-temperature adhesives, aerospace sealants.	[2][20][21]
Excellent Low-Temp. Flexibility	Phenyl groups disrupt the crystallization of methyl groups, preventing the polymer from becoming brittle at very low temperatures.	Aerospace and cryogenic seals, gaskets for extreme environments.	[1]
Radiation Resistance	The aromatic rings are effective at dissipating energy from ionizing radiation, preventing chain scission and cross-linking.	Encapsulation for electronic components in aerospace, nuclear industry applications.	[2][20]
Ablation Resistance	Upon extreme heating, the polymer forms a stable, insulating char of silica, protecting the underlying substrate.	Heat shields and ablative materials for spacecraft.	[2][20]
High Refractive Index	The presence of phenyl groups increases the polymer's refractive index.	LED encapsulants, optical components.	[20]
Solvent Resistance	The phenyl groups provide increased resistance to swelling by non-polar organic solvents.	Industrial seals and hoses.	[20]

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is more than a mere laboratory curiosity; it is a foundational intermediate in the synthesis of advanced silicone materials. Its formation via the robust co-hydrolysis of readily available dichlorosilane precursors provides a direct and tunable route to incorporating phenyl groups into a siloxane structure. Whether used as a component in specialty fluids or as part of a hydrolysate mixture for the ring-opening polymerization of high-performance elastomers and resins, TMTFTS is a cornerstone of methylphenyl silicone chemistry. A thorough understanding of its synthesis and reactivity empowers scientists to design and create next-generation materials capable of performing in the most challenging technological environments.

References

• Chojnowski, J. Ring-Opening Polymerization of Cyclosiloxanes. Gelest, Inc.[Link]

• Organocatalytic ring-opening polymerization of cyclotrisiloxanes using silanols as initiators for the precise synthesis of asymmetric linear polysiloxanes. Polymer Chemistry (RSC Publishing). [Link]

• Methylphenyl Silicone Rubber: High-Performance Material with High Temperature and Radiation Resistance. IOTA CORPORATION LTD.[Link]

• How to apply methyl silicone resin? XJY SILICONES®. [Link]

• Methyl Phenyl Silicone Resin for Heat-Resistant Coatings. Leeka Silicone. [Link]

• Application Trend Analysis of Methylphenyl Silicone Resin in High-Heat-Resistant Coatings. LinkedIn. [Link]

• The ring-opening polymerization of cyclosiloxanes in the presence of bis ([alpha], [omega]-aminopropyl)-1,3-tetramethyldisiloxane. VTechWorks. [Link]

• Methyl Phenyl Silicone / Ultra Low Temp Silicone Gaskets for Extreme Environments. Stockwell Elastomerics. [Link]

• Photomediated Cationic Ring-Opening Polymerization of Cyclosiloxanes with Temporal Control. JACS Au (ACS Publications). [Link]

• Synthesis of Polysiloxanes In Microemulsion Via ring opening of D4. IOPscience. [Link]

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. PubChem, National Center for Biotechnology Information. [Link]

• 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane. ChemBK. [Link]

• Experiments - Hydrolysis of chloromethylsilanes. Chemiedidaktik Uni Wuppertal. [Link]

• 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. Gelest. [Link]

• Hydrolysis and polycondensation. Chemiedidaktik Uni Wuppertal. [Link]

• Use of Dichlorodimethylsilane to Produce Polydimethylsiloxane as a Substitute for Vitreous Humour: Characteristics and In Vitro Toxicity. MDPI. [Link]

• Method for preparing polysiloxane by hydrolyzing dimethyl dichlorosilane.

• 1,3,3,5-TETRAMETHYL-1,1,5,5-TETRAPHENYLTRISILOXANE. gsrs.ncats.nih.gov. [Link]

• 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane. Hubei Co-Formula Material Tech Co.,Ltd.. [Link]

• Chemistry - Hydrolysis. Silicones Europe. [Link]

• Dimethyldichlorosilane. Wikipedia. [Link]

• Hydrolysis of dichlorodimethylsilane (Expt 3 Part 1). YouTube. [Link]

• Kinetics of Alkoxysilanes and Organoalkoxysilanes Polymerization: A Review. PMC, National Center for Biotechnology Information. [Link]

• Synthesis of Structurally Precise Polysiloxanes via the Piers–Rubinsztajn Reaction. PMC, National Center for Biotechnology Information. [Link]

• Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers. Semantic Scholar. [Link]

• 1,1,5,5-Tetraphenyltetramethyltrisiloxane. chemdad.com. [Link]

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• 2. Methylphenyl Silicone Rubber: High-Performance Material with High Temperature and Radiation Resistance - IOTA CORPORATION LTD. [iotachem.com]
• 3. Hydrolysis and polycondensation [chemiedidaktik.uni-wuppertal.de]
• 4. mdpi.com [mdpi.com]
• 5. chembk.com [chembk.com]
• 6. gelest.com [gelest.com]
• 7. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. 1,1,5,5-Tetraphenyltetramethyltrisiloxane Two Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 11. Chemistry - Hydrolysis - Silicones Europe [silicones.eu]
• 12. Experiments - Hydrolysis of chloromethylsilanes [chemiedidaktik.uni-wuppertal.de]
• 13. Dimethyldichlorosilane - Wikipedia [en.wikipedia.org]
• 14. CN101875726B - Method for preparing polysiloxane by hydrolyzing dimethyl dichlorosilane - Google Patents [patents.google.com]
• 15. m.youtube.com [m.youtube.com]
• 16. gelest.com [gelest.com]
• 17. nanochemres.org [nanochemres.org]
• 18. Organocatalytic ring-opening polymerization of cyclotrisiloxanes using silanols as initiators for the precise synthesis of asymmetric linear polysiloxanes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Application Trend Analysis of Methylphenyl Silicone Resin in High-Heat-Resistant Coatings - PCOTEC [pcotec-coating.com]
• 20. How to apply methyl silicone resin? | XJY SILICONES® [xjysilicone.com]
• 21. elkaysilicones.com [elkaysilicones.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in Mass Spectrometry Diffusion Pumps

Introduction: The Critical Role of High Vacuum in Mass Spectrometry

Mass spectrometry is an indispensable analytical technique in modern research and drug development, predicated on the manipulation of ions in a gaseous state. The generation and maintenance of a high-vacuum environment are paramount to prevent ion-molecule collisions that would otherwise interfere with the accurate measurement of mass-to-charge ratios. Diffusion pumps are a robust and cost-effective solution for achieving the requisite high vacuum, and the choice of diffusion pump fluid is a critical determinant of a mass spectrometer's performance and longevity.

This document provides a comprehensive guide to the application of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a high-performance silicone-based fluid, in the diffusion pumps of mass spectrometry systems. This fluid is widely recognized as a direct equivalent to the discontinued Dow Corning DC-704 fluid and is lauded for its exceptional thermal and chemical stability.[1][2][3] These application notes and protocols are designed to equip researchers, scientists, and drug development professionals with the technical knowledge and practical guidance necessary for the optimal use of this fluid, thereby ensuring the integrity of their mass spectrometry data.

Physicochemical Properties and Performance Characteristics

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a single-component fluid, a clear tetramethyltetra-phenyltrisiloxane, engineered for high-vacuum applications.[4] Its molecular structure imparts a unique combination of properties that make it highly suitable for the demanding environment of a mass spectrometer's vacuum system.

Property	Value	Significance in Mass Spectrometry
Molecular Formula	C28H32O2Si3	A stable silicone-based structure.[5][6]
Molecular Weight	484.81 g/mol	Contributes to its low volatility.[5][6]
Vapor Pressure	Max. 6.65 x 10-8 Torr	A low vapor pressure is essential for achieving high vacuum and minimizing backstreaming.[2]
Boiling Point	215 °C @ 0.5 mm Hg	Allows for efficient vaporization and jet action within the diffusion pump.[6][7]
Flash Point	≥210° C (214 °F)	High flash point enhances operational safety.[2][6]
Density	1.07 g/mL at 25 °C	Relevant for calculating the correct fluid volume for the pump.[6][7]
Thermal Stability	High	Resists decomposition at operating temperatures, preventing the formation of tars and hard carbon deposits.[2][8]
Chemical Inertness	High	Resistant to oxidation and reaction with residual gases in the vacuum system.[9][10]

The low vapor pressure of this fluid is particularly advantageous, enabling the attainment of ultimate vacuums in the range of 10-7 to 10-8 torr (untrapped) and as low as 10-11 torr with the use of a liquid nitrogen trap.[4][11][12] Its high resistance to oxidation and hydrolysis at operating temperatures ensures a long fluid life and reduces the frequency of maintenance.[11][12][13]

Protocol 1: Initial Filling and System Preparation

Proper initial filling and system preparation are crucial to prevent contamination and ensure optimal pump performance. This protocol outlines the necessary steps for introducing 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane into a new or thoroughly cleaned diffusion pump.

Materials:

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane fluid

• Lint-free wipes

• Appropriate personal protective equipment (gloves, safety glasses)

• Funnel

• Graduated cylinder

Procedure:

• System Cleanliness: Ensure the diffusion pump and all associated vacuum components are meticulously clean and dry. For systems previously using hydrocarbon-based oils, a thorough cleaning with appropriate solvents is mandatory to prevent cross-contamination.[14]

• Fluid Volume Calculation: Consult the manufacturer's specifications for your specific diffusion pump model to determine the correct volume of fluid required.

• Fluid Handling: Wear appropriate personal protective equipment. While the fluid has low toxicity, it is good practice to avoid direct contact.[15]

• Filling the Pump:

  • Place the diffusion pump on a level surface.

  • Using a clean funnel, carefully pour the pre-measured volume of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane into the pump's boiler.

  • Avoid spilling the fluid on the pump's exterior surfaces.

• System Assembly: Reassemble the diffusion pump into the mass spectrometer's vacuum system, ensuring all seals and connections are secure.

• Initial Pumpdown and Bake-out:

  • Evacuate the system using the mechanical roughing pump.

  • Once the foreline pressure is stable, initiate the diffusion pump heater.

  • It is highly recommended to perform a system bake-out to remove any residual volatile contaminants from the vacuum chamber surfaces.

Caption: Workflow for initial filling and system preparation.

Protocol 2: Routine Operation and Performance Monitoring

Consistent operational procedures are key to maintaining a stable high-vacuum environment for your mass spectrometer.

Procedure:

• Startup Sequence:

  • Ensure the mechanical roughing pump is operational and the foreline pressure is within the manufacturer's recommended range for the diffusion pump.

  • Turn on the cooling water supply to the diffusion pump.

  • Energize the diffusion pump heater.

  • Allow sufficient time for the pump to reach its operating temperature and for the vacuum to stabilize before commencing mass spectrometry experiments.

• Performance Monitoring:

  • Regularly monitor the ultimate vacuum level achieved by the system. A gradual degradation in performance may indicate fluid contamination or the need for maintenance.

  • Observe the pump's operating temperature. Abnormally high temperatures can be a sign of low fluid level or poor cooling.

• Shutdown Sequence:

  • Turn off the diffusion pump heater.

  • Allow the pump to cool down completely before turning off the cooling water and venting the system to atmospheric pressure.[9] Exposing the hot fluid to air can cause oxidation and degradation.[16]

Understanding and Mitigating Backstreaming

Backstreaming is the migration of diffusion pump fluid molecules into the main vacuum chamber.[9] This phenomenon can lead to contamination of the mass spectrometer's ion source and analyzer, compromising analytical results. While 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane has a very low vapor pressure, a small degree of backstreaming is inherent to all diffusion pumps.[17]

Causes of Excessive Backstreaming:

• Operating the diffusion pump at too high of a foreline pressure.[9]

• Incorrect fluid level (too high or too low).[17]

• Overheating of the diffusion pump fluid.[17]

• Improper shutdown procedures, such as venting the system while the pump is still hot.[9]

Mitigation Strategies:

• Cold Traps: The use of a liquid nitrogen cold trap or a refrigerated baffle between the diffusion pump and the mass spectrometer is highly effective in minimizing backstreaming.[17]

• Proper Operating Procedures: Adherence to the correct startup and shutdown protocols is crucial.

• System Integrity: Regularly check for and repair any leaks in the vacuum system.

Caption: Causes and mitigation of diffusion pump fluid backstreaming.

Protocol 3: Maintenance and Fluid Replacement

With its high stability, 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane has a long service life. However, periodic maintenance is necessary to ensure the continued reliability of the diffusion pump.

Frequency of Fluid Change:

• For systems operating under clean, high-vacuum conditions, a fluid change may only be necessary every 12-18 months or even longer.[18]

• In applications with high gas loads or potential for contamination, more frequent fluid changes may be required.

Procedure for Fluid Replacement:

• System Shutdown: Follow the proper shutdown procedure, ensuring the diffusion pump is completely cool.

• Venting: Carefully vent the vacuum system to atmospheric pressure.

• Draining the Fluid:

  • Place a suitable waste container beneath the pump's drain plug.

  • Remove the drain plug and allow the old fluid to drain completely.

• Inspection and Cleaning (if necessary):

  • Visually inspect the interior of the pump for any signs of contamination or residue.

  • If significant deposits are present, the pump should be disassembled and cleaned according to the manufacturer's instructions. Unlike hydrocarbon oils, silicone fluids like this one typically do not leave hard carbon deposits, making cleaning easier.[14]

• Re-filling: Follow the procedure outlined in Protocol 1: Initial Filling and System Preparation .

• Waste Disposal: Dispose of the used silicone fluid in accordance with local environmental regulations.

Safety Considerations

While 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a relatively safe material, it is important to adhere to standard laboratory safety practices.[15]

• Personal Protective Equipment: Always wear safety glasses and chemical-resistant gloves when handling the fluid.[15]

• Ventilation: Ensure adequate ventilation in the work area.[15]

• Thermal Hazards: Be aware of the high operating temperatures of the diffusion pump and take precautions to avoid burns.

• Material Safety Data Sheet (MSDS): Consult the MSDS for detailed safety information before use.[15]

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is an excellent choice of diffusion pump fluid for mass spectrometry applications, offering a combination of low vapor pressure, high thermal stability, and chemical inertness. By following the protocols and guidelines outlined in this document, researchers can ensure the optimal performance and longevity of their mass spectrometer's high-vacuum system, leading to more reliable and accurate analytical results.

References

• Current time information in Washington, DC, US. (n.d.). Google.

• VacOil® DP Grade 704 Diffusion Pump Oil - 1 Gallon. (n.d.). LACO Technologies. Retrieved January 22, 2026, from [Link]

• ECO-704 Silicone Diffusion Pump Oil. (n.d.). Enparticles. Retrieved January 22, 2026, from [Link]

• Busch, K. L. (2001). High-Vacuum Pumps in Mass Spectrometers. Spectroscopy, 16(5), 14-18. Retrieved from [Link]

• VacOil® DP Grade 704 Diffusion Pump Oil - 500 cc/ml. (n.d.). FLUIDX. Retrieved January 22, 2026, from [Link]

• IVP 704 Silicone Diffusion Pump Oil Fluid, Our Substitute for Discontinued Dow Corning DC-704, 1 Lt. (n.d.). Ideal Vacuum. Retrieved January 22, 2026, from [Link]

• Diffusion Pump Maintenance Guide. (n.d.). Enparticles. Retrieved January 22, 2026, from [Link]

• Diffusion Pump Maintenance - Vacuum Technology Simplified. (n.d.). Supervac Industries. Retrieved January 22, 2026, from [Link]

• 704 Diffusion Pump Fluid Dow Corning Replacement. (n.d.). The Heat Treat Shop. Retrieved January 22, 2026, from [Link]

• Diffusion Pump Oil Usage and Maintenance Guide. (2025, November 28). Silibase Silicone. Retrieved January 22, 2026, from [Link]

• 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. (2015, September 8). Gelest. Retrieved January 22, 2026, from [Link]

• KJLC Silicone Pump Fluids. (n.d.). Kurt J. Lesker Company. Retrieved January 22, 2026, from [Link]

• Maintenance and Troubleshooting of Oil Diffusion Pumps. (n.d.). Agilent. Retrieved January 22, 2026, from [Link]

• Diffusion pump. (n.d.). In Wikipedia. Retrieved January 22, 2026, from [Link]

• Ask the Expert: How do I Prevent my Diffusion Pump from Backstreaming? (n.d.). Ipsen. Retrieved January 22, 2026, from [Link]

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• Maintaining Oil Diffusion Pumps. (2015, March 10). VAC AERO. Retrieved January 22, 2026, from [Link]

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

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• Diffusion Pump Oil | Silicone & PFPE Diffusion Pump Fluid. (n.d.). Enparticles. Retrieved January 22, 2026, from [Link]

• Silicone Diffusion Pump Fluid. (n.d.). Sunoit Specialty Chemicals. Retrieved January 22, 2026, from [Link]

• Invoil Silicone Diffusion Pump Oil - 702, 704, 705. (n.d.). Inland Vacuum Industries, Inc. Retrieved January 22, 2026, from [Link]

• 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane. (n.d.). Haz-Map. Retrieved January 22, 2026, from [Link]

• Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation. (n.d.). Kurt J. Lesker Company. Retrieved January 22, 2026, from [Link]

• Using Dow704 Diffusion Pump Oil for Research and Production Applications. (2018, September 4). AZoM.com. Retrieved January 22, 2026, from [Link]

• Backstreaming. (2013, January 8). VAC AERO. Retrieved January 22, 2026, from [Link]

• 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane. (2024, April 9). ChemBK. Retrieved January 22, 2026, from [Link]

• The Spectra of Dow704 Diffusion Pump Oil. (2015, February 11). AZoM.com. Retrieved January 22, 2026, from [Link]

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Application Notes and Protocols for Achieving Ultra-High Vacuum with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Introduction: The Pursuit of Pristine Environments

In the realms of surface science, semiconductor manufacturing, and advanced materials research, the creation of an ultra-high vacuum (UHV) environment is not merely a technical requirement but the very foundation upon which discovery is built. An UHV environment, typically defined as a pressure below 10⁻⁹ Torr, is essential to minimize the interaction of surfaces and processes with gaseous contaminants, thereby ensuring experimental integrity and the fabrication of defect-free materials. The choice of working fluid in a diffusion pump is paramount to achieving such pristine conditions, as its intrinsic properties dictate the ultimate vacuum attainable.

This application note provides a comprehensive guide to the experimental setup and protocols for achieving UHV using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as the diffusion pump fluid. This silicone-based fluid, often known by trade names such as DC-704, is renowned for its exceptionally low vapor pressure, high thermal stability, and chemical inertness, making it an exemplary candidate for UHV applications.[1][2][3] We will delve into the causality behind the experimental choices, provide a self-validating protocol, and ground our recommendations in authoritative sources.

The Science of Silicone: Why 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane?

The efficacy of a diffusion pump fluid hinges on its ability to be vaporized and create a high-velocity vapor jet that entrains and removes gas molecules from the vacuum chamber.[4][5] The fluid must then efficiently condense on cooled surfaces without contributing significantly to the residual gas load. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane excels in this role due to several key molecular attributes:

• Extremely Low Vapor Pressure: At room temperature, this compound exhibits a vapor pressure on the order of 10⁻¹⁰ mm Hg.[6] This incredibly low volatility is the single most critical factor in achieving UHV, as it minimizes the fluid's own contribution to the system pressure, a phenomenon known as backstreaming.

• High Thermal Stability: The robust siloxane backbone and phenyl group substitutions impart exceptional resistance to thermal decomposition at the high temperatures required for vaporization within the diffusion pump boiler.[1][7] This stability prevents the formation of lighter, more volatile byproducts that could compromise the vacuum.

• Chemical Inertness: This fluid is largely unreactive with the gases being pumped and the materials of the vacuum system, ensuring a long service life and minimizing the risk of contamination.[1]

• High Molecular Weight: The relatively high molecular weight of 484.81 g/mol contributes to its low volatility and efficient momentum transfer to the gas molecules being pumped.[8][9][10]

Quantitative Data Summary

For ease of reference and comparison, the key physical and chemical properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane are summarized in the table below.

Property	Value	Reference
Chemical Name	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	[8]
CAS Number	3982-82-9	[11]
Molecular Formula	C₂₈H₃₂O₂Si₃	[8][9]
Molecular Weight	484.81 g/mol	[8][9][10]
Appearance	Colorless to pale yellow liquid	[6]
Density	1.07 g/mL at 25 °C	[11][12]
Vapor Pressure	~1.74 x 10⁻⁹ mmHg at 25°C	[11]
Boiling Point	215 °C at 0.5 mmHg	[11][12]
Flash Point	214 °F (101 °C)	[11][12]
Melting Point	-25 °C	[11][12]

Experimental Workflow for Achieving UHV

The following diagram illustrates the logical flow of the experimental procedure to achieve UHV using a diffusion pump charged with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Caption: Experimental workflow for achieving UHV.

Detailed Protocols

Part 1: System Preparation and Diffusion Pump Charging

Rationale: A clean and leak-tight system is a prerequisite for achieving UHV. Any contaminants or atmospheric leaks will present a significant gas load that the pumping system cannot overcome.

Protocol:

• Component Cleaning: Thoroughly clean all vacuum components (chamber, flanges, fittings) with appropriate solvents. A typical procedure involves ultrasonic cleaning in a degreasing solvent (e.g., acetone), followed by a rinse with isopropyl alcohol, and a final rinse with deionized water. Ensure all components are thoroughly dried, preferably in a vacuum oven, before assembly.

• System Assembly: Assemble the vacuum system, ensuring all flange connections are made with clean, new copper gaskets for ConFlat (CF) flanges or properly greased O-rings for KF flanges in the roughing line. Use of high-vacuum grease should be minimal and only on O-rings, never on the vacuum side of CF flanges.[13]

• Leak Checking:

  • Connect a roughing pump to the system and evacuate it to its base pressure.

  • Use a helium leak detector to systematically check all welds, seals, and feedthroughs for leaks.[14][15] The system should be leak-tight to a sensitivity of at least 1 x 10⁻⁹ atm.cc/sec.[14]

  • If a leak is detected, vent the system, repair the leak, and repeat the leak check.

• Charging the Diffusion Pump:

  • Ensure the diffusion pump is clean and dry. For pumps previously used with hydrocarbon oils, a thorough cleaning with a suitable solvent is necessary to remove any residue.[16]

  • Carefully pour the 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane into the pump through the fill port. The correct oil level is critical; refer to the pump manufacturer's manual for the specific volume required.[17] Overfilling can lead to increased backstreaming, while underfilling can cause the pump to overheat.[18]

Part 2: Pumping Down to UHV

Rationale: This multi-stage process is designed to efficiently remove the bulk of atmospheric gases and then transition to the high-vacuum pumping regime of the diffusion pump.

Protocol:

• Roughing Down:

  • Ensure the high-vacuum valve between the diffusion pump and the chamber is closed.

  • Open the roughing valve and use a mechanical pump (e.g., a rotary vane pump) to evacuate the chamber to a pressure of approximately 10⁻² to 10⁻³ Torr.[19]

  • Simultaneously, use a separate roughing pump to evacuate the foreline of the diffusion pump to a similar pressure.

• Diffusion Pump Operation:

  • Turn on the cooling water supply to the diffusion pump. Adequate cooling is essential for the condensation of the pump fluid vapor.[20]

  • Turn on the heater for the diffusion pump. The oil will begin to heat and vaporize. This process can take 30-60 minutes.[4]

  • Once the diffusion pump is at its operating temperature, open the high-vacuum valve to begin pumping the main chamber.

  • Monitor the pressure in the chamber and the foreline. The foreline pressure should remain below the critical backing pressure specified by the pump manufacturer (typically around 0.1 mbar).[4]

Part 3: System Bakeout and UHV Achievement

Rationale: The bakeout process provides thermal energy to desorb water vapor and other adsorbed gases from the internal surfaces of the vacuum chamber, which are the primary sources of outgassing in the UHV regime.[21]

Protocol:

• Bakeout Preparation:

  • Wrap the entire vacuum chamber with heating tapes or place it within a bakeout oven.[22] Ensure uniform heating to avoid creating cold spots where contaminants can re-adsorb.[23]

  • Monitor the temperature at several points on the chamber using thermocouples.

• Bakeout Procedure:

  • Slowly increase the temperature of the chamber to 150-250 °C. The maximum temperature will be limited by the components in your system.[21] The bakeout should be conducted for a period of 24-48 hours.[21]

  • During the bakeout, the pressure in the system will rise significantly as gases are desorbed. This is normal. The diffusion pump will continue to remove these desorbed gases.

• Cooldown:

  • After the bakeout period, turn off the heaters and allow the system to cool down slowly to room temperature.

  • As the system cools, the pressure should drop significantly, ideally reaching the UHV range (below 10⁻⁹ Torr).

• UHV Operation:

  • Once the system has reached its base pressure, it is ready for your experiment.

  • Continuously monitor the pressure and the composition of the residual gas using a residual gas analyzer (RGA) if available. The primary residual gases in a well-baked UHV system are typically hydrogen and carbon monoxide.

Diffusion Pump Working Principle

The following diagram illustrates the fundamental working principle of an oil diffusion pump.

Caption: Working principle of an oil diffusion pump.

Trustworthiness: A Self-Validating System

The protocol described above is designed to be self-validating. The successful achievement of UHV is a direct confirmation that each preceding step has been executed correctly. For instance:

• Successful Leak Checking is validated by the ability of the roughing pump to reach its base pressure and hold it.

• Proper Diffusion Pump Operation is confirmed by a significant pressure drop after the high-vacuum valve is opened.

• Effective Bakeout is demonstrated by the pressure reaching the UHV regime upon cooldown.

Any deviation from the expected pressure readings at each stage indicates a potential issue that needs to be addressed before proceeding.

Conclusion

The use of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in a well-prepared and operated diffusion pump system is a reliable and cost-effective method for achieving ultra-high vacuum.[4] Its superior physical and chemical properties make it an ideal choice for a wide range of research and industrial applications where a pristine vacuum environment is critical.[7][24] By following the detailed protocols outlined in this application note, researchers and professionals can confidently establish and maintain UHV conditions, thereby enabling the pursuit of cutting-edge scientific and technological advancements.

References

• Agilent Technologies. (n.d.). Maintenance and Troubleshooting of Oil Diffusion Pumps. Retrieved from [Link]

• ChemBK. (2024, April 9). 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• Dinesh High Vacuum Engineering. (2024, December 25). DC-704 Silicone Oil Specification. Retrieved from [Link]

• Edwards Vacuum. (n.d.). 3 factors to consider when performing a system ‘bake-out’. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP MAINTENANCE GUIDE. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP OIL USAGE TIPS. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP WORKING PRINCIPLE. Retrieved from [Link]

• EVP Vacuum Solution. (2018, May 18). Specialized silicone oil of Diffusion pump. Retrieved from [Link]

• Gelest. (2015, September 8). 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. Retrieved from [Link]

• Haz-Map. (2025). 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane. Retrieved from [Link]

• Hindustan Vacuum Chem Engineers. (2025, October 13). Best Diffusion Pump Oil for High Vacuum Systems. Retrieved from [Link]

• Instructables. (n.d.). Open Ultra High Vacuum System. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Diffusion Pump Fluids. Retrieved from [Link]

• Lawrence Berkeley National Laboratory. (2017, December 18). Beamline Vacuum System Bakeout Procedure. Retrieved from [Link]

• Leybold. (n.d.). Basic diffusion pump operating principles. Retrieved from [Link]

• Leybold. (n.d.). How does a diffusion pump work. Retrieved from [Link]

• Leybold. (2019, October 3). Vacuum bake out: its importance and implementation. Retrieved from [Link]

• LookChem. (n.d.). Cas 3982-82-9,1,1,5,5-Tetraphenyltetramethyltrisiloxane. Retrieved from [Link]

• Meyer Tool & Mfg. (n.d.). Leak Test Procedures and Specifications. Retrieved from [Link]

• Midwest Tungsten Service. (n.d.). Differences in Diffusion Pump Fluid. Retrieved from [Link]

• MMRC. (n.d.). Instructions for Glass Oil Diffusion Pumps. Retrieved from [Link]

• NUTZEN DO BRASIL LTDA. (n.d.). NTZ 704 Silicone Oil for Diffusion Pumps. Retrieved from [Link]

• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic diagram of the diffusion-pump high-vacuum system used for the laboratory experiments. Retrieved from [Link]

• Silibase Silicone. (2025, April 2). A Complete Guide to Key Application Scenarios of Diffusion Pump Oil. Retrieved from [Link]

• Silibase Silicone. (2025, November 28). Diffusion Pump Oil Usage and Maintenance Guide. Retrieved from [Link]

• UC Components, Inc. (2023, May 15). The Critical Art of Leak Detection in a Vacuum System. Retrieved from [Link]

• ULVAC SHOWCASE. (n.d.). Diffusion Pump｜Fundamentals of Vacuum Pumps (High Vacuum). Retrieved from [Link]

• University of California, Berkeley. (n.d.). Norton Group Toepler Pump Operating Instructions. Retrieved from [Link]

• YouTube. (2021, April 25). Fixing a leak in UHV chamber. Retrieved from [Link]

• YouTube. (2023, May 25). Agilent 2 Minute Tutorial - Identifying Virtual Leaks in UHV Systems. Retrieved from [Link]

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Application Note & Protocol: Mastering High-Vacuum Evaporation with DOWSIL™ 704 Diffusion Pump Fluid

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper use of DOWSIL™ 704 (formerly Dow Corning 704) diffusion pump fluid in high-vacuum evaporation systems. Adherence to these protocols will ensure optimal vacuum performance, longevity of the fluid and equipment, and the integrity of your experimental results.

Introduction: The Role and Merits of DOWSIL™ 704

Diffusion pumps are a cornerstone technology for achieving high vacuum, operating on the principle of momentum transfer from a high-speed vapor jet to gas molecules in the system.[1] The choice of pump fluid is critical to the performance and reliability of the pump. DOWSIL™ 704 is a single-component, tetramethyltetraphenyl trisiloxane silicone fluid specifically designed for high-vacuum applications.[2][3]

Its molecular structure provides exceptional thermal and chemical stability, making it highly resistant to oxidation and hydrolysis even at operating temperatures.[4][5] This inertness ensures a long service life and minimizes the formation of deposits that can degrade pump performance.[6] DOWSIL™ 704 is engineered to produce vacuums in the range of 10⁻⁶ to 10⁻⁸ torr without trapping, and can achieve pressures as low as 10⁻¹⁰ to 10⁻¹¹ torr with the use of a liquid nitrogen trap.[4] Its low vapor pressure at room temperature significantly reduces backstreaming, a common source of contamination in high-vacuum systems.[3]

The key advantages of using DOWSIL™ 704 include:

• Rapid Pumpdown: Its single-component nature allows for shorter conditioning runs compared to multicomponent organic fluids.[3][7]

• High Stability: It is chemically inert and resistant to oxidation, leading to cleaner vacuum systems and less frequent maintenance.[4]

• Low Backstreaming: The inherently low vapor pressure minimizes contamination of the vacuum chamber.[3]

Physicochemical Properties of DOWSIL™ 704

A thorough understanding of the physical and chemical properties of DOWSIL™ 704 is essential for its proper use. The following table summarizes its key characteristics.

Property	Value	Reference
Chemical Name	Tetramethyltetraphenyl trisiloxane	[2]
Appearance	Clear to pale yellow liquid	[2]
Vapor Pressure @ 25°C	2 x 10⁻⁸ torr	[8]
Boiling Point @ 0.5 torr	215 °C	[4][8]
Flash Point	221 °C	[4][8]
Specific Gravity @ 25°C	1.07 g/cc	[8]
Viscosity @ 25°C	39 cSt	[4][8]

System Preparation and Fluid Installation Protocol

Proper preparation of the diffusion pump and the vacuum system is paramount to achieving optimal performance and preventing premature fluid degradation.

Diffusion Pump Cleaning

Causality: Over time, diffusion pump oil can degrade, especially if exposed to air while hot, leading to the formation of tarry deposits that can clog the jet assembly and impede performance.[5] If switching from a hydrocarbon-based oil to DOWSIL™ 704, thorough cleaning is mandatory as mixing these fluids will severely compromise vacuum performance.[9]

Protocol:

• Safety First: Ensure the diffusion pump is cool and vented to atmospheric pressure. Disconnect all power to the pump heaters.

• Drain Used Fluid: While the pump is slightly warm (but not hot), carefully open the drain plug to remove the old fluid. Warming the pump slightly can make the fluid less viscous and easier to drain.[5]

• Disassembly (if necessary): If significant residue is present or if switching from a hydrocarbon oil, disassemble the pump, removing the jet assembly.

• Solvent Cleaning: Clean all internal components with a sequence of solvents. A common and effective procedure is:

  • Rinse with acetone to remove organic residues.[10]

  • Follow with an ethanol or isopropyl alcohol rinse.[9]

  • Wash with soapy water.

  • Thoroughly rinse with de-ionized water to remove any soap or mineral residues.[9]

• Drying: Ensure all components are completely dry before reassembly. This can be achieved by air drying in a clean environment or using compressed nitrogen. Any residual moisture or solvent will act as a significant gas load and contaminate the new fluid.[9]

• Reassembly: Reassemble the pump, ensuring all seals and O-rings are in good condition. It is best practice to replace O-rings during a fluid change.[5]

Charging the Pump with DOWSIL™ 704

Causality: The correct fluid level is critical for the proper formation of the vapor jets. Too little fluid will cause the pump to overheat and fail to operate correctly, while too much can lead to inefficient boiling and potential "bumping" of the fluid into the foreline.

Protocol:

• Verify Cleanliness: Ensure the pump interior is clean and dry.

• Fluid Quantity: Refer to the manufacturer's specifications for the correct volume of DOWSIL™ 704 required for your specific pump model.

• Filling: Using a clean funnel, carefully pour the DOWSIL™ 704 into the pump through the fill port.

• Level Check: Verify the fluid level through the sight glass, if available. The level should be checked when the pump is cold.[11]

• Seal: Securely replace the fill plug, ensuring a vacuum-tight seal.

High-Vacuum Evaporation System Workflow

The following diagram and protocol outline the standard operational sequence for a high-vacuum evaporation system utilizing a diffusion pump charged with DOWSIL™ 704.

Caption: Workflow for a high-vacuum evaporation process.

System Bake-out Protocol

Causality: Water vapor is a primary contributor to the residual gas load in a high-vacuum system, adsorbing readily to chamber surfaces. A system bake-out involves heating the chamber walls to provide thermal energy to these molecules, increasing their desorption rate and allowing them to be pumped out of the system.[12] This is crucial for achieving ultra-high vacuum (UHV) conditions.

Protocol:

• Initial Pumpdown: Pump the system down to the high-vacuum range (typically 10⁻⁵ to 10⁻⁶ torr).

• Initiate Heating: Activate the bake-out heaters. The temperature and duration will depend on the system materials and desired base pressure. A typical bake-out is conducted at 150-250°C for 24-48 hours.[12]

• Temperature Limits: Do not exceed the maximum temperature rating of any component in your system, such as viewports, electrical feedthroughs, or O-rings (e.g., Viton® should not be baked above 160°C).[13]

• Monitor Pressure: During the bake-out, the system pressure will rise significantly as water vapor and other contaminants are driven off the surfaces.[12]

• Completion: The bake-out is complete when the pressure begins to decrease and stabilizes at a lower value while the system is still at temperature.

• Cooldown: Turn off the bake-out heaters and allow the system to cool back to room temperature. The base pressure should now be significantly lower than what was achievable without a bake-out.

Maintenance and Troubleshooting

Regular maintenance is key to the long-term performance of your high-vacuum system.

Issue	Potential Cause	Recommended Action
Poor Ultimate Pressure	1. System Leak2. Fluid Contamination3. Insufficient Bake-out4. Faulty Gauge	1. Perform a leak check on all seals and connections.2. Inspect the fluid for discoloration. If dark or cloudy, replace it.[6]3. Perform a system bake-out.4. Calibrate or replace the vacuum gauge.
Slow Pumpdown	1. High Outgassing from Chamber/Substrate2. Low Fluid Level3. Degraded Fluid	1. Ensure all components are clean before loading. Consider a bake-out.[11]2. Check the fluid level when the pump is cold and add more if necessary.[11]3. Replace the DOWSIL™ 704 fluid.
Visible Oil Backstreaming	1. Improper Baffling2. Diffusion Pump Overheated3. Incorrect Crossover Pressure	1. Ensure the cold trap or baffle is functioning correctly.2. Check for adequate cooling water flow.[11]3. Do not open the high-vacuum valve until the foreline pressure is sufficiently low.

Fluid Lifetime: For systems using DOWSIL™ 704, the fluid can last for 12-18 months or longer, depending on the process and the frequency of venting the pump while hot.[6] Unlike hydrocarbon oils, slight discoloration of silicone fluid does not always indicate a need for replacement.[6] However, significant darkening or the presence of sludge indicates thermal breakdown or contamination, and the fluid should be changed.

Critical Operational Rules:

• Never turn on the diffusion pump heater without the fluid being at the correct level.[11]

• Always ensure cooling water is flowing before turning on the heater.[11]

• Never vent the pump to atmosphere while it is hot, as this will cause rapid oxidation of the fluid.[5][11]

References

• Dow Inc. (n.d.). DOWSIL™ 704 Diffusion Pump Fluid. Retrieved from [Link]

• Dow Corning Corporation. (2015, March 25). SAFETY DATA SHEET: DOW CORNING(R) 704 DIFFUSION PUMP FLUID. Retrieved from [Link]

• Dow Corning Corporation. (2014, June 1). Dow Corning® 704 Diffusion Pump Fluid. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Dow Corning Diffusion Pump Fluid - DC-702, 704, 705. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Dow Corning DC 704 Silicone Pump Fluid. Retrieved from [Link]

• Agilent. (n.d.). Maintenance and Troubleshooting of Oil Diffusion Pumps. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP MAINTENANCE GUIDE. Retrieved from [Link]

• VAC Aero. (2015, March 10). Maintaining Oil Diffusion Pumps. Retrieved from [Link]

• Supervac Industries. (n.d.). Diffusion Pump Maintenance - Vacuum Technology Simplified. Retrieved from [Link]

• Leybold. (2019, October 3). Vacuum bake out: its importance and implementation. Retrieved from [Link]

• Thin film Science and Technology. (n.d.). Diffusion Pump: Principle of operation. Retrieved from [Link]

• Edwards Vacuum. (n.d.). 3 factors to consider when performing a system 'bake-out'. Retrieved from [Link]

• Gluespec. (n.d.). DOWSIL™ 702 Diffusion Pump Fluid DOWSIL™ 704 Diffusion Pump Fluid DOWSIL™ 705 Diffusion Pump Fluid. Retrieved from [Link]

• IKS PVD Technology (Shenyang) Co.,Ltd. (2022, February 23). Diffusion pump cleaning and cleaning safety. Retrieved from [Link]

Sources

• 1. Diffusion Pump: Principle of operation – Thin film Science and Technology [ebooks.inflibnet.ac.in]
• 2. idealvac.com [idealvac.com]
• 3. paisleyproducts.com [paisleyproducts.com]
• 4. inlandvacuum.com [inlandvacuum.com]
• 5. vacaero.com [vacaero.com]
• 6. diffusionpumpoil.com [diffusionpumpoil.com]
• 7. gluespec.com [gluespec.com]
• 8. Kurt J. Lesker Company | Dow Corning DC 704 Silicone Pump Fluid | Enabling Technology for a Better World [lesker.com]
• 9. Vacuum Technology Simplified: Diffusion Pump Maintenance [supervacindustries.blogspot.com]
• 10. hr.iksvacuum.com [hr.iksvacuum.com]
• 11. agilent.com [agilent.com]
• 12. 3 factors to consider when performing a system ‘bake-out’ [edwardsvacuum.com]
• 13. Vacuum bake out: its importance and implementation - Leybold USA [leybold.com]

application of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in electron microscopy sample preparation

Application Note & Protocol

Topic: High-Vacuum SEM Imaging of Liquid, Semi-Liquid, and Beam-Sensitive Specimens Using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Introduction: Overcoming the Vacuum Barrier in Electron Microscopy

Scanning Electron Microscopy (SEM) is a cornerstone technique for high-resolution surface imaging. However, its primary operational requirement—a high-vacuum environment—poses a significant challenge for the analysis of liquid, hydrated, or volatile specimens. Under vacuum, such samples rapidly dehydrate, leading to severe morphological collapse and artifacts that obscure their native structure. Furthermore, non-conductive samples are prone to "charging," an accumulation of electrons from the beam that causes image distortion and loss of detail.

This document details the application of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane , a specialized silicone fluid, as a non-volatile liquid mounting medium for SEM. This technique allows for the direct observation of specimens in a liquid phase, preserving their native morphology and mitigating charging artifacts without the need for complex protocols like critical point drying or cryo-SEM for certain sample types. This fluid is a colorless to pale yellow liquid with exceptional physical properties making it uniquely suited for the high-vacuum environment of an electron microscope[1].

The core of this method relies on the fluid's extremely low vapor pressure and high thermal stability, properties inherent to its use as a high-performance diffusion pump fluid (often known by the trade name Dow Corning 704)[1]. By immersing the specimen in a thin layer of this oil, we create a vacuum-stable microenvironment on the SEM stub, effectively bypassing the desiccation barrier.

Scientific Principles and Advantages

The efficacy of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a mounting medium is grounded in its unique physicochemical properties.

• Exceptional Vacuum Stability: The defining characteristic of this compound is its extremely low vapor pressure (approximately 5.86 x 10⁻¹⁰ mm Hg)[1]. Unlike water or organic solvents, it does not evaporate under high vacuum, preventing sample desiccation and contamination of the SEM column.

• Charge Dissipation: For non-conductive or poorly conductive specimens (e.g., polymers, biological cells, ceramics), the electron beam can cause localized charge accumulation. The silicone fluid, while not a conductor, envelops the sample and helps to dissipate this charge over a larger area, significantly reducing imaging artifacts.

• Structural Preservation: The liquid medium provides physical support to delicate structures, such as hydrogels, emulsions, or biological membranes, preventing the collapse that invariably occurs upon dehydration.

• Chemical Inertness: As a silicone oil, it is chemically inert and will not react with or alter the majority of specimen types.

Data Presentation: Property Comparison

The following table highlights the critical differences between water and 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, underscoring the latter's suitability for high-vacuum applications.

Property	Water (H₂O)	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	Rationale for SEM Application
CAS Number	7732-18-5	3982-82-9	Identification
Molecular Weight	18.02 g/mol	484.81 g/mol [2]	Higher mass contributes to lower volatility.
Boiling Point	100°C @ 760 mmHg	215°C @ 0.5 mmHg[3][]	High boiling point indicates strong intermolecular forces and low volatility.
Vapor Pressure	~24 mmHg @ 25°C	~5.86 x 10⁻¹⁰ mmHg @ 25°C[1]	CRITICAL: Extremely low vapor pressure ensures stability in high vacuum.
Density	~1.00 g/mL	~1.07 g/mL @ 25°C[3][]	Similar density to water, allowing for easy suspension of many particle types.
Solubility in Water	Miscible	~1.55 x 10⁻⁶ mg/L (Essentially Insoluble)[]	Hydrophobic nature is ideal for observing aqueous suspensions and emulsions.

Primary Applications

This technique is particularly powerful for, but not limited to, the following sample categories:

• Colloidal Suspensions: Nanoparticles or microparticles suspended in aqueous or non-volatile organic solvents.

• Emulsions and Foams: Direct imaging of droplet or bubble morphology and distribution.

• Biological Samples: Unfixed cells, bacteria, or biofilms where surface hydration is critical to structure.

• Hydrogels and Polymers: Observing the surface structure of soft, hydrated materials without dehydration-induced shrinkage.

• Ionic Liquids: Direct observation of these non-volatile salts.

Experimental Protocol: Imaging of an Aqueous Nanoparticle Suspension

This section provides a step-by-step methodology for preparing a sample of nanoparticles suspended in water for SEM analysis.

Materials Required

• Standard SEM aluminum stubs

• Double-sided conductive carbon tape

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (high purity)

• Nanoparticle suspension (e.g., gold nanoparticles in H₂O)

• Micropipettes (P20, P2)

• Fine-tipped tweezers

• Filter paper (ashless grade)

• Fume hood and appropriate personal protective equipment (gloves, safety glasses)

Workflow Visualization

Sources

• 1. 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane - Hazardous Agents | Haz-Map [haz-map.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. chembk.com [chembk.com]

The Unseen Workhorse: A Guide to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a High-Temperature GC Stationary Phase

For Researchers, Scientists, and Drug Development Professionals

In the landscape of high-temperature gas chromatography (GC), the selection of a robust stationary phase is paramount for the successful analysis of high-boiling point and thermally labile compounds. This guide delves into the characteristics and applications of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a specialized polysiloxane stationary phase engineered for demanding high-temperature separations. We will explore its fundamental properties, provide detailed application protocols for key compound classes, and offer insights into method development and troubleshooting, empowering researchers to unlock the full potential of this versatile analytical tool.

Understanding the Stationary Phase: Properties and Advantages of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a member of the phenyl-methyl polysiloxane family of stationary phases. Its unique structure, featuring both methyl and phenyl substitutions on the siloxane backbone, imparts a combination of thermal stability and selective interactivity, making it a valuable asset for high-temperature GC applications.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C28H32O2Si3
Molecular Weight	484.8 g/mol
Boiling Point	215 °C at 0.5 mmHg
Melting Point	-25 °C
Density	1.07 g/mL at 25 °C

The presence of phenyl groups enhances the thermal stability of the polysiloxane backbone, allowing for operational temperatures that can exceed 350°C. This is crucial for the elution of high molecular weight compounds that would otherwise remain non-volatile at conventional GC temperatures. The phenyl groups also contribute to the stationary phase's selectivity through π-π interactions with aromatic analytes. The methyl groups, on the other hand, provide a non-polar character, enabling separation based on boiling points and van der Waals forces. This dual nature allows for a unique separation mechanism, offering enhanced resolution for complex mixtures.

Advantages in High-Temperature GC:

• Exceptional Thermal Stability: The incorporation of phenyl groups into the siloxane polymer backbone stiffens the structure, inhibiting thermal degradation at elevated temperatures. This results in low column bleed, which is critical for sensitive detectors like mass spectrometers (MS), and extends the operational temperature range.

• Unique Selectivity: The combination of phenyl and methyl functionalities provides a mid-polar character, enabling the separation of a wide range of compounds, from non-polar hydrocarbons to more polar species.

• Inertness: Modern manufacturing techniques for phenyl-methyl polysiloxane phases result in highly inert columns, minimizing analyte interaction with active sites and leading to improved peak shapes for acidic and basic compounds.

Core Application Protocols

The unique properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane make it suitable for a variety of high-temperature GC applications. Below are detailed protocols for three key areas: Simulated Distillation (SimDis), Triglyceride Profiling, and Polymer Analysis.

Application Protocol: Simulated Distillation of Petroleum Products

Simulated distillation is a GC technique that mimics the physical distillation process to determine the boiling point distribution of petroleum fractions.[1] High-temperature GC is essential for analyzing heavy petroleum products.

Objective: To determine the boiling point distribution of a heavy petroleum fraction using a GC column coated with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Experimental Workflow:

Sources

• 1. separationsystems.com [separationsystems.com]

Application Notes and Protocols for the Use of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a Heat Transfer Fluid in Chemical Reactors

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the utilization of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a high-performance heat transfer fluid in chemical reactors. This document outlines the fluid's key properties, provides detailed protocols for its use, and emphasizes safety and maintenance procedures to ensure optimal performance and operational longevity.

Introduction: The Critical Role of Precise Temperature Control in Chemical Synthesis

In the realms of chemical research, process development, and pharmaceutical manufacturing, the ability to precisely control the temperature of a reaction is paramount. Unwavering temperature control directly influences reaction kinetics, product yield, impurity profiles, and ultimately, the safety and reproducibility of a chemical process. Heat transfer fluids are the lifeblood of jacketed reactor systems, enabling the uniform addition or removal of heat to maintain the desired reaction conditions.

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a phenyl-substituted siloxane, has emerged as a superior heat transfer fluid for demanding applications. The incorporation of phenyl groups into the siloxane backbone significantly enhances thermal stability and resistance to oxidation compared to standard polydimethylsiloxane (PDMS) oils.[1][2] This makes it an ideal candidate for high-temperature reactions and processes that require a wide operating temperature range. This document will serve as a practical guide to harnessing the benefits of this advanced fluid in a laboratory or production setting.

Physicochemical Properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

A thorough understanding of the fluid's physical and chemical properties is essential for accurate engineering calculations, system design, and safe operation. The following table summarizes the key properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, often known commercially as Dow Corning 704.

Property	Value	Source(s)
Chemical Formula	C₂₈H₃₂O₂Si₃	[3][4]
Molecular Weight	484.81 g/mol	[3][4]
Appearance	Clear, colorless to pale yellow liquid	[5]
CAS Number	3982-82-9	[6]
Density @ 25°C	1.07 g/mL	[7][8]
Boiling Point @ 0.5 mmHg	215 °C	[4][8]
Melting Point	-25 °C	[4]
Flash Point (Closed Cup)	214 °F (101 °C)	[9]
Viscosity @ 25°C	39 cSt	[7][8]
Vapor Pressure @ 25°C	2 x 10⁻⁸ torr	[8]
Thermal Conductivity (approx.)	0.15 W/(m·K)	[10]
Specific Heat (approx. @ 38°C)	0.34-0.39 cal/g/°C	[5]

Key Advantages in Chemical Reactor Applications

The unique molecular structure of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane imparts several key advantages for its use in chemical reactors:

• High Thermal Stability: The phenyl groups provide steric hindrance and are less susceptible to oxidative attack, allowing for a wide operating temperature range.[5] Phenylmethylsiloxanes can remain stable at temperatures up to 250°C in open systems and even higher in closed, inerted systems.[11]

• Low Volatility: The low vapor pressure of this fluid minimizes losses due to evaporation, which is particularly important in open or vented systems.[12] This also reduces the risk of creating a flammable atmosphere in the vicinity of the reactor.

• Chemical Inertness: Silicone fluids are generally chemically inert and do not react with common materials of construction or with most reaction components.[13]

• Low Viscosity Change with Temperature: Compared to many hydrocarbon-based oils, silicone fluids exhibit a relatively flat viscosity-temperature curve, ensuring consistent pumpability and heat transfer efficiency across a broad temperature range.[2]

• Safety: The high flash point and fire point of phenyl-substituted silicones provide a greater margin of safety compared to many mineral oils.[14]

Experimental Protocols

Material Compatibility

Prior to introducing 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane into a reactor system, it is crucial to verify the compatibility of all wetted parts. Silicone fluids demonstrate excellent compatibility with most metals, including stainless steel and glass.[9] However, compatibility with elastomers can vary.

Recommended Materials:

• Metals: Stainless Steel (304, 316), Glass-Lined Steel

• Gaskets and Seals: PTFE, Viton®, Kalrez® (Perfluoroelastomer)

Materials to Avoid or Test:

• Some silicone-based elastomers may swell in the presence of silicone oil. It is recommended to test compatibility with any silicone gaskets or seals before use.

• Certain plastics may be susceptible to crazing or softening at elevated temperatures.

Reactor System Preparation

A clean and dry system is imperative for the longevity and performance of the heat transfer fluid.

Protocol for New or Repurposed Systems:

• Inspection: Thoroughly inspect the reactor jacket, associated piping, pumps, and expansion tank for any signs of corrosion, leaks, or residual contaminants.

• Cleaning: If the system was previously used with a different fluid, a thorough cleaning is necessary. Consult the previous fluid's documentation for appropriate cleaning agents. For new systems, a flush with a suitable solvent (e.g., isopropanol, followed by a thorough drying) is recommended to remove any manufacturing residues.

• Drying: The presence of water in the heat transfer fluid can lead to cavitation in the pump and a decrease in heat transfer efficiency.[15] Ensure the system is completely dry by purging with dry nitrogen or by pulling a vacuum on the system.

Charging the Heat Transfer Fluid

This procedure should be carried out in a well-ventilated area, and appropriate personal protective equipment (PPE) should be worn.

Step-by-Step Charging Protocol:

• Safety First: Ensure the reactor and all associated equipment are at ambient temperature and pressure. Wear safety glasses, chemical-resistant gloves (neoprene or nitrile rubber), and a lab coat.[16]

• Isolate the System: Close all valves connecting the heat transfer system to other utilities.

• Connect the Fluid Supply: Connect the container of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane to the lowest point of the heat transfer fluid loop, typically at the pump inlet. This helps to prevent the formation of air pockets.[17]

• Venting: Open the highest point vent in the system to allow air to escape as the fluid is introduced.

• Slow and Steady Filling: Slowly pump the fluid into the system. Monitor the level in the expansion tank and listen for any unusual noises from the pump.

• Circulation and De-aeration: Once the system is filled to the appropriate level in the expansion tank, start the circulation pump. Allow the fluid to circulate at ambient temperature for at least 30 minutes to help dislodge any trapped air bubbles. Continue to monitor the fluid level and add more fluid as needed.

• Close Vents: Once a steady stream of fluid is observed from the high-point vent, close the vent.

• System Leak Check: With the pump running, visually inspect all connections for any signs of leaks.

Workflow for Preparing and Charging the Heat Transfer Fluid.

System Operation and Monitoring

Initial Heat-Up:

• Gradual Temperature Increase: When heating the system for the first time, increase the temperature gradually. This allows any remaining dissolved gases to come out of solution and be vented from the expansion tank.

• Monitor for Leaks: As the temperature increases, the viscosity of the fluid will decrease, which may reveal small leaks that were not apparent at ambient temperature.

• Check Fluid Level: The fluid will expand upon heating. Monitor the level in the expansion tank to ensure it does not overflow.

Routine Operation:

• Regularly inspect the system for leaks.

• Monitor the color of the heat transfer fluid. A significant darkening of the fluid may indicate thermal degradation.

• Periodically sample the fluid for analysis. This can help to identify any degradation or contamination before it becomes a significant problem.[18]

Safety and Handling

While 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a relatively safe material, proper handling procedures should always be followed.

• Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat when handling the fluid.[16]

• Ventilation: Ensure adequate ventilation, especially when working with the fluid at elevated temperatures.[16]

• Spills: In case of a spill, absorb the fluid with an inert material (e.g., sand, vermiculite) and dispose of it in accordance with local regulations.

• Fire Safety: While the fluid has a high flash point, it is still combustible. Keep away from open flames and other sources of ignition. In case of a fire, use carbon dioxide, dry chemical, or foam extinguishers.[16]

• Thermal Burns: Hot heat transfer fluid can cause severe burns. Allow the system to cool completely before performing any maintenance.

Maintenance and Fluid Longevity

Proper maintenance is key to maximizing the life of the heat transfer fluid and ensuring the safe and efficient operation of the reactor.

• Inert Atmosphere: For high-temperature operations (above 150°C), it is highly recommended to maintain an inert atmosphere (e.g., nitrogen blanket) in the expansion tank. This will minimize oxidation of the fluid and extend its lifespan.

• Fluid Analysis: A regular program of fluid analysis is the best way to monitor the health of the heat transfer fluid.[19] Analysis should typically include viscosity, acidity, and moisture content.

• Filtration: In-line filtration can help to remove any solid degradation products or contaminants from the system.

• Fluid Replacement: Over time, the fluid will degrade, especially if subjected to temperatures above its recommended operating range. Replace the fluid when analysis indicates that its properties have fallen outside of the acceptable limits.

Thermal Degradation

At very high temperatures, especially in the presence of oxygen, phenyl-substituted siloxanes can degrade. The primary degradation pathway involves the scission of Si-O bonds, which can lead to the formation of cyclic siloxanes.[20] In the presence of air at elevated temperatures, the thermal breakdown may also evolve hazardous decomposition products such as formaldehyde.[6][21] Operating under an inert atmosphere significantly mitigates these degradation pathways.

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a high-performance heat transfer fluid that offers significant advantages for precise and reliable temperature control in chemical reactors. Its exceptional thermal stability, low volatility, and chemical inertness make it a valuable tool for researchers and process chemists. By following the protocols and safety guidelines outlined in this document, users can ensure the safe and efficient operation of their reactor systems and contribute to the successful execution of their chemical processes.

References

• Clearco Products. (n.d.). PM-125 Phenylmethyl Silicone Fluid. Retrieved from [Link]

• Gelest. (n.d.). Thermal Silicone Fluids. Retrieved from [Link]

• Clearco Products. (n.d.). PM-50 Phenylmethyl Silicone Fluid. Retrieved from [Link]

• Process Heating. (2018, July 2). 7 Best Practices for 'Smooth Maintenance Shutdown' of a Thermal Fluid System. Retrieved from [Link]

• XJY Silicones. (n.d.). The use and advantage of phenyl silicone oil in high temperature industry. Retrieved from [Link]

• Silico. (2025, December 15). How to Choose the Right Silicone Oil for Industrial Lubrication. Retrieved from [Link]

• LookPolymers. (n.d.). Dow Corning 704 DIFFUSION PUMP FLUID. Retrieved from [Link]

• WIKA. (n.d.). Vapor Pressure vs Temperature For Dow Corning 704. Retrieved from [Link]

• Pharmaceutical Technology. (2017, October 27). Maintaining Thermal Fluid Systems. Retrieved from [Link]

• Global Heat Transfer. (2021, February 8). Why thermal fluid choice is important in pharmaceutical applications. Retrieved from [Link]

• Methyl Phenyl Silicone Fluid. (n.d.). Retrieved from [Link]

• Genesee Polymers Corporation. (n.d.). Phenyl Functional Silicone Fluids. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Dow Corning DC 704 Silicone Pump Fluid. Retrieved from [Link]

• Milles, F. M., et al. (1975). Influence of the Temperature on the Viscosity of Different Types of Silicone.

• Plant & Works Engineering. (2017, June 8). Top tips for thermal fluid systems. Retrieved from [Link]

• Dow Corning. (n.d.). Dow Corning® 704 Diffusion Pump Fluid. Retrieved from [Link]

• Demaco Vacuum Webshop. (n.d.). DOW CORNING(R) 704 DIFFUSION PUMP FLUID MSDS. Retrieved from [Link]

• Silico. (2025, January 20). How to Choose the Right Silicone Fluid Viscosity. Retrieved from [Link]

• Gelest. (2015, September 8). 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet. Retrieved from [Link]

• Muser. (n.d.). Kinematic Viscosity of Silicone Oils. Retrieved from [Link]

• ResearchGate. (2025, August 5). Kinetic aspects of the thermal degradation of poly(dimethyl siloxane) and poly(dimethyl diphenyl siloxane). Retrieved from [Link]

• Clearco Products. (n.d.). PPM-500 Phenylmethyl Silicone Fluid. Retrieved from [Link]

• SPI Supplies. (n.d.). SPI Supplies 704 Silicone Diffusion Pump Fluid, Tetamethyl Tetraphenyl Trisiloxane. Retrieved from [Link]

• Jinzong Machinery. (2023, June 29). Understanding the Heat Transfer Process in Glass Lined Reactors. Retrieved from [Link]

• THALETEC. (n.d.). Thermal package for glass-lined reactors. Retrieved from [Link]

• GMM Pfaudler. (n.d.). Heat Transfer in Glass-Lined Double-Jacketed and Half-Coil Jacketed Reactors. Retrieved from [Link]

• Dow Corning. (2015, March 25). DOW CORNING(R) 704 DIFFUSION PUMP FLUID Safety Data Sheet. Retrieved from [Link]

• Quality Assurance, GMP and Pharma Jobs. (2010, December 2). Operation and Cleaning of Glass Lined Reactor ( Capacity – 3KL ). Retrieved from [Link]

• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• Gelest. (2014, December 15). PHENYLMETHYLSILOXANE HOMOPOLYMER Safety Data Sheet. Retrieved from [Link]

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1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a crosslinking agent in silicone gel synthesis

Application Note & Protocol

Topic: The Role of Phenyl-Substituted Siloxanes in Silicone Gel Synthesis for Advanced Drug Delivery

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond Conventional Silicone Gels

Silicone gels are a cornerstone in the medical device and pharmaceutical industries, prized for their exceptional biocompatibility, biodurability, and tunable physical properties.[1] These gels are typically formed by crosslinking long-chain polydimethylsiloxane (PDMS) polymers into a three-dimensional network.[2] The final properties of the gel—its softness, adhesion, and permeability—are critically dependent on the chemical nature of the constituent polymers and the crosslinking agent used.

This guide focuses on the strategic incorporation of phenyl-containing siloxanes to create advanced silicone gels with tailored properties for specific drug development challenges. While conventional PDMS gels are highly effective, the introduction of phenyl groups onto the siloxane backbone can significantly alter the material's characteristics, offering new avenues for formulation design.[3][4]

Specifically, we will discuss the role of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane . It is crucial to understand that this molecule, due to the absence of reactive hydride (Si-H) or vinyl (Si-CH=CH₂) groups, does not function as a crosslinking agent in standard platinum-catalyzed addition cure systems. Instead, it serves as a non-reactive, property-modifying fluid. Its inclusion can enhance the thermal stability, increase the refractive index, and, importantly, improve the solubility and modulate the release of hydrophobic active pharmaceutical ingredients (APIs).[4][5][]

This application note will provide the scientific rationale and a detailed protocol for synthesizing a phenyl-modified silicone gel, leveraging a standard hydrosilylation reaction and incorporating 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a functional excipient.

The Scientific Rationale: Why Phenyl Groups Matter

The decision to incorporate phenyl-substituted siloxanes into a silicone gel formulation is driven by the need to achieve specific performance characteristics that standard PDMS cannot offer.

• Enhanced Drug Solubility: The bulky, hydrophobic phenyl groups can disrupt the packing of siloxane chains, creating a more accommodating environment for hydrophobic drug molecules. This can increase the loading capacity and improve the stability of the API within the gel matrix.[4]

• Modulated Permeability and Diffusivity: The steric hindrance from phenyl groups can influence the flexibility of the siloxane backbone and the overall crosslink density of the cured gel.[3][4] This provides a mechanism to control the diffusion rate of an entrapped drug, allowing for more precise control over its release profile.

• Increased Refractive Index: Phenyl groups significantly increase the refractive index of silicones.[7] This property is critical in applications where optical clarity and light transmission are important, such as in the development of intraocular lenses or other biophotonic devices.[4]

• Improved Thermal Stability: The introduction of phenyl groups into the siloxane network enhances the material's resistance to thermal degradation, which can be beneficial for drugs that require high-temperature sterilization or for long-term implantable devices.[5][7]

Synthesis of Phenyl-Modified Silicone Gels: The Hydrosilylation Pathway

The most common and preferred method for curing medical-grade silicone gels is the platinum-catalyzed hydrosilylation reaction.[8][9] This addition-cure mechanism is highly efficient and produces no byproducts, ensuring a clean and biocompatible final product.[10] The reaction involves the addition of a silicon-hydride (Si-H) bond from a crosslinker molecule across a vinyl (C=C) group on a base polymer.[11]

Below is a visual representation of the key components and the reaction mechanism.

Visualization of Key Components

Caption: Core components for phenyl-modified silicone gel synthesis.

Hydrosilylation Reaction Workflow

Caption: Step-by-step workflow for silicone gel synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of a soft, phenyl-modified silicone gel suitable for drug delivery applications.

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood. Platinum catalysts can be potent sensitizers.[8]

Materials and Reagents

Reagent	Supplier Example	CAS Number	Purpose
Vinyl-terminated Polydimethylsiloxane (PDMS-Vi)	Gelest	68083-19-2	Base Polymer
Polymethylhydrosiloxane (PMHS), trimethylsiloxy-terminated	Gelest	63148-57-2	Hydride Crosslinking Agent
1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	Santa Cruz Biotech	3982-82-9	Property-Modifying Fluid[12]
Platinum-divinyltetramethyldisiloxane complex (Karstedt's)	Gelest	68478-92-2	Catalyst[13]
Toluene, Anhydrous	Sigma-Aldrich	108-88-3	Solvent
Model Hydrophobic API (e.g., Ibuprofen)	Sigma-Aldrich	15687-27-1	Active Pharmaceutical Ingredient

Equipment

• Analytical balance

• Mechanical overhead stirrer or planetary centrifugal mixer

• Glass reaction vessel

• Vacuum desiccator or vacuum oven

• Syringes and needles

• Spatulas and weighing boats

• Curing oven

Protocol Steps

Part A Preparation (Base Polymer + Catalyst + Phenyl Fluid)

• Prepare API Solution: In the reaction vessel, dissolve the desired amount of the model hydrophobic API (e.g., 1-5% w/w) in a minimal amount of anhydrous toluene.

• Add Phenyl Fluid: To this solution, add the 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane fluid. The amount can be varied (e.g., 5-20% w/w of the total formulation) to study its effect on gel properties and drug release. Mix until homogeneous.

• Add Base Polymer: Add the vinyl-terminated PDMS to the vessel. Mix thoroughly with the mechanical stirrer at a moderate speed (e.g., 200 rpm) for 15 minutes to ensure complete dissolution and dispersion.

• Add Catalyst: Add the platinum catalyst solution. A typical concentration is 5-10 ppm of platinum relative to the total weight of the silicone components.[9] Mix for an additional 5 minutes. Note: The pot life begins once the catalyst is added. An inhibitor can be added at this stage if a longer working time is needed.

Part B Preparation (Base Polymer + Crosslinker)

• Combine Ingredients: In a separate container, weigh the required amount of vinyl-terminated PDMS and the polymethylhydrosiloxane (PMHS) crosslinker.

• Control Gel Hardness: The ratio of Si-H groups (from PMHS) to Si-Vinyl groups (from PDMS-Vi) is a critical parameter that controls the crosslink density and thus the hardness of the final gel. A common starting point is a molar ratio between 1.2:1 and 1.5:1 (Si-H:Si-Vi) to ensure complete reaction.

• Mix Thoroughly: Mix the components of Part B until the solution is completely homogeneous.

Gel Formation and Curing

• Combine Parts: Add Part B to Part A in a 1:1 weight ratio (assuming equal amounts of vinyl polymer were used in both parts).

• Final Mixing: Immediately begin mixing the combined parts. Use a high-speed mixer (e.g., planetary mixer) for 2-3 minutes to ensure rapid and complete homogenization.

• Degassing: Quickly transfer the mixture to a suitable mold or container and place it in a vacuum desiccator. Apply vacuum to remove any air bubbles incorporated during mixing. Degas until bubbling ceases (typically 10-15 minutes).

• Curing: Transfer the degassed mixture to a curing oven. A typical curing schedule is 60-90 minutes at 80-100°C. Alternatively, some formulations can be cured at room temperature over a longer period (e.g., 24 hours). The exact time and temperature will depend on the catalyst concentration and the presence of any inhibitors.

• Post-Cure: The resulting gel is now ready for characterization and analysis.

Characterization and Validation

A robust characterization plan is essential to validate the properties of the synthesized gel.

Parameter	Method(s)	Expected Outcome / Rationale
Gelation Yield	Soxhlet extraction	High gelation yield (>98%) indicates an efficient and complete crosslinking reaction.[7]
Mechanical Properties	Rheometry, Texture Analysis	The storage (G') and loss (G'') moduli define the viscoelastic properties. A soft gel will have low modulus values.
Thermal Stability	Thermogravimetric Analysis (TGA)	TGA curves will show the decomposition temperature. Gels with higher phenyl content are expected to exhibit enhanced thermal stability.[7]
Glass Transition	Differential Scanning Calorimetry (DSC)	The introduction of phenyl groups is expected to increase the glass transition temperature (Tg) compared to a standard PDMS gel.[7]
Drug Release Profile	In-vitro release testing (e.g., Franz cell)	The release kinetics (e.g., zero-order, first-order, Higuchi model) can be determined, demonstrating how phenyl content modulates the drug diffusion rate.

Conclusion and Future Perspectives

The use of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a functional additive, rather than a crosslinker, opens up new possibilities for designing sophisticated silicone gels. By carefully controlling the formulation, researchers can create materials with specific refractive, thermal, and drug-solubilizing properties. This approach is particularly promising for the development of long-acting drug delivery systems, combination medical device-drug products, and advanced wound care applications.[3][14][15] Future work will focus on correlating the concentration of phenyl-siloxane fluid with specific drug release profiles and exploring the use of other functionalized siloxanes to further tailor gel properties for targeted therapeutic outcomes.

References

• Nusil Silicone Technology in Pharmaceutical Drug Delivery System: A Review. (n.d.). Google.
• Silicones for Drug-Delivery Applications. (2006). Medical Device and Diagnostic Industry.
• Platinum‐Based Heterogeneously Catalyzed Hydrosilylation. (2013). qualitas1998.net.
• Hydrosilylation Catalysts (Silicones). (n.d.). Heraeus Precious Metals.
• Most Important Biomedical and Pharmaceutical Applications of Silicones. (2022). National Institutes of Health (NIH).
• Platinum Catalysts Used in the Silicones Industry: Their Synthesis and Activity in Hydrosilylation. (n.d.). ResearchGate.
• Catalysts. (n.d.). Gelest, Inc..
• Silicone Rubber Platinum-Based Catalysts. (n.d.). Wolife International.
• Recent Developments on Silicones in Topical and Transdermal Drug Delivery. (n.d.). DuPont.
• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | CAS 3982-82-9. (n.d.). Santa Cruz Biotechnology.
• Preparation, Optical, and Heat Resistance Properties of Phenyl-Modified Silicone Gel. (2020). MDPI.
• Preparation, Optical, and Heat Resistance Properties of Phenyl-Modified Silicone Gel. (2020). MDPI.
• Study on the synthesis and application of silicone resin containing phenyl group. (n.d.). ResearchGate.
• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. (n.d.). Spectrum Chemical.
• Most Important Biomedical and Pharmaceutical Applications of Silicones. (2022). ResearchGate.
• Clinical Applications and Research Progress of Silicone Gel in Scar Treatment. (2024). Oreate AI.
• 1,1,5,5-Tetraphenyltetramethyltrisiloxane. (n.d.). BOC Sciences.
• What are the applications of silicone gel? (n.d.). XJY SILICONES.

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Application Note: Employing 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane as a Lubricant for High-Temperature Applications

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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the realm of high-temperature applications, where conventional lubricants falter, 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane emerges as a robust solution. This phenyl-modified siloxane fluid offers a unique combination of exceptional thermal stability, low volatility, and reliable lubricity at elevated temperatures. This guide provides a comprehensive overview of its properties, detailed protocols for performance evaluation, and insights into its mechanism of action, empowering researchers and professionals to leverage this advanced lubricant in demanding environments.

Introduction: The Imperative for High-Temperature Lubrication

Operating machinery at temperatures exceeding 200°C presents a significant materials science challenge. Traditional mineral oil-based and even some synthetic lubricants undergo rapid thermal and oxidative degradation, leading to increased viscosity, deposit formation, and ultimately, component failure.[1] Phenylmethylsiloxanes, a class of silicone fluids, are specifically engineered to overcome these limitations. The incorporation of phenyl groups into the siloxane backbone dramatically enhances thermal and oxidative stability.[2][3][4] 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, with its high phenyl content, represents a pinnacle of this molecular design for extreme temperature performance.

Core Principles: Understanding the Molecular Advantage

The superior performance of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane stems directly from its chemical structure. The presence of bulky phenyl groups imparts several key advantages over standard dimethyl silicone fluids:

• Enhanced Thermal and Oxidative Stability: Phenyl groups are more resistant to oxidative attack than methyl groups.[4][5] This inherent stability allows the fluid to maintain its integrity at temperatures where other lubricants would decompose. The higher the phenyl content, the better the thermal stability.[2][3]

• Steric Hindrance: The large phenyl groups physically shield the flexible Si-O-Si backbone from chemical attack, a mechanism known as steric hindrance.[4] This protection inhibits the degradation pathways that lead to viscosity changes and the formation of harmful byproducts.

• Low Volatility: A high flash point and low vapor pressure are critical for high-temperature applications to minimize lubricant loss and maintain a consistent lubricating film.[6] Phenyl-substituted siloxanes exhibit significantly lower volatility compared to their non-phenylated counterparts.

Caption: Interplay of factors contributing to high-temperature performance.

Key Physicochemical Properties

A comprehensive understanding of the lubricant's physical and chemical properties is essential for its successful implementation.

Property	Typical Value	Significance in High-Temperature Lubrication
Chemical Name	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	Defines the specific molecular structure.[7][8]
CAS Number	3982-82-9	Unique identifier for the chemical substance.[7][9]
Appearance	Colorless to pale yellow liquid	A visual indicator of purity and quality.[10]
Molecular Weight	484.8 g/mol	Influences viscosity and volatility.[8]
Density (at 25°C)	~1.07 g/mL	Important for fluid dynamics and system design.[9][]
Boiling Point	215°C at 0.5 mmHg	Indicates low volatility under vacuum conditions.[9][]
Melting Point	-25°C	Defines the lower limit of its liquid range.[9][]
Flash Point	>214°F (101°C)	A critical safety parameter related to flammability.[9]
Refractive Index (at 20°C)	~1.559	Useful for quality control and identification.[9][]

Experimental Protocols: A Guide to Performance Validation

To ensure the suitability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane for a specific high-temperature application, a rigorous testing regime is necessary.

Thermal Stability Assessment: Thermogravimetric Analysis (TGA)

Objective: To quantify the thermal and oxidative stability of the lubricant by measuring its weight loss as a function of temperature.

Methodology:

• A small, precise sample of the lubricant is placed in a TGA instrument.

• The sample is heated at a controlled rate in a specified atmosphere (e.g., inert nitrogen or oxidative air).

• The weight of the sample is continuously monitored as the temperature increases.

• The resulting data provides the onset temperature of decomposition and the rate of degradation.[12][13]

Interpretation: A higher decomposition temperature in both inert and oxidative environments indicates superior thermal stability. Comparing the results in nitrogen versus air reveals the lubricant's resistance to oxidation.

Caption: A streamlined workflow for Thermogravimetric Analysis.

Tribological Performance Evaluation: High-Temperature Tribometer

Objective: To measure the coefficient of friction and wear characteristics of the lubricant under simulated operating conditions.

Methodology:

• A standard tribological test geometry, such as a four-ball or pin-on-disk setup, is employed.[14]

• The test specimens are heated to the desired operating temperature.

• A controlled load and sliding speed are applied.

• The frictional force and wear on the specimens are measured throughout the test.

Interpretation: A low and stable coefficient of friction, coupled with minimal wear on the test specimens, indicates excellent lubricating performance at the tested temperature.

Applications and Considerations

The exceptional properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane make it suitable for a range of demanding applications:

• Base oil for high-temperature greases. [6][15]

• Lubricating oil for high-temperature instruments. [6]

• Heat transfer fluids in high-temperature baths and systems. [15][16][17]

• Dielectric coolants. [15]

• Diffusion pump fluids for creating high vacuum environments. [2][7]

Important Considerations:

• Material Compatibility: While generally inert, it is crucial to verify compatibility with seals, gaskets, and other polymeric components at the intended operating temperatures.

• Additive Packages: The performance of the base fluid can be further enhanced with the addition of antioxidants, anti-wear agents, and corrosion inhibitors. The thermal stability of these additives must be commensurate with that of the siloxane fluid.

• Operating Environment: In open systems exposed to air, the lubricant's lifespan will be primarily limited by oxidation. In closed or inert environments, its operational life can be significantly extended.

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane offers a compelling solution for lubrication challenges in high-temperature environments. Its unique molecular design, rich in phenyl groups, provides the necessary thermal and oxidative stability that conventional lubricants lack. By following the outlined testing protocols and considering the application-specific nuances, researchers and engineers can confidently employ this advanced material to enhance the reliability and performance of their systems.

References

• Vertex AI Search. (n.d.). Guidelines for Selecting High-Temperature Lubricants.
• Chem-Trend. (n.d.). Krytox™ XHT (Extreme High-Temperature) Greases and Oils.
• Lubriplate Lubricants Co. (n.d.). High Temp.
• CONDAT. (n.d.). High temperature grease.
• Thermal Lube. (n.d.). High Temperature Oils.
• SiSiB SILICONES. (n.d.). Phenyl Silicone Fluids.
• Silico. (n.d.). Phenyl Silicone Fluids for High Temperature & Vacuum Applications.
• Gelest. (n.d.). Thermal Silicone Fluids.
• Clearco Products Co., Inc. (n.d.). PM-50 Phenylmethyl Silicone Fluid.
• We Silicone workers. (n.d.). Phenylmethyl Silicone Fluid = DC510.
• Spectrum Chemical. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.
• Milliken. (n.d.). Methyl Phenyl silicones are useful for a variety of specialty applications due to their high refractive index and extreme temperature stability.
• Gelest, Inc. (n.d.). PHENYLMETHYLSILOXANE OLIGOMER.
• Silfluo. (n.d.). Phenyl Silicone Fluid Manufacturer Supplier.
• Newgate Simms. (n.d.). Lubricant Thermal Stability test.
• AONG. (2017, July 28). Lubricating Oils Testing Methods.
• Sunoit Chemicals. (n.d.). Phenyl Silicone Fluid.
• IOTA CORPORATION LTD. (n.d.). Phenyl Methyl Silicone Oil IOTA 255.
• Nye Lubricants. (n.d.). Test Methods Ref.
• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.
• IQLubricants. (n.d.). How we test the products.
• Alfa Chemistry. (2025, November 7). How Lubricating Oils and Greases Are Tested.
• ChemBK. (2024, April 9). 1,3,3,5-tetramethyl-1,1,5,5-tetraphenyltrisiloxane.
• MDPI. (2018, December 27). How the Crosslinking Agent Influences the Thermal Stability of RTV Phenyl Silicone Rubber.
• ResearchGate. (2025, August 5). The effect of phenyl content on the degradation of poly(dimethyl diphenyl) siloxane copolymers.
• BOC Sciences. (n.d.). CAS 3982-82-9 1,1,5,5-Tetraphenyltetramethyltrisiloxane.
• National Institutes of Health. (2023, April 12). Improving the thermal stability of poly[methyl(trifluoropropyl)siloxane] by introducing diphenylsiloxane units.
• Haz-Map. (n.d.). 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane.

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• 2. Phenyl Silicone Fluids l SiSiB SILICONES [sinosil.com]
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• 4. Thermal Silicone Fluids - Gelest [technical.gelest.com]
• 5. Methyl Phenyl silicones are useful for a variety of specialty applications due to their high refractive index and extreme temperature stability. [andisil.com]
• 6. Phenyl Methyl Silicone Oil IOTA 255 - IOTA CORPORATION LTD. [iotachem.com]
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• 8. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. wesilicone.com [wesilicone.com]

use of tetramethyl tetraphenyl trisiloxane in cosmetic and pharmaceutical formulations

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Unique Phenyl Silicone

Tetramethyl tetraphenyl trisiloxane is a phenyl-substituted linear siloxane that offers a unique combination of properties, making it a valuable ingredient in both cosmetic and pharmaceutical formulations. Its distinct structure, characterized by the presence of both methyl and phenyl groups on the siloxane backbone, imparts properties such as high refractive index, excellent emolliency, and good compatibility with a range of organic ingredients. This guide provides a comprehensive overview of the applications of tetramethyl tetraphenyl trisiloxane, with detailed protocols and scientific insights to aid researchers and formulators in harnessing its full potential.

Physicochemical Properties and Functional Profile

Understanding the fundamental properties of tetramethyl tetraphenyl trisiloxane is crucial for its effective application in formulation development.

Property	Value	Reference
INCI Name	TETRAMETHYL TETRAPHENYL TRISILOXANE	[1]
CAS Number	3982-82-9	[1]
Molecular Formula	C28H32O2Si3	[2]
Molecular Weight	~484.81 g/mol	[2]
Appearance	Clear, colorless to pale yellow liquid	[3]
Solubility	Insoluble in water; Soluble in ethanol and mineral oils.[3]	[3]
Refractive Index	~1.46	[3]
Viscosity	Low	[4]

The key to its functionality lies in the interplay between the dimethylsiloxane and diphenylsiloxane moieties. The siloxane backbone provides a flexible and permeable film, while the phenyl groups enhance its refractive index, leading to a high-gloss finish in cosmetic products.[5] This unique combination also contributes to its silky, non-greasy feel on the skin.[3]

Cosmetic Applications: Elevating Sensory Experience and Performance

In the realm of cosmetics, tetramethyl tetraphenyl trisiloxane is a multifunctional ingredient prized for its ability to enhance the aesthetic appeal and performance of a wide range of products.[6] Its primary functions include:

• Skin Conditioning and Emolliency: It forms a soft, invisible film on the skin that allows for natural skin transpiration while providing a non-oily, emollient feel.[7] This barrier helps to prevent moisture loss, leaving the skin feeling smooth and hydrated.

• Gloss and Shine Enhancement: With its high refractive index, it is an excellent ingredient for imparting a brilliant shine to hair care products and a luminous finish in color cosmetics like lipsticks and foundations.[8]

• Texture Modification and Spreadability: It improves the spreadability of formulations, allowing for a smooth and even application.[6] It also helps to reduce the tackiness and stickiness of other organic ingredients in a formula.[7]

Formulation Showcase: High-Shine Lip Gloss

This formulation demonstrates the use of tetramethyl tetraphenyl trisiloxane to create a high-shine, non-sticky lip gloss.

Phase	Ingredient	INCI Name	% (w/w)	Function
A	Tetramethyl Tetraphenyl Trisiloxane	Tetramethyl Tetraphenyl Trisiloxane	20.00	Gloss Enhancer, Emollient
A	Polyisobutene	Polyisobutene	40.00	Viscosity Builder, Film Former
A	Castor Oil	Ricinus Communis (Castor) Seed Oil	33.00	Dispersing Agent, Emollient
B	Pigment Blend (e.g., Red 7 Lake)	CI 15850	5.00	Colorant
C	Vitamin E Acetate	Tocopheryl Acetate	1.00	Antioxidant
C	Flavor Oil	Flavor/Aroma	1.00	Flavoring Agent

Protocol:

• Combine the ingredients of Phase A in a primary vessel and heat to 75-80°C while mixing until uniform.

• In a separate vessel, disperse the pigment (Phase B) in a portion of the castor oil from Phase A.

• Add the pigment dispersion to the main vessel and mix until the color is uniform.

• Cool the batch to 50-55°C and add the ingredients of Phase C.

• Continue mixing until the batch is uniform, then pour into appropriate containers.

Pharmaceutical Formulations: A Frontier in Topical Drug Delivery

While less documented than its cosmetic applications, the properties of phenyl silicones like tetramethyl tetraphenyl trisiloxane present significant opportunities in pharmaceutical formulations, particularly in topical and transdermal drug delivery.[8] The hydrophobic nature of this silicone can be advantageous for:

• Improving the solubility of hydrophobic active pharmaceutical ingredients (APIs).

• Creating aesthetically pleasing and non-greasy topical formulations, which can enhance patient compliance. [9]

• Providing a protective, water-repellent film for topical medications.

• Potentially modulating the release of certain drugs from a formulation.

Conceptual Framework: Silicone-Based Microemulsions for Enhanced Drug Delivery

Silicone-based microemulsions are thermodynamically stable systems that can be formulated to be water-free, providing a suitable vehicle for water-sensitive APIs or for enhancing the solubility of poorly soluble drugs.[9] These systems typically consist of a silicone oil, a solvent for the API, a surfactant, and a co-surfactant.

Diagram: Conceptual Model of a Silicone-Based Microemulsion for Drug Delivery

Sources

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• 2. alfachemistrynl.com [alfachemistrynl.com]
• 3. cir-safety.org [cir-safety.org]
• 4. Methyl Phenyl silicones are useful for a variety of specialty applications due to their high refractive index and extreme temperature stability. [andisil.com]
• 5. specialchem.com [specialchem.com]
• 6. Silicone oil, Phenyl silicone, phenyl trimethicone, Polyphenylmethylsiloxane, Diphenyl Dimethicone [phenylsilicone.com]
• 7. dupont.com [dupont.com]
• 8. Exploring The Use Of Silicone Based Microemulsions For Formulating Aesthetically Pleasing Topical Pharmaceuticals: Enhancing Patient Compliance And Product Aesthetics - Dow Development Labs [dowdevelopmentlabs.com]
• 9. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Backstreaming with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane Diffusion Pump Fluid

Welcome to the technical support center for troubleshooting backstreaming issues when using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a high-quality silicone-based fluid for diffusion pumps. This guide is designed for researchers, scientists, and drug development professionals who rely on high-vacuum systems and demand pristine experimental conditions. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to diagnose and resolve backstreaming, ensuring the integrity of your research.

Understanding Backstreaming: A Critical Overview

Backstreaming is the migration of diffusion pump fluid molecules into the vacuum chamber, moving against the intended direction of gas flow. This phenomenon can lead to significant contamination of your samples, chamber surfaces, and analytical instrumentation, compromising experimental results and leading to costly downtime.[1][2] When using a stable, low-vapor-pressure fluid like 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, backstreaming is often not a fluid-specific issue but rather indicative of suboptimal operating conditions or system-level problems.[3][4]

This guide will walk you through a systematic approach to identifying the root cause of backstreaming and implementing effective solutions.

Visualizing the Problem: The Mechanism of Backstreaming

Caption: Mechanism of normal operation and backstreaming in a diffusion pump.

Frequently Asked Questions (FAQs)

Q1: I've noticed contamination on my samples. How can I be sure it's from diffusion pump fluid backstreaming?

A1: Silicone oil contamination often presents as a thin, oily film that is difficult to remove with standard solvents.[5] You may also observe a gradual degradation in the performance of your vacuum system, such as a higher ultimate pressure. For definitive identification, surface analysis techniques like Fourier-Transform Infrared Spectroscopy (FTIR) can detect the characteristic Si-O-Si bonds of silicone oil. A simpler, though less specific, method is the water contact angle test; a contaminated surface will be hydrophobic, causing water droplets to bead up.[5]

Q2: Can the type of diffusion pump fluid itself be the cause of backstreaming?

A2: While all fluids have a vapor pressure, high-quality silicone fluids like 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane are specifically designed for low vapor pressure to minimize this risk.[6][7] Backstreaming is more commonly caused by operational errors or system malfunctions rather than the fluid's intrinsic properties, assuming the fluid is not old or contaminated.[3][8] Using a lower-grade hydrocarbon oil, for instance, is more likely to result in backstreaming due to its higher vapor pressure and lower resistance to thermal degradation.[1][9]

Q3: How often should I change the 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane fluid in my diffusion pump?

A3: For silicone-based fluids, a typical oil change interval is between 12 to 18 months, depending on the application and potential for contamination.[8] If your process generates significant byproducts that could contaminate the oil, more frequent changes may be necessary.[10] Visually, new silicone fluid is clear and colorless. A slight yellowing with use is normal and does not necessarily impact performance, but if the oil becomes dark or cloudy, it should be replaced.[8][11]

Q4: What is the purpose of a cold trap and is it always necessary?

A4: A cold trap is a device positioned between the diffusion pump and the vacuum chamber that is cooled to very low temperatures (e.g., with liquid nitrogen). Its purpose is to condense and trap any backstreaming oil vapors before they can reach the chamber.[12] For highly sensitive applications where any level of contamination is unacceptable, a cold trap is strongly recommended, even when using low-vapor-pressure silicone fluids.[13][14]

In-Depth Troubleshooting Guide

Use the following question-and-answer format to systematically diagnose the cause of backstreaming in your vacuum system.

System Operation Parameters

Is your cooling water temperature and flow rate within the manufacturer's specified range?

• Why it matters: The outer walls of the diffusion pump must be actively cooled to efficiently condense the vaporized silicone fluid. Inadequate cooling leads to an increased oil vapor density within the pump, significantly raising the probability of backstreaming.[2][15]

• Troubleshooting Steps:

  • Verify that the cooling water inlet temperature is at or below the recommended temperature, typically between 60°F and 80°F (16°C and 27°C).[13][16]

  • Check the cooling water outlet temperature. An excessively high outlet temperature (e.g., above 125°F or 52°C) can indicate insufficient flow.[13][16]

  • Ensure there are no kinks or blockages in the cooling lines.

  • Confirm that the water flow rate meets the specifications in your pump's manual.

Are you operating the diffusion pump at an appropriate foreline pressure?

• Why it matters: The diffusion pump requires a backing pump (typically a mechanical pump) to reduce the pressure at its outlet. If the foreline pressure is too high, it can disrupt the vapor jets inside the diffusion pump, causing them to stall and leading to significant backstreaming.[17][18]

• Troubleshooting Steps:

  • Check the foreline pressure gauge. Ensure it is within the manufacturer's recommended operating range for your specific diffusion pump.

  • If the foreline pressure is too high, troubleshoot the backing pump for issues such as low oil level, contaminated oil, or leaks.

  • Ensure the valve between the diffusion pump and the backing pump is fully open during operation.

Is the crossover from the roughing pump to the diffusion pump occurring at the correct pressure?

• Why it matters: The crossover is the point at which the main vacuum valve to the diffusion pump is opened after the initial rough pumping of the chamber. If this is done at too high a pressure, the sudden gas load can overwhelm the diffusion pump, leading to backstreaming.[13][17]

• Troubleshooting Steps:

  • Review your system's operating procedures. The crossover pressure should typically be 80-90 microns or less.[13][16]

  • If your system has an automated crossover, verify that the pressure setpoint is correct.

  • Avoid prolonged operation at pressures just above the crossover point, as this can also contribute to backstreaming.[13]

System Hardware and Maintenance

Is the oil level in your diffusion pump correct?

• Why it matters: An incorrect oil level can lead to improper heating and vapor jet formation. Too little oil can cause overheating and oil degradation, while too much oil can lead to a "cold" running pump, both of which can result in backstreaming.[13][16]

• Troubleshooting Steps:

  • When the pump is cold and not in operation, visually inspect the oil level through the sight glass.

  • Ensure the oil level is within the marked "min" and "max" indicators.

  • If the oil level is low, top it up with fresh 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Do not mix with other types of oil.[19]

Is your cold trap functioning correctly and being maintained properly?

• Why it matters: A poorly maintained or non-functional cold trap will not effectively prevent backstreaming.

• Troubleshooting Steps:

  • Ensure the cold trap is filled with the appropriate coolant (e.g., liquid nitrogen) to the correct level.

  • Regularly clean the cold trap to remove condensed materials, as a buildup can reduce its efficiency.[20][21]

  • Inspect the cold trap for any leaks or damage.

Have you checked for leaks in your vacuum system?

• Why it matters: A leak in the vacuum system allows atmospheric gases, including oxygen, to enter. When hot silicone oil is exposed to oxygen, it can degrade, increasing its vapor pressure and the likelihood of backstreaming.[2]

• Troubleshooting Steps:

  • Perform a leak test on your vacuum chamber and all associated plumbing.

  • Pay close attention to seals and gaskets, especially after any system modifications.

  • Leaks can sometimes only appear when the system is hot due to thermal expansion, so consider leak testing under operating temperatures.[16]

Logical Troubleshooting Flowchart

Sources

• 1. Diffusion pump - Wikipedia [en.wikipedia.org]
• 2. 5 tips to keep your diffusion pumps running smoothly - Leybold [leybold.com]
• 3. hindustanvacuumchemengineers.com [hindustanvacuumchemengineers.com]
• 4. SPI Supplies 704 Silicone Diffusion Pump Fluid, Tetamethyl Tetraphenyl Trisiloxane | Z00704 | SPI Supplies [2spi.com]
• 5. esmat.esa.int [esmat.esa.int]
• 6. 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane - Hazardous Agents | Haz-Map [haz-map.com]
• 7. news-medical.net [news-medical.net]
• 8. diffusionpumpoil.com [diffusionpumpoil.com]
• 9. uccomponents.com [uccomponents.com]
• 10. agilent.com [agilent.com]
• 11. Diffusion Pump Oil Usage and Maintenance Guide - Knowledge [silibasesilicone.com]
• 12. mrclab.com [mrclab.com]
• 13. ipsenglobal.com [ipsenglobal.com]
• 14. xtronix.ch [xtronix.ch]
• 15. 5 tips to keep your diffusion pumps running smoothly - Leybold [leybold.com]
• 16. ipsenglobal.com [ipsenglobal.com]
• 17. vacaero.com [vacaero.com]
• 18. 5 tips to keep your diffusion pumps running smoothly - Leybold United Kingdom [leybold.com]
• 19. Vacuum Technology Simplified: Diffusion Pump Maintenance [supervacindustries.blogspot.com]
• 20. chem.tamu.edu [chem.tamu.edu]
• 21. How-to Cards: Cold traps: maintenance [howto.lcsb.uni.lu]

Technical Support Center: Optimizing Diffusion Pump Performance with DOWSIL™ 704 (Formerly Dow Corning 704)

Welcome to the technical support center for DOWSIL™ 704 (hereafter referred to as DC-704), the benchmark single-component silicone fluid for high-vacuum applications. This guide is designed for researchers, scientists, and professionals who rely on pristine high-vacuum environments for their critical experiments and processes. Here, we move beyond simple instruction manuals to provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot issues and optimize your system's performance.

Section 1: Understanding the Core of Your High-Vacuum System: DC-704 Fluid

Before troubleshooting, it's crucial to understand why DC-704 is the fluid of choice for demanding applications and its key operational parameters. Its performance is rooted in its unique molecular structure—Tetramethyltetraphenyl-trisiloxane.[1][2][3]

Frequently Asked Questions: DC-704 Fundamentals

Q: What makes DC-704 superior to hydrocarbon-based diffusion pump oils?

A: The superiority of DC-704 lies in its exceptional thermal and chemical stability.[4][5] Unlike hydrocarbon oils which can readily oxidize or "crack" when exposed to air at high temperatures, DC-704 is highly resistant to oxidation.[6][7] This means if your system is accidentally vented while the pump is hot, DC-704 recovers quickly with minimal degradation, whereas hydrocarbon oils can form tar-like deposits that clog the pump's jet assemblies.[7][8] This stability translates to a longer service life, cleaner vacuum systems, and more consistent performance.[3][4]

Q: What ultimate vacuum can I realistically expect to achieve with DC-704?

A: In a clean, leak-tight system, you can expect to achieve pressures in the range of 10⁻⁶ to 10⁻⁸ Torr without a trap.[1][6][9] With the addition of a well-maintained liquid nitrogen (LN₂) cold trap to condense any backstreaming vapor, ultimate vacuums of 10⁻¹⁰ to 10⁻¹¹ Torr are achievable.[1][9][10]

Q: Is DC-704 sensitive to storage conditions?

A: Yes. While it has a long shelf life of up to 60 months when stored in its original unopened container at or below 25°C (77°F), it can crystallize under certain conditions below 21°C (70°F).[1][6][10] If crystallization is suspected, it's best to consult the manufacturer's guidelines for safely re-liquefying the fluid.

Data Presentation: DC-704 Technical Specifications

The following table summarizes the key physical and operational properties of DC-704 fluid. Understanding these parameters is the first step in diagnosing system performance.

Property	Value	Significance in Your Experiment
Ultimate Vacuum (Untrapped)	10⁻⁶ to 10⁻⁸ Torr	Defines the baseline pressure achievable in a standard configuration.[6][9]
Ultimate Vacuum (Trapped)	10⁻¹⁰ to 10⁻¹¹ Torr	The benchmark for ultra-high vacuum (UHV) applications, achievable with cryo-trapping.[1][10]
Vapor Pressure @ 25°C	2 x 10⁻⁸ Torr	A low vapor pressure is critical for minimizing backstreaming and chamber contamination.[1][10]
Molecular Composition	Tetramethyltetraphenyl-trisiloxane	This stable silicone structure provides high resistance to oxidation and radiation.[1][2][6]
Thermal Stability	Stable up to 350°C	Ensures the fluid does not break down under the high heat of the pump's boiler.[4][11]
Flash Point (Open Cup)	221°C (430°F)	A high flash point indicates a lower fire hazard compared to many hydrocarbon fluids.[1][3]
Typical Boiler Temperature	220°C (428°F)	The optimal temperature for creating the vapor jet that drives the pumping action.[3][6]
Viscosity @ 25°C	39 cSt	Affects fluid flow within the pump, especially during startup.[1][3]

Section 2: Troubleshooting Guide for High-Performance Vacuum

This section addresses the most common issues encountered during experiments. The key to effective troubleshooting is a logical, systematic approach.

Problem 1: Poor Ultimate Vacuum (Pressure too High)

Q: My system is running, but I can't get the pressure below 10⁻⁵ Torr. What's the cause?

A: This is the most frequent issue and can stem from several sources. The cause is rarely a "bad batch" of DC-704 fluid; it's almost always a system-level problem. The following diagnostic workflow will help you isolate the root cause.

Caption: A systematic workflow for diagnosing the root cause of poor ultimate vacuum.

Causality Behind the Workflow:

• Check Foreline Pressure: The diffusion pump cannot function without a proper "rough" vacuum provided by a backing pump. The foreline pressure must be below the "critical backing pressure" (or "tolerable forepressure") specified for your pump, typically in the range of 100-300 mTorr.[7] If this pressure is too high, the vapor jets from the diffusion pump will stall, halting high-vacuum pumping.[7]

• Inspect Mechanical Backing Pump: If foreline pressure is high, the issue lies with your roughing pump. Check its oil level and condition, belts, and overall performance.

• Perform System Leak Check: The most common cause of a stable but high pressure is a real atmospheric leak. Use a helium leak detector to check all seals, flanges, and feedthroughs. O-rings can become brittle and crack over time, especially those exposed to heat.[7]

• Inspect DC-704 Fluid: If there are no leaks, the fluid itself may be the problem.

  • Contamination: Has process material contaminated the oil? This can alter its vapor pressure.[12]

  • Oxidation: Is the oil dark brown or black and tarry? This indicates severe oxidation from repeated exposure to air while hot.[7][13] Oxidized fluid has a higher vapor pressure and will not produce a deep vacuum.

  • Low Level: An insufficient amount of fluid will not produce dense enough vapor jets to pump effectively.[13][14]

• Verify Cooling Water: Proper cooling is non-negotiable. The pump's body must be cool enough to efficiently condense the DC-704 vapor after it has captured gas molecules. If the water flow is too low or the temperature is too high, the oil vapor will not condense properly, leading to higher pressures and severe backstreaming.[15][16]

• Check Heater Power: The heater must provide the correct power input to vigorously boil the DC-704. Insufficient heat results in weak vapor jets and poor pumping speed. Conversely, excessive heat can thermally decompose the fluid.[12]

Problem 2: System Contamination (Backstreaming)

Q: I'm seeing evidence of oil contamination on my samples/instrument components. How can I mitigate this?

A: Backstreaming, the migration of oil molecules from the pump into the vacuum chamber, is a critical concern in sensitive applications like mass spectrometry and thin-film deposition.[12][17] While DC-704 has a very low vapor pressure to minimize this, improper operation is the primary cause of significant backstreaming.[15][18]

Caption: The relationship between operational errors and strategies to prevent backstreaming.

Trustworthy Prevention Protocols:

• NEVER Vent the Pump While Hot: This is the most critical rule. When you need to bring the system to atmospheric pressure, always turn off the diffusion pump heater and wait for the pump casing to be cool to the touch (typically below 50°C) before venting. Venting while the oil is hot causes it to instantly oxidize, creating high-vapor-pressure contaminants that will ruin your vacuum and foul the chamber.[12]

• Maintain Correct Foreline Pressure: As detailed in the previous section, a stalled jet allows oil vapor to travel upwards into the chamber instead of downwards towards the exhaust.[7][15]

• Use Baffles and Traps: For the most sensitive applications, an optically dense, water-cooled or chevron baffle above the pump inlet is essential.[12] This creates a physical barrier to line-of-sight oil migration. For UHV performance, a liquid nitrogen cold trap is the gold standard, freezing out almost all oil vapor that enters it.[10][18]

• Proper Startup Sequence: Always ensure the mechanical pump has roughed out the chamber and the foreline pressure is stable and low before turning on the diffusion pump heater.

Section 3: Proactive Maintenance and Best Practices

Q: How often should I change my DC-704 fluid?

A: Unlike hydrocarbon oils that may need changing every 3-6 months, DC-704 has a much longer service life, typically 12-18 months or longer in clean, well-operated systems.[8][19] The best indicator for a fluid change is performance. If you notice a gradual increase in your ultimate pressure over time that cannot be attributed to leaks, it's time to inspect the fluid. Visually check the oil through the sight glass (if available) or by taking a small sample. If the fluid is significantly darkened (dark amber or brown) or appears cloudy, it should be replaced.[13]

Q: What is the correct procedure for shutting down the system for maintenance?

A: A disciplined shutdown procedure is vital for fluid longevity and system cleanliness.

• Close the high-vacuum valve, isolating the diffusion pump from the main chamber.

• Turn off the diffusion pump heater.

• Leave the mechanical backing pump and the cooling water running. This keeps the pump under vacuum and allows the oil to cool without exposure to air.

• Wait until the pump casing is cool to the touch (at least 1-2 hours, depending on pump size).

• Once cool, you can turn off the backing pump and cooling water.

• Slowly vent the pump with a dry, inert gas like nitrogen. Never use ambient air if you can avoid it, as the moisture can be adsorbed onto the internal surfaces.

Section 4: Experimental Protocol for Fluid Replacement

This protocol ensures a clean, properly functioning pump after maintenance.

Protocol: DC-704 Fluid Change and Pump Cleaning

• Safety First: Ensure the pump is completely cool and vented to atmospheric pressure. Disconnect all power to the pump heater. Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Drain Used Fluid: Place a suitable container under the drain plug. Open the drain plug and allow all the old fluid to drain completely. It is often helpful if the pump is still slightly warm (not hot) to reduce the fluid's viscosity.[19]

• Initial Inspection: Look inside the pump. If you see only a light oil film, a full solvent clean may not be necessary. If there are dark, tarry deposits on the boiler plate or jet assembly, a full cleaning is required.[7][19]

• Pump Disassembly (If Required): Carefully disassemble the internal jet assembly according to the manufacturer's instructions. Keep all parts organized.

• Solvent Cleaning:

  • Wipe away heavy deposits with clean, lint-free cloths.

  • Clean the pump body and all jet components with a suitable solvent like acetone or isopropyl alcohol. CAUTION: Ensure adequate ventilation and follow all safety precautions for the solvent used.

  • Finish with a final rinse of clean solvent to remove any residue.[16]

• Drying: Thoroughly dry all components. You can use compressed dry nitrogen or allow them to air dry in a clean environment. Ensure no solvent remains, as it will contaminate the new fluid.

• Reassembly: Carefully reassemble the pump, ensuring the jet assembly is correctly aligned. Replace any O-rings or gaskets that were removed. Lightly grease new O-rings with a high-vacuum silicone grease.[19]

• Filling with New DC-704: Using a clean funnel, fill the pump with the manufacturer-specified volume of new DC-704 fluid. Do not overfill or underfill.[13]

• Leak Check and Startup: Re-install the pump into the system. Evacuate the pump and perform a leak check before applying power to the heater. Once you have confirmed the system is leak-tight, you may proceed with the normal startup procedure.

Section 5: References

• DINESH HIGH VACUUM ENGINEERING. (2024). Dow Corning 704 Diffusion Pump Oil Review.[Link]

• Inland Vacuum Industries, Inc. Dow Corning Diffusion Pump Fluid - DC-702, 704, 705.[Link]

• DINESH HIGH VACUUM ENGINEERING. (2024). DC-704 Silicone Oil Specification.[Link]

• Dow Corning. Dow Corning® 704 Diffusion Pump Fluid Datasheet.[Link]

• Kurt J. Lesker Company. Dow Corning DC 704 Silicone Pump Fluid.[Link]

• LookPolymers. Dow Corning 704 DIFFUSION PUMP FLUID.[Link]

• Silibase Silicone. (2025). Diffusion Pump Oil Usage and Maintenance Guide.[Link]

• DINESH HIGH VACUUM ENGINEERING. (2024). DC-704 Silicone Oil Specification.[Link]

• NASA Technical Reports Server. A mass spectrometric analysis of DC 704 diffusion-pump oil fragmentation.[Link]

• Neyco. DC704 / DC705 : everything you need to know.[Link]

• HVCE. (2025). Best Diffusion Pump Oil for High Vacuum Systems.[Link]

• VAC Aero. (2015). Maintaining Oil Diffusion Pumps.[Link]

• DINESH HIGH VACUUM ENGINEERING. (2024). DC 704 Silicone Oil Specification.[Link]

• Supervac Oils. (2016). Diffusion Pump Oil: Learn how to get maximum life from it.[Link]

• Agilent. Maintenance and Troubleshooting of Oil Diffusion Pumps.[Link]

• Kurt J. Lesker Company. (2021). Backstreaming of Pump Oil Vapors in Vacuum Systems.[Link]

• Dow Corning. Dow Corning® 702 Diffusion Pump Fluid Datasheet.[Link]

• Dow Corning. (2013). DOW CORNING(R) 704 DIFFUSION PUMP FLUID Material Safety Data Sheet.[Link]

• Enparticles. Hydrocarbon Vs. Silicone Based Diffusion Pump Oil.[Link]

• Iota Silicone Oil. What is DC-704 oil-Iota.[Link]

• The Heat Treat Shop. 704 Diffusion Pump Fluid Dow Corning Replacement.[Link]

• Leybold. (2020). 5 tips to keep your diffusion pumps running smoothly.[Link]

• Enparticles. DIFFUSION PUMP MAINTENANCE GUIDE.[Link]

• Dow Corning. (2015). DOW CORNING(R) 704 DIFFUSION PUMP FLUID Safety Data Sheet.[Link]

• Scribd. Diffusion Pumps Catalog.[Link]

• IKS PVD Technology (Shenyang) Co., Ltd. (2022). Oil diffusion pump troubleshooting.[Link]

Sources

• 1. lookpolymers.com [lookpolymers.com]
• 2. vaccumpumpmanufacturer.com [vaccumpumpmanufacturer.com]
• 3. What is DC-704 oil-Iota [siliconeoil.net]
• 4. vaccumpumpmanufacturer.com [vaccumpumpmanufacturer.com]
• 5. DC704 / DC705 : everything you need to know - Neyco [neyco.fr]
• 6. paisleyproducts.com [paisleyproducts.com]
• 7. vacaero.com [vacaero.com]
• 8. diffusionpumpoil.com [diffusionpumpoil.com]
• 9. inlandvacuum.com [inlandvacuum.com]
• 10. Kurt J. Lesker Company | Dow Corning DC 704 Silicone Pump Fluid | Enabling Technology for a Better World [lesker.com]
• 11. vaccumpumpmanufacturer.com [vaccumpumpmanufacturer.com]
• 12. agilent.com [agilent.com]
• 13. Diffusion Pump Oil Usage and Maintenance Guide - Knowledge [silibasesilicone.com]
• 14. m.youtube.com [m.youtube.com]
• 15. 5 tips to keep your diffusion pumps running smoothly - Leybold USA [leybold.com]
• 16. ikspvd.com [ikspvd.com]
• 17. ntrs.nasa.gov [ntrs.nasa.gov]
• 18. Kurt J. Lesker Company | Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation | Enabling Technology for a Better World [lesker.com]
• 19. diffusionpumpoil.com [diffusionpumpoil.com]

degradation pathways of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane under high thermal stress

Technical Support Center: Thermal Degradation of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding its behavior under high thermal stress. The information herein is designed to help you anticipate experimental challenges, interpret your data accurately, and understand the underlying degradation mechanisms.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: We are observing unexpected weight loss in our TGA experiments with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane at temperatures lower than anticipated. What could be the cause?

A1: Premature degradation of polysiloxanes, including those with phenyl groups, can often be attributed to impurities or environmental factors within your experimental setup. Polysiloxanes are known to degrade at lower temperatures in the presence of certain catalysts, such as residual acids or bases from synthesis. Additionally, the presence of oxygen can significantly lower the degradation temperature compared to an inert atmosphere, initiating thermo-oxidative degradation pathways.[1] It is crucial to ensure your sample is of high purity and that your TGA system is free of leaks and provides a truly inert atmosphere (e.g., high-purity nitrogen or argon).

Q2: What are the primary degradation pathways for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in an inert atmosphere?

A2: In an inert atmosphere, the thermal degradation of polysiloxanes with both methyl and phenyl side groups typically proceeds through two main stages.[1] Below approximately 450°C, the primary mechanism is a "back-biting" or rearrangement reaction of the siloxane main chain, leading to the formation of volatile cyclic oligomers.[2] This is a common degradation pathway for many polysiloxanes.[1][3] Above this temperature, scission of the phenyl groups from the silicon atoms begins to occur, which can lead to the formation of benzene and cross-linking of the polymer chains, resulting in an insoluble residue.[1][3][4]

Q3: What are the expected volatile products from the high-temperature degradation of this compound?

A3: The volatile products will depend on the degradation temperature. In the lower temperature range (below ~450°C), you should expect to see a mixture of cyclic siloxanes.[1][3] For a methyl-phenyl substituted siloxane, these will likely include various isomers of cyclic trimers and tetramers containing both methyl and phenyl groups.[3] At higher temperatures, benzene is a significant product due to the cleavage of the silicon-phenyl bond.[3][4] Other smaller organic molecules may also be formed, depending on the specific conditions.[5]

Q4: We are using a GC-MS system to analyze the degradation products and are seeing a noisy baseline with many siloxane peaks, even in our blank runs. How can we troubleshoot this?

A4: This is a common issue known as "siloxane bleed" or contamination. Siloxanes are ubiquitous in the laboratory and can originate from various sources, including the GC column itself (column bleed), inlet septa, vial cap seals, and even contaminated solvents or gas lines.[6][7] To troubleshoot, first, examine the mass spectra of the interfering peaks. Common fragment ions for siloxanes are found at m/z 73, 147, 207, and 281.[7] If the bleed appears as a rising baseline with increasing temperature, it is likely from the GC column.[8] If you see discrete "ghost peaks," the source is more likely to be septum coring or contaminated vials.[6][8] To mitigate this, use high-quality, low-bleed septa and condition your GC column properly. It is also good practice to regularly replace septa and use fresh solvents.[6][7]

Q5: How does the presence of phenyl groups affect the thermal stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane compared to a purely methyl-substituted siloxane like polydimethylsiloxane (PDMS)?

A5: The incorporation of phenyl groups into the siloxane backbone generally increases thermal stability.[4] The onset of thermal degradation for methyl-phenyl substituted polysiloxanes can be nearly 100°C higher than for PDMS.[4] For example, the degradation onset for PDMS can be around 300-400°C, while for methyl-phenyl silicones, it is closer to 400°C.[1][4] This enhanced stability is attributed to the greater steric hindrance and higher bond energy of the silicon-phenyl bond compared to the silicon-methyl bond.

Visualizing Degradation Pathways and Experimental Workflows

To better understand the processes involved, the following diagrams illustrate the proposed degradation pathway and a typical experimental workflow for analyzing the degradation products.

Caption: Proposed thermal degradation pathway of the target compound.

Caption: Experimental workflow for TGA-MS analysis.

Quantitative Data Summary

The following table summarizes typical temperature ranges for the degradation of different types of polysiloxanes. Note that specific values can vary based on experimental conditions.

Polysiloxane Type	Onset of Thermal Degradation (Inert Atmosphere)	Primary Degradation Products
Polydimethylsiloxane (PDMS)	300 - 400°C[1]	Cyclic dimethylsiloxanes (D3, D4, etc.)[3]
Poly(methylphenylsiloxane)	~400°C[4]	Cyclic methyl-phenyl siloxanes, Benzene[3]
Phenyl-substituted Polysiloxanes	> 450°C (for phenyl group scission)[1]	Benzene, Insoluble residue[1]

Experimental Protocol: TGA-MS Analysis

This protocol outlines the key steps for analyzing the thermal degradation of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane using a coupled Thermogravimetric Analyzer and Mass Spectrometer (TGA-MS).

Objective: To determine the thermal stability and identify the evolved gaseous products during the degradation of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Materials:

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (high purity)

• TGA-MS instrument

• High-purity nitrogen or argon gas

• TGA sample pans (e.g., platinum or ceramic)

Procedure:

• Instrument Preparation:

  • Ensure the TGA and MS are properly calibrated and the transfer line between them is heated to prevent condensation of evolved products.

  • Purge the TGA furnace with the inert gas at a constant flow rate (e.g., 50-100 mL/min) for at least 30 minutes to ensure an oxygen-free environment.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into a clean TGA pan.

• TGA-MS Program:

  • Equilibrate the sample at a low temperature (e.g., 30°C) for 10 minutes.

  • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature of at least 800°C.

  • Simultaneously, configure the MS to scan a mass range of approximately 10-500 amu to detect potential degradation products.

• Data Acquisition:

  • Record the sample weight loss as a function of temperature (TGA curve).

  • Record the ion currents for specific m/z values or the full mass spectrum as a function of temperature (MS data).

• Data Analysis:

  • Analyze the TGA curve to determine the onset of degradation and the temperatures of maximum weight loss.

  • Correlate the weight loss events with the evolution of specific gaseous products by examining the MS data at those temperatures.

  • Identify the degradation products by comparing the obtained mass spectra with library data and known fragmentation patterns of siloxanes and aromatic compounds.

References

• The Thermal Decomposition of Some Polysiloxanes. (2020). Enlighten Theses. [Link]

• High-temperature decomposition chemistry of trimethylsiloxane surfactants, a potential Fluorine-Free replacement for fire suppression. (2022). PubMed. [Link]

• Dvornic, P. R. High Temperature Stability of Polysiloxanes. In Silicon Compounds. Gelest, Inc. [Link]

• Improving the thermal stability of poly[methyl(trifluoropropyl)siloxane] by introducing diphenylsiloxane units. (2023). PMC - NIH. [Link]

• The effect of phenyl content on the degradation of poly(dimethyl diphenyl) siloxane copolymers. (2025). ResearchGate. [Link]

• Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography. (2022). Chromatography Online. [Link]

• Evolved Gas Analysis with Thermogravimetric Analysis – Mass Spectroscopy (TGA-MS). (2022). Eurofins EAG. [Link]

• Mystery siloxanes. (2018). Chromatography Forum. [Link]

Sources

• 1. gelest.com [gelest.com]
• 2. Improving the thermal stability of poly[methyl(trifluoropropyl)siloxane] by introducing diphenylsiloxane units - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Thermal Decomposition of Some Polysiloxanes - Enlighten Theses [theses.gla.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. High-temperature decomposition chemistry of trimethylsiloxane surfactants, a potential Fluorine-Free replacement for fire suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Mystery siloxanes - Chromatography Forum [chromforum.org]

identifying and mitigating leaks in vacuum systems using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Technical Support Center: Advanced Leak Detection in High-Vacuum Systems

A Senior Application Scientist's Guide to Using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who operate and maintain high-vacuum systems. Here, we delve into a specialized, non-standard technique for identifying notoriously difficult-to-find leaks: the application of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

This compound, commonly known as a component in silicone diffusion pump fluid (e.g., DC-704), possesses properties that make it a useful tool for this specific purpose, but its application requires precision and a thorough understanding of the potential consequences, particularly system contamination. This guide provides the necessary protocols, troubleshooting advice, and mitigation strategies to employ this technique effectively and safely.

Frequently Asked Questions (FAQs)

Q1: What is 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and why is it used for leak detection?

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a silicone fluid with exceptionally low vapor pressure and high thermal stability.[1][2][3] While the gold standard for leak detection is a helium mass spectrometer, which can detect leaks as small as 1x10⁻¹² mbar·L/s, there are scenarios where a liquid tracer can be advantageous.[4] This siloxane fluid is used in a "tracer probe" method, where the liquid is applied to a suspected leak site. Its low vapor pressure prevents it from immediately evaporating into the vacuum system and causing widespread contamination. Instead, it is drawn into the leak by the pressure differential, temporarily plugging the orifice. This action causes a noticeable drop in the system's pressure, which can be observed on a vacuum gauge, thus pinpointing the leak's location.

This method is typically reserved for situations where:

• A helium leak detector is unavailable.

• The leak is intermittent or very small, making it difficult to locate with helium spray techniques.

• The leak is suspected in a location with complex geometry where helium gas may disperse too quickly.

Q2: What are the critical physical properties I should be aware of?

Understanding the properties of this siloxane is fundamental to its proper use and subsequent mitigation. The extremely low vapor pressure is key to its function as a leak detection fluid, while its viscosity and surface tension dictate its behavior on surfaces.

Table 1: Physical Properties of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

Property	Value	Significance in Leak Detection
CAS Number	3982-82-9[1][5]	Unique chemical identifier.
Molecular Formula	C₂₈H₃₂O₂Si₃[1][5]	---
Molecular Weight	484.81 g/mol [1][5]	---
Vapor Pressure	<0.001 mm Hg @ 25°C[2] (approx. 1.74 x 10⁻⁹ mmHg @ 25°C[1])	CRITICAL: Extremely low value prevents the fluid from rapidly entering the gas phase in the vacuum, minimizing immediate, widespread contamination and allowing it to act as a temporary plug.
Density	1.07 g/mL at 25°C[1][5]	---
Viscosity, Kinematic	38 cSt[2]	Affects how the fluid flows and spreads on a surface. A moderate viscosity is desirable for controlled application.
Boiling Point	215°C @ 0.5 mm Hg[1][5]	High boiling point indicates low volatility.
Appearance	Colorless to pale yellow liquid[3]	---

| Solubility | Insoluble in water[2] | Important for cleanup; requires organic solvents. |

Q3: What are the primary risks, and how can I mitigate them?

The primary risk is silicone contamination . Silicone oils are notoriously difficult to remove from vacuum surfaces.[6] Their low surface tension allows them to "creep" over surfaces, potentially coating optics, interfering with electrical contacts, or compromising sensitive experiments.[6][7] If the fluid enters the system in significant quantities, it can backstream into pumps and gauges, affecting their performance.[8]

Mitigation Strategies:

• Use Sparingly: Apply the absolute minimum amount of fluid necessary to the suspected area.

• Isolate Components: If possible, isolate the section of the vacuum system being tested from more sensitive areas like the main chamber or analytical instruments.

• Immediate Cleanup: Once the leak is identified, thoroughly clean the exterior of the system to remove any residual fluid.

• System Bake-out (Post-Repair): After the leak has been mechanically repaired, a system bake-out can help to volatilize and pump away any minor internal contamination.

• Residual Gas Analyzer (RGA) Monitoring: An RGA is an invaluable tool for detecting the characteristic signature of silicone contamination, allowing you to verify the effectiveness of your cleanup procedures.[9][10]

Q4: Is this fluid compatible with my vacuum system's materials?

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane exhibits excellent chemical resistance and is generally compatible with materials commonly found in high-vacuum systems, such as stainless steel, aluminum, and glass. However, compatibility with elastomers (O-rings) should be considered.

Table 2: Material Compatibility Guidelines

Material	Compatibility	Notes
Stainless Steel	Excellent	No significant reaction.
Aluminum	Excellent	No significant reaction.
Glass/Ceramics	Excellent	No significant reaction.
Viton® (FKM)	Good	May cause minor swelling over long-term exposure. For leak detection, contact is minimal and acceptable.
Buna-N (Nitrile)	Fair	May experience swelling. Avoid prolonged contact.

| Silicone Elastomers | Poor | Will likely cause significant swelling and degradation. Avoid use on silicone seals. |

Experimental Protocols & Workflows

Protocol 1: Leak Identification Workflow

This protocol outlines the step-by-step process for using 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane to locate a leak.

Prerequisites:

• The vacuum system should be pumped down to a stable base pressure where the leak rate is observable.

• Personal Protective Equipment (PPE): Neoprene or nitrile rubber gloves and chemical goggles.[2]

Steps:

• Isolate the Suspect Area: Mentally or physically divide the vacuum system into zones (e.g., a specific flange, a weld seam, a feedthrough).

• Establish a Baseline: Monitor the system pressure using a reliable vacuum gauge (e.g., a cold cathode or hot filament ion gauge). Note the stable pressure reading.

• Application: Using a syringe or a small, clean applicator (like a cotton swab), apply a minimal amount of the siloxane fluid directly and only to the suspected leak location (e.g., the sealing edge of a flange).

• Observation: Carefully watch the vacuum gauge.

  • Pressure Drop: A sudden, noticeable drop in pressure indicates that the fluid has been drawn into the leak, temporarily sealing it. You have found the leak.

  • No Change: If there is no change in pressure after a minute, the leak is not in that location.

• Clean and Proceed: Wipe any excess fluid from the exterior of the area with a solvent-moistened cloth (e.g., isopropanol or acetone). Move to the next suspected location and repeat steps 3-4.

• Mark and Document: Once the leak is confirmed, mark its precise location for repair.

Protocol 2: System Decontamination and Mitigation

This protocol should be followed after a leak has been identified and mechanically repaired to ensure any residual siloxane contamination is removed.

Materials:

• Organic solvents (e.g., electronic-grade isopropanol, acetone)[11]

• Lint-free wipes[11]

• Residual Gas Analyzer (RGA) for verification (recommended)

Steps:

• External Cleaning: Thoroughly wipe the exterior of the repaired area with lint-free cloths dampened with an appropriate solvent to remove all visible traces of the siloxane fluid.

• Internal Component Cleaning (If Necessary): If significant contamination is suspected internally on removable parts, disassemble them and clean using an ultrasonic bath with a suitable solvent.[11]

• System Pump Down: Reassemble the system and pump it down to high vacuum.

• System Bake-out: If your system is bakeable, perform a standard bake-out procedure (e.g., 150-250°C for 24-48 hours, depending on system limits). This will increase the vapor pressure of any residual silicone molecules, allowing them to be pumped out of the system.

• RGA Verification: During and after the bake-out, monitor the vacuum environment with an RGA.

  • Look for mass-to-charge ratio (m/z) peaks characteristic of silicone fragments.

  • Continue the bake-out until these signature peaks have returned to baseline levels, confirming the system is clean.

• Final Pressure Check: After cooling down, the system should be able to achieve its original base pressure or better.

References

• 1,1,5,5-Tetraphenyltetramethyltrisiloxane Chemical Properties . LookChem. [Link]

• Basics of Vacuum Leak Detection . Leybold. [Link]

• 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE Safety Data Sheet . Gelest, Inc. [Link]

• Contamination in Ultra‐High Vacuum Plant . AIP Publishing. [Link]

• CLEANING OF SILICONE CONTAMINATIONS: DEVELOPMENT OF TEST METHODS AND ASSESSMENT OF CLEANING EFFICIENCY . European Space Agency. [Link]

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane . PubChem, National Center for Biotechnology Information. [Link]

• Addressing Silicone Contamination Issues . TECHSiL Ltd. [Link]

• 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane - Hazardous Agents . Haz-Map. [Link]

• Residual Gas Analysis for Vacuum Chambers and Systems . Pfeiffer Vacuum. [Link]

• Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation . Kurt J. Lesker Company. [Link]

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• 4. Basics of Vacuum Leak Detection - Leybold [leybold.com]
• 5. 1,1,5,5-Tetraphenyltetramethyltrisiloxane CAS#: 3982-82-9 [m.chemicalbook.com]
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• 7. esmat.esa.int [esmat.esa.int]
• 8. Kurt J. Lesker Company | Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation | Grundlegende Technologien für eine bessere Welt [de.lesker.com]
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• 10. Residual Gas Mass Spectroscopy Services - Anderson Materials Evaluation, Inc. [andersonmaterials.com]
• 11. highvacdepot.com [highvacdepot.com]

Technical Support Center: Optimizing Ultimate Vacuum with Tetramethyl Tetraphenyl Trisiloxane (DOW-704)

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing tetramethyl tetraphenyl trisiloxane (DOW-704) diffusion pump fluid. This guide is designed to provide you with in-depth troubleshooting advice and answers to frequently asked questions to help you achieve and maintain the optimal ultimate vacuum pressure in your high-vacuum systems.

Frequently Asked Questions (FAQs)

Q1: What is the expected ultimate vacuum pressure when using tetramethyl tetraphenyl trisiloxane (DOW-704)?

A1: The ultimate vacuum pressure achievable with DOW-704 fluid is dependent on whether a trap is used in the vacuum system. For untrapped systems, you can expect to reach pressures in the range of 10⁻⁶ to 10⁻⁸ torr.[1][2][3] With a trapped system, which helps to condense backstreaming oil vapors, much lower pressures of 10⁻¹⁰ to 10⁻¹¹ torr can be achieved.[1][4][5][6]

Q2: What are the key properties of DOW-704 that make it suitable for high-vacuum applications?

A2: DOW-704, a single-component silicone fluid, is favored for its excellent thermal and chemical stability, resistance to oxidation, and low vapor pressure.[1][4][7] These properties result in minimal breakdown under operational conditions, leading to cleaner vacuum environments and reduced maintenance.[8] Its chemical inertness also prevents reactions with metal parts and common gases within the system.[8][9]

Q3: How can I tell if my DOW-704 fluid is contaminated or degraded?

A3: Contaminated diffusion pump fluid is a common cause of poor ultimate pressure.[10] While silicone oils like DOW-704 are very durable, they can degrade if exposed to certain conditions.[7] Contamination from the process or backstreaming from the mechanical pump can lead to a milky appearance of the oil in the sight glass of the roughing pump, indicating the presence of water or other volatiles.[11] Although silicone oils don't typically blacken like hydrocarbon oils, any significant change in color or viscosity can be an indicator of contamination.[12] If the system struggles to reach its base pressure, fluid contamination should be a primary suspect.[10]

Q4: What is "backstreaming" and how can it be minimized when using DOW-704?

A4: Backstreaming is the migration of diffusion pump oil vapor back into the vacuum chamber, which can contaminate sensitive surfaces and processes.[13][14] While DOW-704 has a low vapor pressure to minimize this, it can still occur.[1] To mitigate backstreaming, ensure proper cooling water flow and temperature, as this helps to condense the oil vapor on the pump walls.[13][15] Using a well-designed cold trap or baffle above the diffusion pump is also a highly effective method for preventing oil vapors from reaching the chamber.[12] Additionally, avoiding operation at excessively high foreline pressures can reduce the risk of backstreaming.[13]

Q5: What is the recommended shelf life and storage for DOW-704?

A5: When stored in its original unopened container at or below 25°C (77°F), DOW-704 has a usable life of 60 months from the date of production.[8] It is important to store it away from strong oxidizing agents.[16]

Troubleshooting Guides

Issue 1: Failure to Reach Ultimate Vacuum Pressure

If your system is not reaching its expected ultimate pressure, follow this troubleshooting workflow to diagnose and resolve the issue.

Caption: Experimental workflow for a system bake-out.

Conclusion

Achieving and maintaining the desired ultimate vacuum pressure with tetramethyl tetraphenyl trisiloxane requires a systematic approach to troubleshooting. By understanding the properties of DOW-704 and the common sources of vacuum degradation, researchers can effectively diagnose and resolve issues. Regular maintenance, proper handling of the vacuum fluid, and the judicious use of techniques like system bake-outs are essential for optimal performance.

References

• Agilent. (n.d.). Maintenance and Troubleshooting of Oil Diffusion Pumps. Retrieved from [Link]

• Paisley Products of Canada Inc. (n.d.). Dow Corning- 704 Diffusion Pump Fluid. Retrieved from [Link]

• LookPolymers. (n.d.). Dow Corning 704 DIFFUSION PUMP FLUID. Retrieved from [Link]

• Dow Inc. (n.d.). DOWSIL™ 704 Diffusion Pump Fluid. Retrieved from [Link]

• Accu-Glass Products, Inc. (n.d.). Outgassing, What is it?. Retrieved from [Link]

• VacCoat. (2022, April 11). What is Outgassing in Vacuum Chamber?. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Dow Corning Diffusion Pump Fluid - DC-702, 704, 705. Retrieved from [Link]

• BriskHeat. (n.d.). Vacuum Bake-Out. Retrieved from [Link]

• Accu-Glass Products, Inc. (n.d.). Outgassing, What is it?. Retrieved from [Link]

• Ideal Vacuum. (n.d.). exploravac chamber bakeout and degassing. Retrieved from [Link]

• Hiden Analytical. (n.d.). Measuring Outgassing Rates in High and Ultra-High Vacuum Applications. Retrieved from [Link]

• Dow Corning. (2015, March 25). DOW CORNING(R) 704 DIFFUSION PUMP FLUID. Retrieved from [Link]

• Ipsen Global. (n.d.). Troubleshooting Checklist - Diffusion Pump Backstreaming. Retrieved from [Link]

• Hofmann, P. (n.d.). bakeout of a UHV system. Retrieved from [Link]

• UC Components, Inc. (2019, December 10). Vacuum Baking Process – What is it and why would you choose it for your application?. Retrieved from [Link]

• Leybold. (2019, October 3). Vacuum bake out: its importance and implementation. Retrieved from [Link]

• Supervac Oils. (n.d.). Vacuum Diffusion Pump Oil: A Critical Silicone Material Enabling Stable Ultra-High Vacuum Systems. Retrieved from [Link]

• Dow Corning. (2014, June 1). Dow Corning® 704 Diffusion Pump Fluid. Retrieved from [Link]

• SVC. (n.d.). Troubleshooting Vacuum Pumping Systems. Retrieved from [Link]

• Supervac Oils. (2016, August 10). Diffusion Pump Oil: Learn how to get maximum life from it [Video]. YouTube. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Diffusion Pump Fluids. Retrieved from [Link]

• SPI Supplies. (n.d.). SPI Supplies 705 Silicone Diffusion Pump Fluid, Pentaphenyl Trimethyl Trisiloxane. Retrieved from [Link]

• Leybold. (2020, May 20). 5 tips to keep your diffusion pumps running smoothly. Retrieved from [Link]

• Leybold. (2020, May 20). 5 tips to keep your diffusion pumps running smoothly. Retrieved from [Link]

• Agilent. (n.d.). Troubleshooting a Vacuum System. Retrieved from [Link]

• LookChem. (n.d.). Cas 3982-82-9,1,1,5,5-Tetraphenyltetramethyltrisiloxane. Retrieved from [Link]

• ULVAC. (n.d.). Oil diffusion pump｜Troubleshooting｜How to｜ULVAC SHOWCASE. Retrieved from [Link]

• Pfeiffer Vacuum. (n.d.). Residual Gas Analysis for Vacuum Chambers and Systems. Retrieved from [Link]

• MKS Instruments. (n.d.). Residual Gas Analysis. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Dow Corning DC 704 Silicone Pump Fluid. Retrieved from [Link]

• Dinesh High Vacuum Engineering. (2024, December 25). Dow Corning 704 Diffusion Pump Oil Review. Retrieved from [Link]

• Scribd. (n.d.). Dow Corning 704 Diffusion Pump Fluid. Retrieved from [Link]

• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Retrieved from [Link]

• TAAB Laboratories Equipment Ltd. (n.d.). 8 Evaporation Supplies. Retrieved from [Link]

• IEEE. (n.d.). Analysis of Gasses Generated by Electrical Discharges in Low Viscosity Silicone Oil. Retrieved from [Link]

• Hiden Analytical. (2023, November 7). How Residual Gas Analysis (RGA) Factors into Leak Detection. Retrieved from [Link]

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• 16. idealvac.com [idealvac.com]

managing crystallization of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane at low temperatures

Introduction: Welcome to the technical support guide for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9). This specialized organosiloxane, often utilized as a high-performance fluid in applications such as diffusion pumps and high-temperature baths, presents unique handling challenges at sub-ambient temperatures. While its chemical structure is designed to inhibit crystallization, researchers may encounter issues with solidification, increased viscosity, or phase separation during low-temperature experiments. This guide provides in-depth troubleshooting protocols and foundational knowledge to effectively manage the behavior of this compound, ensuring the integrity and success of your research.

Section 1: Core Physical and Thermal Properties

Understanding the inherent properties of this trisiloxane is the foundation for troubleshooting its low-temperature behavior. The bulky tetraphenyl groups sterically hinder the molecular ordering required for crystallization, resulting in a very low melting point.[1] However, a glass transition or solidification can still occur.

Property	Value	Source(s)
CAS Number	3982-82-9	[2][3][4]
Molecular Formula	C₂₈H₃₂O₂Si₃	[2][4]
Molecular Weight	484.81 g/mol	[2][3][4]
Appearance	Colorless to pale yellow liquid	[3]
Melting Point	-25 °C	[2][4][5][]
Boiling Point	215 °C @ 0.5 mm Hg	[2][5][]
Density (25 °C)	1.07 g/mL	[2][5][]
Water Solubility	~0.006 ng/L @ 20 °C (Practically Insoluble)	[2][5]
Refractive Index (n20/D)	1.559	[2][]

Section 2: Troubleshooting Guide for Low-Temperature Applications

This section addresses specific problems you may encounter when working with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane at reduced temperatures.

Q1: My trisiloxane fluid has turned into a solid or a highly viscous, immobile gel upon cooling. How can I resolve this and prevent it from happening again?

A1: This phenomenon is likely the fluid reaching its glass transition temperature or freezing point (-25 °C)[2][4][5][]. The key is controlled re-warming and implementing preventative measures for future experiments.

• Immediate Corrective Action:

  • Slow, Gentle Warming: Do not apply direct, high heat. Place the container in a controlled water bath starting at ambient temperature and increase the temperature slowly (e.g., 5 °C every 15 minutes) until the fluid returns to its liquid state. Rapid heating can cause thermal stress and is a safety hazard.[7]

  • Gentle Agitation: Once the fluid begins to melt, introduce gentle agitation (a magnetic stir bar at low RPM) to ensure uniform temperature distribution and prevent localized overheating.

• Root Cause Analysis & Prevention:

  • Operating Temperature: Your experimental temperature is at or below the material's melting point. The most direct prevention is to operate at a temperature safely above -25 °C.

  • Solvent Miscibility: If your protocol allows, introducing a miscible co-solvent can depress the freezing point of the mixture. Select a solvent that is a good solubilizer for the trisiloxane and has a lower freezing point itself. Aromatic solvents like toluene or xylenes can be effective, but compatibility with your experimental system is critical.

  • Cooling Rate: The rate of temperature change can significantly impact the solidification point of silicone fluids.[8] Rapid cooling can sometimes induce solidification at temperatures slightly above the equilibrium freezing point. Employ a slower, more controlled cooling ramp (e.g., 1-2 °C/minute) to minimize thermal shock.

Q2: I'm observing cloudiness or phase separation in my solvent mixture containing the trisiloxane as I cool it down. What is the cause and how can I maintain a homogenous solution?

A2: Cloudiness indicates that the solubility limit of the trisiloxane in your chosen solvent has been exceeded at that specific temperature, leading to the formation of a fine precipitate or a separate liquid phase. This is known as the "cloud point."

• Immediate Corrective Action:

  • Gently warm the solution until it becomes clear again.

  • Note the temperature at which the solution clarifies; this is just above your current system's cloud point.

• Root Cause Analysis & Prevention:

  • Inadequate Solvent Power: The solvent you are using is not a strong enough solubilizer for the trisiloxane at the target temperature. While it may be soluble at room temperature, its capacity to keep the siloxane dissolved decreases as thermal energy is removed from the system.

  • Solvent System Optimization:

    • Increase Solvent Volume: A straightforward approach is to add more of the current solvent to decrease the overall concentration of the trisiloxane.[9] This will lower the temperature at which saturation occurs.

    • Introduce a Co-Solvent: The principle of "like dissolves like" is useful here.[10] Since the trisiloxane has both methyl (aliphatic) and phenyl (aromatic) groups, a mixture of solvents can be more effective than a single one. For example, if you are using a primarily aliphatic solvent like heptane, introducing an aromatic co-solvent like toluene can improve solubility of the phenyl groups.

    • Systematic Solvent Screening: If the problem persists, a more rigorous screening of solvents or solvent mixtures is necessary. See the protocol below for determining the cloud point.

Section 3: Experimental Protocol

Protocol: Determination of Cloud Point for a Trisiloxane-Solvent System

This protocol provides a self-validating method to determine the low-temperature stability of your trisiloxane solution.

Objective: To identify the temperature at which a solution of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in a specific solvent system becomes cloudy upon cooling.

Materials:

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

• Selected solvent or solvent system

• Jacketed glass test tube or small reaction vessel

• Magnetic stir bar and stir plate

• Low-temperature circulating bath with a suitable cooling fluid (e.g., ethanol/dry ice or a commercial chiller)

• Calibrated digital thermometer with a probe

• Light source for observing turbidity (e.g., a bright lamp or laser pointer)

Methodology:

• Prepare the Solution: Prepare a solution of the trisiloxane in the chosen solvent at a known concentration (e.g., 5% w/v) in the jacketed test tube. Ensure the trisiloxane is fully dissolved at room temperature.

• Assemble the Apparatus: Place the test tube in the circulating bath, ensuring the liquid level of the bath is above the level of the solution in the tube. Insert the magnetic stir bar and the thermometer probe into the solution. The probe should not touch the walls of the test tube.

• Initiate Cooling and Stirring: Start the magnetic stirrer at a constant, moderate speed (e.g., 200 RPM) to ensure uniform temperature. Begin cooling the circulating bath at a controlled rate (recommend 1-2 °C per minute).

• Observe for Turbidity: Position the light source behind the test tube. Continuously monitor the solution for the first sign of persistent cloudiness or turbidity.

• Record the Cloud Point: The moment the solution becomes cloudy, record the temperature from the digital thermometer. This is the cloud point for that specific concentration and solvent system.

• Verification (Optional but Recommended): Slowly allow the system to warm up. The temperature at which the solution becomes completely clear again should be recorded. This temperature should be very close to the recorded cloud point. Repeating the cooling cycle will validate the measurement.

Section 4: Frequently Asked Questions (FAQs)

Q: What is the theoretical freezing point of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane? A: The reported melting point, which is equivalent to the freezing point, is -25 °C.[2][4][5][] It's important to note that impurities can depress this temperature, while very rapid cooling might lead to solidification at a slightly different temperature due to non-equilibrium effects.[8]

Q: Why do the phenyl groups on the siloxane backbone influence its low-temperature properties so significantly? A: The four large, bulky phenyl groups attached to the silicon atoms at the ends of the trisiloxane chain create significant steric hindrance.[1] This bulkiness physically prevents the polymer chains from packing into an ordered, crystalline lattice, which is a prerequisite for crystallization. This disruption of molecular order is why the compound remains a liquid at room temperature and has a very low freezing point compared to less substituted siloxanes.[1]

Q: Does the rate of cooling really affect the solidification temperature? A: Yes. For polymeric and oligomeric materials like siloxanes, the freezing point can be sensitive to the rate of temperature change.[8] A very slow cooling rate allows more time for the molecules to arrange themselves and find the lowest energy state, often resulting in solidification closer to the true thermodynamic freezing point. Conversely, rapid cooling can "trap" the molecules in a disordered, amorphous glassy state at a temperature that may differ from the true freezing point.

Q: What are the primary safety considerations when handling this compound? A: 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is generally stable, but standard laboratory safety practices are essential.[7] It may cause skin and eye irritation.[3] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Ensure good ventilation, especially when heating the material, as irritating fumes can be generated at elevated temperatures.[7] Store in a tightly closed container away from oxidizing agents.[7]

Section 5: Visual Troubleshooting Workflow

This diagram outlines the decision-making process when encountering low-temperature issues with the trisiloxane.

Caption: Troubleshooting flowchart for low-temperature issues.

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• MDPI. (2020). Crystallization and Thermal Behaviors of Poly(ethylene terephthalate)/Bisphenols Complexes through Melt Post-Polycondensation. [Link]

• LookChem. (n.d.). Cas 3982-82-9, 1,1,5,5-Tetraphenyltetramethyltrisiloxane. [Link]

• Gelest. (2015). Safety Data Sheet: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. [Link]

• PubChem. (n.d.). 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. [Link]

• ResearchGate. (n.d.). Suppression of Crystallization in Polydimethylsiloxanes and Chain Branching in Their Phenyl-Containing Copolymers. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

• Global Electronics Association. (n.d.). Low Temperature Characteristics of Silicones. [Link]

• Wood, L. A., & Bekkedahl, N. (1946). Crystallization and Second-Order Transitions in Silicone Rubbers. Journal of Research of the National Bureau of Standards, 36(5), 489-511.

• Tuode Chem. (2025). Silicone Emulsions Troubleshooting Guide: Fix Stability Issues. [Link]

• VisiMix. (n.d.). Troubleshooting for Crystallization Processes. [Link]

• MDPI. (2024). Preparation of Silicone Coating and Its Anti-Ice and Anti-Corrosion Properties. [Link]

• ACS Publications. (2025). Turning Down the Inhibition Effect of Silica Gels in Protein Crystallization. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Tetramethylsilane. [Link]

• Cheméo. (n.d.). Chemical Properties of 1,3,5,7-Tetramethyl-1,3,5,7-tetravinylcyclotetrasiloxane. [Link]

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• 3. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane | C28H32O2Si3 | CID 19882 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. 1,1,5,5-Tetraphenyltetramethyltrisiloxane | 3982-82-9 [chemicalbook.com]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Tips & Tricks [chem.rochester.edu]

Technical Support Center: A Guide to Material Compatibility with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in Vacuum Systems

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and engineers utilizing 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9) in high-vacuum applications. This fluid, a type of phenylmethylsiloxane, is prized for its exceptional thermal and oxidative stability, making it a premier choice for diffusion pumps and other high-temperature vacuum tasks.[1][2] However, achieving and maintaining high vacuum is critically dependent on the integrity of the entire system. Material compatibility is not just a recommendation; it is essential for preventing system failure, contamination, and experimental artifacts.

This document provides in-depth answers to common compatibility questions, troubleshooting workflows for potential issues, and protocols for verifying material choices to ensure the success of your critical work.

Frequently Asked Questions (FAQs)

Q1: What exactly is 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and why is it used in vacuum systems?

This compound is a silicone fluid characterized by the presence of both methyl and phenyl groups attached to a siloxane backbone.[1][3][4] It is widely known under trade names such as Dow Corning 704 (DC 704).[2][3] The phenyl groups are key to its superior performance; they provide excellent thermal stability and high resistance to oxidation compared to standard dimethyl silicone oils.[5] This makes it ideal for applications like diffusion pumps, where the fluid is repeatedly heated and cooled, demanding a very low vapor pressure and resistance to chemical breakdown at high temperatures.[2]

Q2: Which metals are compatible with this fluid in a vacuum chamber?

This silicone fluid is chemically inert and compatible with nearly all metals typically used in high-vacuum systems. The primary consideration for metal selection is the metal's own suitability for vacuum service, not its reactivity with the fluid.

• Excellent Choices: Austenitic stainless steels (e.g., 304L, 316L) are the preferred materials for high and ultra-high vacuum (UHV) chambers and components due to their low outgassing rates and high strength. Oxygen-free copper and aluminum alloys are also excellent choices.

• Use with Caution: Certain alloys, like brass, contain zinc, which has a relatively high vapor pressure.[6] If components made from these materials are heated, the zinc can outgas, limiting the ultimate vacuum pressure and potentially contaminating sensitive surfaces.[6] Likewise, free-machining stainless steels like 303 should be avoided due to their sulfur content, which can be a source of outgassing.

Q3: What are the best elastomer seals (O-rings, gaskets) to use with this fluid?

Elastomer selection is the most critical compatibility decision you will make. An incorrect choice can lead to seal failure, leaks, and catastrophic system contamination.

• Highly Recommended: Fluoroelastomers (FKM , commonly known as Viton® ) are an excellent choice. They exhibit robust resistance to silicone oils and greases and are suitable for high-vacuum applications.[7]

• Good Suitability: Nitrile rubber (NBR , also known as Buna-N ) is a cost-effective option that is resistant to silicone oils and suitable for many general-purpose vacuum seals.[8]

• CRITICAL TO AVOID: Silicone (VMQ) elastomers must NEVER be used with silicone fluids. The fundamental chemical principle of "like dissolves like" applies here. The silicone fluid will be absorbed by the silicone O-ring, causing it to swell significantly, soften, and lose its structural integrity.[9][10] This will inevitably lead to the loss of a vacuum seal and potential contamination of the system.[9][11]

Q4: What are the signs of a material incompatibility issue in my vacuum system?

Incompatibility issues manifest as poor vacuum performance or contamination. Key symptoms include:

• Inability to Reach Base Pressure: The system struggles to pump down to its normal ultimate pressure.

• Pressure Instability: The vacuum level fluctuates, suggesting a leak or a component that is continuously outgassing.

• Visible Contamination: The appearance of a thin, oily film on internal surfaces, viewports, or sensor elements.[4]

• Discolored Fluid: The normally clear fluid in the diffusion pump appears cloudy or yellowed, indicating thermal breakdown or reaction with contaminants.

Material Compatibility Summary Table

This table provides a quick reference for common vacuum system materials. The "Causality & Notes" section explains the reasoning behind each rating, empowering users to make informed decisions.

Material Class	Specific Material	Compatibility Rating	Causality & Notes
Metals	Stainless Steel (304L, 316L)	Excellent	Industry standard for high vacuum; extremely low reactivity and outgassing.
Aluminum (non-anodized)	Excellent	Low outgassing and good thermal conductivity. Anodized layers can trap and release water vapor.
Oxygen-Free Copper	Excellent	Standard for UHV gaskets and components; low outgassing and high thermal conductivity.
Brass, Bronze	Poor	Contains zinc, which has a high vapor pressure and will outgas significantly when heated, limiting ultimate vacuum.[6]
Elastomers	FKM (Viton®)	Excellent	High chemical resistance to silicone oils and suitable for high-temperature, high-vacuum applications.[7]
NBR (Nitrile, Buna-N)	Good	Good resistance to silicone oils; a reliable and cost-effective choice for non-UHV seals.[8]
EPDM	Good	Good resistance to silicone oils, but generally less suited for hydrocarbon-rich environments.
Silicone (VMQ)	NOT RECOMMENDED	Severe Swelling. The fluid will be absorbed by the elastomer due to similar chemical composition, causing seal failure.[9][10]
Plastics	PEEK	Excellent	A high-performance polymer with very low outgassing rates, suitable for UHV applications.
PTFE (Teflon®)	Good	Low outgassing but can be porous and has a high coefficient of thermal expansion.
Acrylic, Polycarbonate	Poor	High outgassing rates of water vapor and other volatile compounds, unsuitable for high vacuum.
Greases	Silicone-Based Vacuum Grease	Excellent	Chemically identical family. No risk of reaction or contamination that would alter fluid properties.
Hydrocarbon-Based Grease	Fair	Risk of mixing and contamination. May alter the vapor pressure and performance of the silicone fluid.

Troubleshooting & Diagnostics

Encountering issues after introducing a new fluid can be frustrating. This guide helps you diagnose the problem logically.

Scenario: Poor Vacuum Performance After Fluid Change

You've recently filled your diffusion pump with 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and now your system can't reach its previous base pressure.

Sources

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Technical Support Center: Maximizing the Lifespan of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-705) in Diffusion Pumps

Welcome to the technical support center for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a high-performance silicone fluid widely used in diffusion pumps to achieve high and ultra-high vacuum. Known for its low vapor pressure and high thermal and oxidative stability, this fluid is a workhorse in research and drug development.[1][2] However, its operational lifespan is critically dependent on system integrity and adherence to best practices.

This guide provides in-depth troubleshooting advice and preventative maintenance protocols in a direct question-and-answer format to help you diagnose issues, resolve problems, and ultimately extend the service life of your pump fluid.

Section 1: Frequently Asked Questions (FAQs) - The Basics of Fluid Health

Q1: What is 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and why is it used in diffusion pumps?

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS 3982-82-9) is a silicone fluid engineered for high-vacuum applications.[3][4] Its molecular structure provides a unique combination of properties ideal for diffusion pumps:

• Low Vapor Pressure: Essential for achieving deep vacuum levels (down to 10⁻⁷ Torr without trapping).[2]

• High Thermal Stability: It can be repeatedly heated and cooled with minimal breakdown.

• Chemical Inertness: It is resistant to oxidation and reaction with many process gases.[2][5]

These characteristics allow the fluid to be vaporized and formed into high-velocity jets that capture and propel gas molecules toward the pump's exhaust, creating a vacuum.[6]

Q2: My pump fluid, which was originally clear, has turned yellow or brown. Is this a problem?

Yes, this is a primary indicator of fluid degradation. While a slight yellow tint may not immediately affect performance, a noticeable darkening to yellow or brown suggests one or more of the following issues:

• Thermal Decomposition (Cracking): The fluid has been overheated, causing the siloxane (Si-O) molecular chains to break. This creates lighter, more volatile molecular fragments, which increases the ultimate pressure of your system.

• Oxidation: The hot fluid has been exposed to air (oxygen).[7] This is a common issue resulting from improper venting procedures or system leaks.[7][8] Oxidation thickens the fluid, can form gel-like substances, and impairs its ability to vaporize correctly.[9]

• Contamination: Process byproducts or back-migrated oil from the mechanical backing pump have mixed with the fluid, altering its properties.[9]

A visual inspection is the first step in diagnosing fluid health. It is recommended to periodically drain a small sample and compare it to new, unused fluid.[10]

Q3: What are the main causes of fluid degradation?

The degradation of silicone pump fluid is almost always linked to operational or system-level problems. The primary causes are:

• Exposure to Air While Hot: Venting the pump to atmosphere before the boiler has cooled sufficiently is the most common cause of rapid fluid oxidation.[11]

• System Leaks: A leak in the vacuum chamber or pumping lines allows a continuous ingress of air, which reacts with the hot oil vapor.[7]

• Improper Cooling: Insufficient or blocked cooling water flow causes the pump body to overheat.[12][13] This prevents the oil vapor from condensing properly on the pump walls and can lead to thermal breakdown.

• Incorrect Heater Power: Both low and high heat input can be detrimental. Low heat results in poor pumping speed, while excessive heat can cause the fluid to decompose.[11][14]

• Contamination: Foreign materials, especially hydrocarbon oils from backing pumps, can contaminate the silicone fluid, altering its viscosity and vapor pressure.[11][15]

The following diagram illustrates the primary degradation pathways.

Sources

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Technical Support Center: High-Vacuum Systems &amp; Silicone-Based Fluids

Welcome to the technical support center for high-vacuum systems utilizing silicone-based fluids. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their vacuum processes. Here, we address common challenges in reducing pump-down time and maintaining system integrity when working with silicone diffusion pump oils and greases.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding slow pump-down times and silicone fluid management.

Q1: My high-vacuum system is suddenly taking much longer to pump down than usual. What are the most likely causes?

An abrupt increase in pump-down time typically points to a significant change in the system's condition. The most common culprits are a new leak, sudden outgassing from a new component, or a malfunction in the pumping system itself. It is advisable to first check for any recent changes made to the system, such as the introduction of new materials or alterations to flanges and fittings. A thorough leak check should be your immediate next step.[1][2]

Q2: I've noticed a gradual increase in pump-down time over several weeks. What could be causing this?

A slow degradation in performance often suggests a progressive issue. This could be due to the accumulation of contaminants within the chamber, the aging of O-rings and seals, or the gradual contamination of the diffusion pump fluid with more volatile substances.[1][3] Regular maintenance, including cleaning the chamber and changing the pump fluid at recommended intervals, is crucial to prevent this.[4][5]

Q3: Can the silicone fluid in my diffusion pump be a source of contamination affecting pump-down time?

Yes, silicone fluids, while offering excellent thermal stability and low vapor pressure, can contribute to system contamination and increased pump-down times under certain conditions.[6][7] This can happen through two primary mechanisms:

• Backstreaming: Oil vapor can migrate from the diffusion pump back into the vacuum chamber, especially during improper startup, shutdown, or if the pump overheats.[8][9][10]

• Outgassing: Silicone fluids can contain low molecular weight volatile species that can be released under vacuum, adding to the gas load that needs to be pumped away.[11][12]

Q4: How often should I change the silicone fluid in my diffusion pump?

The frequency of oil changes depends on your specific application and the operating conditions of your system. For oil-lubricated pumps, it's recommended to change the oil based on the level of contamination rather than just operating hours.[4] A visual inspection of the oil's color can be a good indicator; if it appears dark or cloudy, it's time for a change.[3] Keeping a log of pump performance can also help determine an optimal maintenance schedule for your system.[13]

Q5: Are there alternatives to silicone-based diffusion pump fluids that are less prone to contamination?

For ultra-high vacuum applications where hydrocarbon contamination is a major concern, polyphenyl ether fluids (e.g., Santovac 5) are a common alternative.[14][15] For extreme environments, inert perfluoropolyether (PFPE) fluids are also available.[6] However, these alternatives are typically more expensive than silicone fluids. In many cases, proper system design and maintenance, including the use of traps, can effectively mitigate contamination from silicone fluids.[8]

Troubleshooting Guides

This section provides detailed, step-by-step methodologies for diagnosing and resolving common issues related to slow pump-down times in high-vacuum systems using silicone-based fluids.

Guide 1: Diagnosing the Root Cause of Slow Pump-Down

A systematic approach is essential to efficiently identify the source of extended pump-down times. The following workflow will guide you through the diagnostic process.

Caption: Diagnostic workflow for troubleshooting slow pump-down times.

Experimental Protocol: Rate-of-Rise Test

• Pump the vacuum chamber down to its base pressure.

• Close the high-vacuum valve to isolate the chamber from the diffusion pump.

• Turn off all vacuum gauges except for the one used to monitor the chamber pressure.

• Record the pressure increase in the chamber over a specific period (e.g., 5-10 minutes).

• A rapid and continuous rise in pressure indicates a real leak. A pressure that rises and then plateaus suggests outgassing from internal surfaces.

Guide 2: Managing Silicone Contamination

Silicone contamination can be a persistent issue, leading to extended pump-down times and affecting experimental results. The low surface tension of silicone oils allows them to creep over surfaces, making them difficult to remove.[16]

Identifying Silicone Contamination:

• Visual Inspection: Look for a hazy or oily film on internal surfaces.

• Surface Energy Test: A simple test involves placing a drop of deionized water on a suspect surface. If the water beads up significantly, it indicates a low surface energy, which can be a sign of silicone contamination.

• FTIR Spectroscopy: For a more definitive analysis, Fourier-transform infrared spectroscopy can identify the characteristic Si-O-Si bonds of silicones.

Experimental Protocol: Cleaning Silicone-Contaminated Vacuum Chambers

For effective removal of silicone residues, a multi-step cleaning process is often necessary.

• Initial Wipe-Down: Use a lint-free cloth dampened with a non-polar solvent like hexane or toluene to remove the bulk of the silicone oil.[17]

• Detergent Wash: Use an industrial-grade, water-based detergent solution heated to approximately 80°C.[18] Scrub the surfaces thoroughly.

• Hot Water Rinse: Rinse the chamber with hot water (around 80°C) to remove the detergent.[18]

• Solvent Rinse: Perform a final rinse with a high-purity solvent like isopropyl alcohol (>90%) to aid in drying and remove any remaining residues.[18]

• Bake-Out: After reassembly, perform a system bake-out at the highest permissible temperature for your components. This will help to drive off any remaining volatile contaminants.[19]

Caption: Step-by-step workflow for cleaning silicone contamination.

Data Presentation

Understanding the properties of different silicone diffusion pump fluids is crucial for selecting the right fluid for your application and for troubleshooting performance issues.

Table 1: Properties of Common Silicone Diffusion Pump Fluids

Fluid Type	Chemical Name	Ultimate Vacuum (untrapped, Torr)	Saturated Vapor Pressure (Torr)
702 Equivalent	Mixed Phenylmethyl-dimethyl cyclosiloxane	10⁻⁶ to 10⁻⁷	-
704 Equivalent	Tetramethyltetraphenyltrisiloxane	10⁻⁷ to 10⁻⁸	2 x 10⁻⁸
705 Equivalent	Pentaphenyltrimethyltrisiloxane	10⁻⁹ to 10⁻¹⁰	5 x 10⁻¹⁰

Data compiled from various sources.[20][21]

Note: The ultimate vacuum achievable depends on the overall system design and condition, not just the fluid properties. Trapped systems, using components like liquid nitrogen cold traps, can achieve significantly lower pressures.[7][21]

References

• Diffusion Pump Oil | Silicone & PFPE Diffusion Pump Fluid. (n.d.). Retrieved from [Link]

• Diffusion Pump Fluid - GW United Silicones. (n.d.). Retrieved from [Link]

• Top 10 Maintenance Practices for Vacuum Pumping Systems - Tekman India. (n.d.). Retrieved from [Link]

• IVP 705 Silicone Diffusion Pump Oil Fluid, Our Substitute for Discontinued Dow Corning DC-705, 500ml - Ideal Vacuum. (n.d.). Retrieved from [Link]

• CLEANING OF SILICONE CONTAMINATIONS: DEVELOPMENT OF TEST METHODS AND ASSESSMENT OF CLEANING EFFICIENCY - European Space Agency. (n.d.). Retrieved from [Link]

• ECO-704 Silicone Diffusion Pump Oil. (n.d.). Retrieved from [Link]

• Dow Corning® 702 Diffusion Pump Fluid. (n.d.). Retrieved from [Link]

• Troubleshooting Checklist - Diffusion Pump Backstreaming - Ipsen Global. (n.d.). Retrieved from [Link]

• How to Maintain HVAC Systems with High Performance Vacuum Pumps. (2025, May 26). Retrieved from [Link]

• Outgassing of Silicone Elastomers - Thomasnet. (n.d.). Retrieved from [Link]

• Maintenance and Troubleshooting of Oil Diffusion Pumps | Agilent. (n.d.). Retrieved from [Link]

• Comprehensive Cleaning of Silicone Manufacturing Environments: A Holistic Approach with Foamtec Solutions. (2025, October 6). Retrieved from [Link]

• Silicone Diffusion Pump Oil IOTA 705 - IOTA CORPORATION LTD. (n.d.). Retrieved from [Link]

• How to Reduce Vacuum Time - Supervac Industries LLP. (2014, September 23). Retrieved from [Link]

• Slow Pumpdown | Enabling Technology for a Better World - Kurt J. Lesker Company. (n.d.). Retrieved from [Link]

• Does Vacuum Grease Outgas? Understanding Volatility for High-Performance Applications - INCURE INC. - Incurelab. (2025, August 9). Retrieved from [Link]

• How to Extend the Life of Your Vacuum Pump with Proper Care. (2024, August 10). Retrieved from [Link]

• Vacuum pump fluids - AIP Publishing. (n.d.). Retrieved from [Link]

• Diffusion Vacuum Pump Oil | Enabling Technology for a Better World - Kurt J. Lesker Company. (n.d.). Retrieved from [Link]

• Preferred/Best Diffusion Pump Oils | BobIsTheOilGuy. (2019, June 11). Retrieved from [Link]

• Materials Outgassing Rate Decay in Vacuum at Isothermal Conditions. (n.d.). Retrieved from [Link]

• Top 10 Vacuum Pump Maintenance Tips for Peak Performance. (2025, February 20). Retrieved from [Link]

• The Removal of Silicone Contaminants from Spacecraft Hardware - DTIC. (2002, September 20). Retrieved from [Link]

• Guide To The Analysis And Troubleshooting Of Fault Causes For Vacuum Pump Vacuum Reduction And Insufficient Pumping Volume - Knowledge - YONJOU. (2025, December 6). Retrieved from [Link]

• Novel method for cleaning a vacuum chamber from hydrocarbon contamination. (2010, November 1). Retrieved from [Link]

• Vacuum Pump TLC: 5 Tips to Keep It Running Smoothly - AVAC Industries. (2024, October 29). Retrieved from [Link]

• Cleaning Techniques for Silicone Residue and Oils on Equipment and Flooring - Polymer Science. (n.d.). Retrieved from [Link]

• What Is Back Streaming Vacuum Pump Oil? - Vacuum Furnace End-User Q&A Community. (2020, July 30). Retrieved from [Link]

• Troubleshooting Vacuum Pumping Systems. (n.d.). Retrieved from [Link]

• Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation - Kurt J. Lesker Company. (2021, October 13). Retrieved from [Link]

• Solutions to Prevent Oil Backstreaming in High Vacuum Environments - Digivac. (n.d.). Retrieved from [Link]

• How to reduce the pump-down time and achieve ultra-high vacuum faster - PIE Scientific. (n.d.). Retrieved from [Link]

• Detection, Quantification and Mitigation of Pump Oil Vapors in Vacuum Systems. (2022, December 12). Retrieved from [Link]

• How to Minimize Pump Down Time for High Vacuum Chambers that Require DI Water as a PM Cleaning Solution | Foamtec WCC. (2023, February 24). Retrieved from [Link]

• Reducing Pump-Down Time with Dry Air Venting | Vergason Technology. (n.d.). Retrieved from [Link]

• Backstreaming - Vacaero. (2013, January 8). Retrieved from [Link]

• Evaluating Low-and Ultra-Low-Outgassing Silicones for Space Applications - Tech Briefs. (2021, April 1). Retrieved from [Link]

• (PDF) Moisture outgassing from siloxane elastomers containing surface-treated-silica fillers. (2025, August 9). Retrieved from [Link]

• Handbook for Proper Maintenance and Use of the High Vacuum System. (n.d.). Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to High-Vacuum Silicone Fluids: 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane vs. DC-705

For researchers and professionals in fields demanding pristine, high-vacuum environments, the choice of diffusion pump fluid is a critical decision that directly impacts experimental integrity and operational efficiency. Among the array of options, phenyl-methyl siloxanes have distinguished themselves due to their exceptional thermal and chemical stability. This guide provides an in-depth performance comparison between two prominent single-component silicone fluids: 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, widely known as DC-704, and the ultra-high vacuum grade fluid, DC-705. Our analysis will be grounded in key performance metrics, supported by standardized experimental protocols, to empower you in selecting the optimal fluid for your application.

Understanding the Molecular Architecture: The Foundation of Performance

The performance characteristics of these silicone fluids are intrinsically linked to their molecular structures. Both are trisiloxanes, but they differ in the degree of phenyl substitution.

• 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704): This molecule possesses four phenyl groups attached to a trisiloxane backbone.[1] The phenyl groups enhance thermal and oxidative stability compared to simpler dimethyl silicones.

• Pentaphenyl Trimethyl Trisiloxane (DC-705): As its name implies, DC-705 has a higher degree of phenyl substitution.[2] This increased phenyl content is the primary reason for its superior performance in ultra-high vacuum applications, as it further lowers the vapor pressure and enhances resistance to radiation and oxidation.[3][4]

Head-to-Head Performance Comparison

The selection of a diffusion pump fluid hinges on a few critical physical properties that dictate its performance in a high-vacuum system. Below is a summary of the key performance indicators for both fluids.

Property	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704)	DC-705 (Pentaphenyl Trimethyl Trisiloxane)	Significance in High-Vacuum Applications
Molecular Weight	484.8 g/mol [5]	546 g/mol [2]	Higher molecular weight generally correlates with lower vapor pressure and higher boiling point.
Vapor Pressure at 25°C	1 x 10⁻⁷ to 8.4 x 10⁻⁸ torr[2][4]	1 x 10⁻⁹ to 3 x 10⁻¹⁰ torr[2][4]	A lower vapor pressure is crucial for achieving deeper vacuum levels and minimizing backstreaming, which can contaminate the vacuum chamber.[6]
Ultimate Vacuum (Untrapped)	10⁻⁶ to 10⁻⁸ torr[3][4]	10⁻⁹ to 10⁻¹⁰ torr[3][4]	Represents the lowest pressure a diffusion pump can achieve with the fluid without the use of cryogenic traps. DC-705's lower vapor pressure allows for a significantly deeper ultimate vacuum.[3]
Boiling Point at 0.5 torr	215 °C[4]	245 °C[4]	A higher boiling point indicates greater thermal stability and a lower tendency to vaporize under operational heat.
Viscosity at 25°C	39-46 cSt[2][4]	165-185 cSt[2]	Lower viscosity can be advantageous for fluid circulation within the pump, though it is less critical than vapor pressure and thermal stability.
Thermal Stability	High	Very High	Both fluids are thermally stable, but the higher phenyl content of DC-705 gives it an edge, making it more resistant to breakdown at the high temperatures of the diffusion pump boiler.[7]
Oxidation Resistance	High	Very High	Crucial for maintaining fluid integrity in the event of accidental air exposure at high temperatures. Again, the higher phenyl content of DC-705 provides superior resistance.[8]

Causality Behind Performance: Why Phenyl Content Matters

The superior performance of DC-705 in achieving ultra-high vacuum is a direct consequence of its higher phenyl content. The bulky phenyl groups increase the intermolecular forces (van der Waals forces) between the fluid molecules. This requires more energy to transition the fluid from a liquid to a gaseous state, resulting in a significantly lower vapor pressure at any given temperature.

Furthermore, the phenyl groups are more resistant to bond cleavage at high temperatures compared to methyl groups, which imparts greater thermal stability. This robustness is critical within the harsh environment of a diffusion pump boiler, where the fluid is repeatedly heated to its boiling point. The enhanced stability minimizes fluid degradation, leading to a longer service life, less frequent maintenance, and a cleaner vacuum system.[9]

Experimental Protocols for Performance Validation

To ensure the scientific integrity of performance claims, standardized testing methodologies are essential. The following are the key experimental protocols for evaluating the critical properties of diffusion pump fluids.

Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the fluid begins to decompose, providing a quantitative measure of its thermal stability.

Standard: ASTM E2550 - Standard Test Method for Thermal Stability by Thermogravimetry.[10][11]

Methodology:

• A small, precisely weighed sample of the silicone fluid is placed in a high-purity, inert crucible (e.g., platinum or alumina).

• The crucible is loaded into a thermogravimetric analyzer.

• The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidation.[12]

• The mass of the sample is continuously monitored as a function of temperature.

• The onset temperature of decomposition is identified as the point at which a significant mass loss begins.[11]

Expected Outcome: DC-705 would exhibit a higher onset temperature of decomposition compared to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, confirming its superior thermal stability.

Thermogravimetric Analysis Experimental Workflow.

Vapor Pressure-Temperature Relationship by Isoteniscope

Objective: To measure the vapor pressure of the fluid across a range of temperatures, which is critical for predicting its behavior in a vacuum system.

Standard: ASTM D2879 - Standard Test Method for Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by Isoteniscope.[13][14]

Methodology:

• A sample of the fluid is introduced into the isoteniscope, a specialized glass apparatus.

• Dissolved gases are removed from the sample by gentle heating under reduced pressure.

• The vapor pressure of the sample is determined at various temperatures by balancing it against a known pressure of an inert gas. A manometer within the isoteniscope is used to confirm pressure equilibrium.[15]

• The data is typically plotted as the logarithm of vapor pressure versus the inverse of the absolute temperature (a Clausius-Clapeyron plot).[16]

Expected Outcome: A plot of log(P) vs. 1/T for both fluids would show the line for DC-705 positioned significantly below that of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, graphically illustrating its lower vapor pressure across the entire temperature range.

Vapor Pressure Measurement Workflow.

Practical Implications and Recommendations

The choice between these two fluids should be guided by the specific requirements of your application.

• For High-Vacuum Applications (10⁻⁶ to 10⁻⁸ torr): 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704) is a robust and cost-effective choice. It performs well in a wide range of applications, including vacuum coating, metallurgy, and in instruments like electron microscopes.[2][3]

• For Ultra-High Vacuum Applications (10⁻⁹ torr and below): DC-705 is the superior fluid. Its extremely low vapor pressure and minimal backstreaming rate are essential for applications where even trace contamination is detrimental, such as in space simulation chambers, thin-film research, and surface science studies.[2][3] In many cases, the use of DC-705 can eliminate the need for liquid nitrogen traps, simplifying system design and reducing operational costs.[6]

References

• Dow Corning. (n.d.). Dow Corning® 704 Diffusion Pump Fluid. Retrieved from [Link]

• Nutzen do Brasil Ltda. (n.d.). NTZ 704 Silicone Oil for Diffusion Pumps. Retrieved from [Link]

• Ideal Vacuum. (n.d.). IVP 705 Silicone Diffusion Pump Oil Fluid, Our Substitute for Discontinued Dow Corning DC-705, 500ml. Retrieved from [Link]

• Dow Corning. (1998). Dow Corning® 702 Diffusion Pump Fluid. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). KJLC Silicone Pump Fluids. Retrieved from [Link]

• Dow Inc. (n.d.). DOWSIL™ 704 Diffusion Pump Fluid. Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis of polymers by different silicone contents.... Retrieved from [Link]

• ASTM International. (2021). E2550 Standard Test Method for Thermal Stability by Thermogravimetry. Retrieved from [Link]

• ASTM International. (2023). D2879 Standard Test Method for Vapor Pressure-Temperature Relationship and Initial Decomposition Temperature of Liquids by Isoteniscope. Retrieved from [Link]

• Semicore Equipment, Inc. (n.d.). Hydrocarbon Vs. Silicone Based Diffusion Pump Oil. Retrieved from [Link]

• Neyco. (n.d.). DC704 / DC705 : everything you need to know. Retrieved from [Link]

• Dow Corning. (2015). DOW CORNING(R) 704 DIFFUSION PUMP FLUID Safety Data Sheet. Retrieved from [Link]

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• Public.Resource.Org. (n.d.). ASTM D2879: Standard Test Method for Vapor Pressure--Temperature Relationship and Initial Decomposition Temperature of Liquids b. Retrieved from [Link]

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• Edwards Limited. (2010). MATERIAL SAFETY DATA SHEET PRODUCT NAME : DIFFUSION PUMP FLUIDS - DC702/704EU/705. Retrieved from [Link]

• Petrolube. (n.d.). ASTM D2879: Vapor Pressure by Isoteniscope – Multi-Point Graph. Retrieved from [Link]

• ASTM International. (n.d.). Thermal Stability by Thermogravimetry1. Retrieved from [Link]

• Emerson Global. (2019). Technical Note: Rosemount DP Level Fill Fluid Specifications. Retrieved from [Link]

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• ioKinetic. (n.d.). TGA - Thermogravimetric Analysis Testing. Retrieved from [Link]

• ASTM International. (n.d.). ASTM E2550-11 - Standard Test Method for Thermal Stability by Thermogravimetry. Retrieved from [Link]

• Demaco Vacuum Webshop. (2003). DOW CORNING 704(R) DIFFUSION PUMP FLUID MSDS. Retrieved from [Link]

• Purdue University Physics Department. (2015). DOW CORNING(R) 705 DIFFUSION PUMP FLUID Safety Data Sheet. Retrieved from [Link]

• Demaco Holland B.V. (n.d.). All Diffusion Pump Oil 702 & 704 & 705 vacuum products. Retrieved from [Link]

• Dow Inc. (n.d.). DOWSIL™ 705 Diffusion Pump Fluid. Retrieved from [Link]

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Validation of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane for Ultra-High Vacuum Applications: A Comparative Guide

This guide provides an in-depth validation of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a fluid crucial for achieving pristine ultra-high vacuum (UHV) environments. Researchers, scientists, and engineers in fields ranging from semiconductor manufacturing to fundamental surface science and drug development rely on such environments to prevent atmospheric and process-related contamination. The selection of materials that reside within these vacuum chambers is paramount, as any volatile species can compromise experimental integrity, device performance, and process yields.

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, widely known in the industry as DC-704 silicone diffusion pump fluid, is a cornerstone material for high vacuum systems.[1][2][3] Its molecular structure lends it the low vapor pressure and high thermal stability necessary for operation in the 10⁻⁶ to 10⁻⁸ torr range.[2][4] This guide will objectively compare its performance against other common UHV-compatible fluids, supported by standardized experimental data and protocols, to empower you in making informed material selections for your critical applications.

The Imperative of Material Validation in UHV

The goal of a UHV system is to create an environment with a minimal number of gas molecules. The primary challenge is not just pumping out the initial air but managing the continuous release of volatile compounds from the materials within the chamber—a phenomenon known as outgassing. These outgassed molecules can condense on sensitive surfaces, such as optics, electronic components, or experimental samples, leading to performance degradation or complete failure.[5] Therefore, every material introduced into a UHV system must be rigorously validated for its outgassing characteristics.

Comparative Analysis of UHV-Compatible Fluids

The selection of a working fluid, often for diffusion pumps or as a lubricant for in-vacuum components, is a critical decision. The ideal fluid combines extremely low vapor pressure with chemical inertness and high thermal stability.[4] While 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704) is a robust and widely used option, other fluids offer distinct advantages for specific vacuum regimes or chemical environments.

The primary alternatives include:

• Pentaphenyl Trimethyl Trisiloxane (DC-705): A related silicone fluid with an even lower vapor pressure, designed for applications demanding vacuum levels in the 10⁻⁹ to 10⁻¹¹ torr range.[4][6]

• Polyphenyl Ether (Santovac 5): A synthetic fluid known for its exceptional thermal and oxidative stability, capable of producing pressures in the 10⁻¹⁰ torr range.[7][8] It is also easier to remove from surfaces than silicone films.[7]

• Perfluoropolyether (PFPE/Fomblin®): These fluids are characterized by their extreme chemical inertness, making them suitable for processes involving reactive or corrosive gases where other fluids would degrade.[9][10][11]

Below is a comparative summary of their key performance properties.

Property	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704)	Pentaphenyl Trimethyl Trisiloxane (DC-705)	Polyphenyl Ether (Santovac 5)	Perfluoropolyether (PFPE/Fomblin® Y-LVAC)
Chemical Type	Phenyl-methyl Silicone	Phenyl-methyl Silicone	Five-ring Polyphenyl Ether	Perfluoropolyether
Typical Untrapped Ultimate Pressure	10⁻⁶ - 10⁻⁸ torr[2][4]	10⁻⁹ - 10⁻¹⁰ torr[4][6]	10⁻¹⁰ torr[7]	Ultra-low vapor pressure[11]
Vapor Pressure @ 25°C	~2 x 10⁻⁸ torr[2]	~3 x 10⁻¹⁰ torr[12]	~4 x 10⁻¹⁰ torr[13]	Varies by grade, extremely low[11]
Thermal Stability	High	Very High, resistant to radiation[6][14]	Exceptionally high[7][15]	Excellent, up to 290°C[9]
Chemical Resistance	Chemically inert[16][17]	Chemically inert, radiation resistant[6][14]	Resists chemical attack[15]	Excellent, inert to most chemicals and oxygen[9][10]
Key Advantages	Rapid pumpdown, robust performance[2][16]	Extremely low backstreaming, ideal for UHV[4][6]	Low backstreaming, easy cleanup[7][8]	Unmatched chemical inertness, non-flammable[10][11]

Experimental Validation Protocol: ASTM E595 and Residual Gas Analysis

To empirically validate a material for UHV service, a standardized methodology is essential for reproducible and comparable results. The cornerstone of this process is the ASTM E595 test, often complemented by in-situ Residual Gas Analysis (RGA) .[18][19]

Causality Behind the Protocol

The ASTM E595 standard was developed by NASA to screen materials for spacecraft, where outgassing can contaminate sensitive optical and thermal surfaces.[5] It provides a quantitative measure of a material's propensity to release volatile compounds under vacuum and heat. RGA is then employed to qualitatively and quantitatively identify the specific molecular species being released.[20][21] This is critical because the nature of the contaminant can be more important than the total amount; for example, silicone-based contaminants are notoriously difficult to remove from optical surfaces.

Mandatory Visualization: UHV Material Validation Workflow

Caption: Workflow for UHV material validation via ASTM E595 and RGA.

Step-by-Step Methodology

• Sample Preparation:

  • A sample of the fluid (typically 100-300 mg) is prepared. For liquids, this involves loading it into a container of known mass.

  • The initial mass of the sample is precisely measured and recorded.

• ASTM E595 Outgassing Test:

  • The sample is placed in a temperature-controlled effusion cell within a high-vacuum chamber.[22]

  • The chamber is evacuated to a pressure below 5 x 10⁻⁵ torr.[19]

  • The sample is heated to 125°C and held at this temperature for 24 hours.[22]

  • During this heating period, any outgassed molecules travel from the sample to a collector plate maintained at 25°C.[22]

• Post-Test Analysis:

  • After 24 hours, the system is cooled and brought back to atmospheric pressure.

  • The final mass of the sample is measured to determine the Total Mass Loss (TML) .[18]

  • The mass of the collector plate is measured to determine the Collected Volatile Condensable Materials (CVCM) .[18]

  • Historically, NASA screening levels for spacecraft materials are a TML of less than 1.00% and a CVCM of less than 0.10%.[19][22]

• In-Situ Residual Gas Analysis (RGA):

  • During the 24-hour bakeout, a quadrupole mass spectrometer (the core of an RGA) samples the gas inside the vacuum chamber.[20][23]

  • The RGA generates a mass spectrum, showing the partial pressure of different molecules based on their mass-to-charge ratio.[24]

  • This analysis allows for the identification of specific contaminants. For silicone oils, one would look for characteristic peaks corresponding to siloxane fragments. For other fluids, the focus would be on hydrocarbon fragments or other volatile species.

Material Selection Logic

The choice of a UHV fluid is not a one-size-fits-all decision. It is a balance of ultimate pressure requirements, process chemistry, and cost. The following diagram illustrates the logical decision-making process.

Mandatory Visualization: UHV Fluid Selection Criteria

Caption: Decision logic for selecting an appropriate UHV fluid.

Conclusion

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704) is a well-characterized and reliable fluid for achieving high vacuum in a multitude of applications.[16] Its low vapor pressure, good thermal stability, and rapid pumpdown characteristics make it an excellent choice for systems operating in the 10⁻⁶ to 10⁻⁸ torr range.[2][4]

However, for the more demanding requirements of ultra-high vacuum (<10⁻⁸ torr) or in the presence of reactive chemical species, alternative fluids such as DC-705, Santovac 5, or PFPEs should be considered.[4][6][7] The validation of any material for UHV service must be grounded in empirical data derived from standardized test methods like ASTM E595 and complemented by the detailed chemical fingerprinting provided by Residual Gas Analysis. This rigorous approach ensures the integrity of the vacuum environment and the success of the critical processes conducted within it.

References

• Neyco. (n.d.). DC704 / DC705 : everything you need to know. Retrieved from [Link]

• ORS Labs. (n.d.). ASTM E595 Outgassing Services. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Santovac 5 polyphenyl ether vacuum pump fluid. Retrieved from [Link]

• Syensqo. (n.d.). Fomblin® PFPE - FAQ Y and M/Z Grades. Retrieved from [Link]

• Pacific Testing Laboratories. (n.d.). ASTM E595 Outgas Testing. Retrieved from [Link]

• FenS. (n.d.). Fomblin® oils. Retrieved from [Link]

• Infinita Lab. (2025, December 2). ASTM E595-07 Outgassing Evaluation Guide. Retrieved from [Link]

• HicoChem. (2025, December 3). Fomblin® PFPE Lubricants for Vacuum Applications. Retrieved from [Link]

• Materials Characterization Services. (n.d.). ASTM E595 Standard Test Method. Retrieved from [Link]

• Silmid. (n.d.). Santovac 5 Vacuum and High Temperature Fluid 18.5ml Bottle. Retrieved from [Link]

• Syensqo. (n.d.). Fomblin® PFPE Lubricants - Properties. Retrieved from [Link]

• Czech Museum of Mass Spectrometry. (n.d.). Diffusion pump oil Santovac 5. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Fomblin PFPE Lubricants. Retrieved from [Link]

• DINESH HIGH VACUUM ENGINEERING. (2024, December 25). DC-704 Silicone Oil Specification. Retrieved from [Link]

• SimulTek. (n.d.). ASTM E595 Outgassing Test Systems. Retrieved from [Link]

• Electron Microscopy Sciences. (n.d.). Santovac® 5. Retrieved from [Link]

• AVT Services. (n.d.). DC 705 Diffusion Pump Fluid - Silicone Based. Retrieved from [Link]

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• AVT Services. (n.d.). DC 704 500ml - Diffusion Pump Fluid. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Santovac 5(P) - Diffusion Pump Oil & Ultra Polyphenyl Ether Pump Fluid. Retrieved from [Link]

• Haz-Map. (2025). 1,1,5,5-Tetraphenyl-1,3,3,5-tetramethyltrisiloxane. Retrieved from [Link]

• Kurt J. Lesker Company. (n.d.). Dow Corning DC 705 Silicone Pump Fluid. Retrieved from [Link]

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• Iota Silicone Oil. (n.d.). What is DC-704 oil. Retrieved from [Link]

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• Inland Vacuum Industries, Inc. (n.d.). Dow Corning Diffusion Pump Fluid - DC-702, 704, 705. Retrieved from [Link]

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• gsis. (n.d.). 1,3,3,5-TETRAMETHYL-1,1,5,5-TETRAPHENYLTRISILOXANE. Retrieved from [Link]

• lookchem.com. (n.d.). Cas 3982-82-9,1,1,5,5-Tetraphenyltetramethyltrisiloxane. Retrieved from [Link]

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A Senior Application Scientist's Guide to Diffusion Pump Fluids: A Cost-Benefit Analysis of Dow Corning 704 Equivalents in Research Laboratories

For decades, Dow Corning's DC-704 has been a benchmark silicone-based fluid for high-vacuum diffusion pumps, lauded for its thermal stability, low vapor pressure, and chemical inertness.[1][2] However, with its discontinuation, researchers, scientists, and drug development professionals are faced with a critical question: how do the available "equivalent" fluids truly perform, and what is the holistic cost-benefit of adopting them in a modern research laboratory?[1]

This guide provides an in-depth technical analysis of Dow Corning 704 equivalent fluids, moving beyond manufacturer claims to offer a framework for objective performance evaluation and a comprehensive cost-benefit analysis. We will delve into the key performance indicators that govern the efficacy of a diffusion pump fluid, provide standardized protocols for their evaluation, and present a decision-making matrix to aid in the selection of the most appropriate fluid for your specific research needs.

The Anatomy of Performance: Key Metrics for Diffusion Pump Fluids

The selection of a diffusion pump fluid should be a data-driven decision, hinging on a set of key performance indicators that directly impact the quality of the vacuum and the efficiency of your experimental workflow. These metrics are:

• Ultimate Vacuum Pressure: The lowest pressure a pump can achieve. This is a critical parameter for applications requiring ultra-high vacuum (UHV) conditions.[3][4]

• Vapor Pressure: The pressure exerted by the vapor of the fluid at a given temperature. A low vapor pressure is essential to minimize backstreaming, where fluid molecules migrate from the pump into the vacuum chamber, potentially contaminating sensitive experiments.[2]

• Pumping Speed (Throughput): The volume of gas that a pump can remove from a system per unit of time. This determines how quickly the desired vacuum level can be reached.[5]

• Thermal Stability: The ability of the fluid to resist decomposition at high operating temperatures. Poor thermal stability can lead to the formation of tars and other residues that degrade pump performance and require more frequent maintenance.[2]

• Oxidation Resistance: The fluid's resistance to reacting with oxygen, especially when the pump is vented to atmospheric pressure while still warm. High oxidation resistance prolongs the fluid's life and reduces the risk of pump contamination.[6]

• Chemical Inertness: The fluid's lack of reactivity with the gases and materials used in the vacuum system. This is crucial for processes involving reactive gases or sensitive materials.[2]

Comparative Analysis of Dow Corning 704 and its Equivalents

While Dow Corning DC-704 is no longer available, numerous manufacturers offer fluids based on the same chemical, tetramethyltetraphenyl-trisiloxane, and claim them as direct replacements. The following table summarizes the manufacturer-specified properties of the original DC-704 and several commercially available equivalents.

Property	Dow Corning DC-704 (Discontinued)	KJLC 704	VacOil DP Grade 704	ECO-704	IVP 704
Chemical Composition	Tetramethyltetraphenyl-trisiloxane	Tetramethyltetraphenyl-trisiloxane	Tetramethyltetraphenyl-trisiloxane	Tetramethyltetraphenyl-trisiloxane	Tetramethyltetraphenyl-trisiloxane
Ultimate Vacuum (Untrapped)	10⁻⁶ to 10⁻⁸ torr[1]	10⁻⁷ torr	10⁻⁷ to 10⁻⁸ torr	10⁻⁶ to 10⁻⁸ torr	10⁻⁷ to 10⁻⁸ torr[7][8]
Ultimate Vacuum (Trapped)	10⁻¹⁰ to 10⁻¹¹ torr[1]	10⁻¹¹ torr	-	10⁻¹⁰ to 10⁻¹¹ torr	10⁻¹¹ torr[7][8]
Vapor Pressure @ 25°C	2 x 10⁻⁸ torr	2 x 10⁻⁸ torr	Max. 6.65 x 10⁻⁸ torr[9]	2 x 10⁻⁸ torr	-
Specific Gravity @ 25°C	1.07	1.07	1.050 - 1.080[9]	1.07	-
Viscosity @ 25°C	39 cSt	39 cSt	36 ± 4 cSt[9]	39 cSt	-
Flash Point	221°C	221°C	≥210°C[9]	221°C	-
Boiling Point @ 0.5 torr	215°C	215°C	-	215°C	-

Note: The data presented is based on manufacturer specifications and should be considered as such. Independent verification is highly recommended.

A Framework for Cost-Benefit Analysis: Total Cost of Ownership (TCO)

A simplistic comparison of the initial purchase price of a diffusion pump fluid is misleading. A comprehensive cost-benefit analysis should consider the Total Cost of Ownership (TCO), which encompasses all direct and indirect costs over the fluid's lifecycle.[10][11][12]

TCO = I + O + M + D - R

Where:

• I = Initial Cost: The purchase price of the fluid.

• O = Operational Costs: This includes the energy consumption of the diffusion pump, which can be influenced by the fluid's properties, and the cost of cooling water.[13]

• M = Maintenance Costs: The cost of labor and materials for routine maintenance, such as oil changes and pump cleaning. Fluids with higher stability may require less frequent changes, reducing maintenance overhead.[13]

• D = Downtime Costs: The cost of lost research productivity when a vacuum system is offline for maintenance or due to fluid-related failures. This is often the most significant and overlooked cost in a research environment.[10]

• R = Remaining Value: While negligible for used fluid, this component can represent the value of any reclaimed or recycled fluid.

By applying this framework, a laboratory can make a more informed decision that balances upfront costs with long-term performance and reliability. For example, a slightly more expensive fluid with superior thermal stability that extends the interval between oil changes can significantly reduce the overall TCO by minimizing costly downtime.

Experimental Protocols for In-House Fluid Evaluation

To ensure the selection of a diffusion pump fluid is based on empirical evidence rather than solely on manufacturer claims, we present the following standardized protocols for in-house evaluation.

Protocol 1: Determination of Ultimate Vacuum Pressure

This protocol outlines the procedure for measuring the ultimate vacuum pressure achievable with a given diffusion pump fluid.

Methodology:

• System Preparation:

  • Thoroughly clean the diffusion pump and vacuum chamber to remove any residual oils or contaminants. A multi-step cleaning process involving a solvent wash (e.g., with a suitable degreaser), followed by an alcohol rinse (e.g., isopropyl alcohol), and a final rinse with deionized water is recommended.[14]

  • Dry all components thoroughly, preferably in a vacuum oven, to minimize outgassing.

  • Assemble the system using new, clean gaskets and seals.

• Fluid Charging:

  • Charge the diffusion pump with the specified volume of the test fluid.

• Pump-Down and Bake-out:

  • Rough pump the system to an appropriate crossover pressure.

  • Initiate the diffusion pump and allow the system to pump down.

  • If the system is bakeable, perform a system bake-out to accelerate the removal of water vapor and other volatile contaminants from the chamber walls. A typical bake-out involves heating the chamber to 150-250°C for several hours while the pumps are running.[15][16][17]

• Pressure Measurement:

  • After the system has cooled to ambient temperature and the pressure has stabilized, record the ultimate pressure using a calibrated ion gauge.

  • For trapped ultimate pressure, a liquid nitrogen cold trap should be positioned between the diffusion pump and the vacuum chamber.

Protocol 2: Quantification of Backstreaming

This protocol provides a method for quantifying the level of oil backstreaming from the diffusion pump into the vacuum chamber.

Methodology:

• Sensor Preparation:

  • Use clean, polished silicon wafers as "witness plates" to collect any backstreamed oil.[2][18]

• Experimental Setup:

  • Place the silicon wafers at various locations within the vacuum chamber, including near the pump inlet and at the typical sample position.

• Vacuum Cycling:

  • Operate the vacuum system under typical experimental conditions for a defined period (e.g., 24-48 hours).

• Analysis:

  • Carefully remove the silicon wafers from the chamber.

  • Analyze the surface of the wafers for oil contamination using techniques such as:

    • Ellipsometry: To measure the thickness of the oil film.[2][18]

    • X-ray Photoelectron Spectroscopy (XPS): To identify the elemental composition of any surface contaminants.[2][18]

    • Fourier-Transform Infrared Spectroscopy (FTIR): To identify the chemical bonds present in the contaminant layer, confirming it as the diffusion pump fluid.

Decision-Making and Troubleshooting Workflows

The following diagrams, rendered in Graphviz DOT language, provide structured workflows for selecting a diffusion pump fluid and troubleshooting common vacuum system issues.

Caption: Workflow for selecting a new diffusion pump fluid.

Caption: Troubleshooting workflow for poor ultimate vacuum.

Conclusion and Recommendations

The discontinuation of Dow Corning 704 has necessitated a careful evaluation of its replacements. While many "equivalent" fluids exist on paper, their real-world performance can vary. For research applications where vacuum integrity is paramount, a data-driven approach to fluid selection is essential.

Our analysis indicates that while the initial cost of a silicone-based diffusion pump fluid is higher than that of hydrocarbon-based alternatives, the longer service life, reduced maintenance requirements, and lower risk of contamination often result in a lower Total Cost of Ownership.[18] When selecting among various silicone-based DC-704 equivalents, we strongly recommend that laboratories conduct their own in-house evaluations using the protocols outlined in this guide. This will provide the most accurate and application-specific data to inform a decision that ensures both scientific integrity and long-term cost-effectiveness.

References

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• Burrows, G. (1945). Use of Silicones as Diffusion Pump Oils. Review of Scientific Instruments, 16(11), 321-324.
• Dushman, S. (1935). A Two‐Stage Oil Diffusion Pump. Review of Scientific Instruments, 6(9), 263-264.

• Enparticles. (n.d.). DIFFUSION PUMP MAINTENANCE GUIDE. Retrieved from [Link]

• EVP Vacuum. (2018, May 18). Obtain Ultra-high vacuum method by oil diffusion pump. Retrieved from [Link]

• EVP Vacuum. (2018, May 30). Use and maintenance of oil diffusion pump. Retrieved from [Link]

• FLUIDX. (2024, June 24). Choosing the Right Vacuum Pump for Your Application. Retrieved from [Link]

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• Hablanian, M. H. (1973). Advances in Diffusion Pump Technology. Journal of Vacuum Science and Technology, 10(1), 51-56.

• Hablanian, M. H. (2021, February 16). Diffusion Pump System and Its Operation. Agilent. Retrieved from [Link]

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• Kurt J. Lesker Company. (2022, December 12). Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation. Retrieved from [Link]

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A Senior Application Scientist's Guide to High-Temperature Lubrication: Evaluating Alternatives to 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

For researchers and engineers operating in extreme environments, the selection of a lubricant is not a trivial choice—it is a critical decision that dictates the reliability and lifespan of high-value equipment. While phenyl-substituted silicones like 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane have served as reliable fluids in applications such as diffusion pumps and low-load systems, the increasing demands of modern aerospace, semiconductor, and chemical processing industries necessitate lubricants with superior performance under punishing conditions.[1][2][3]

This guide provides an in-depth comparison of advanced alternatives to this phenyl-silicone fluid, focusing on two promising classes of materials: Perfluoropolyethers (PFPEs) and Ionic Liquids (ILs). We will move beyond catalog data, delving into the causality behind their performance and providing the experimental frameworks necessary for their validation.

The Baseline: Understanding Phenyl-Silicone Fluids

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a member of the phenylmethylsiloxane family.[4] The incorporation of phenyl groups onto the siloxane backbone significantly enhances thermal and oxidative stability compared to standard polydimethylsiloxane (PDMS) fluids.[5] This makes it suitable for applications requiring low volatility and consistent performance over a moderate temperature range.

However, its limitations become apparent under severe mechanical stress. The weak intermolecular forces inherent to silicones mean they generally provide poor lubrication in high-load-bearing applications without the inclusion of specialized additives.[5] This creates a performance gap where more robust solutions are required.

Elite Alternatives for Extreme Environments

When applications demand performance beyond the capabilities of phenyl-silicones, two primary alternatives emerge: Perfluoropolyethers and Ionic Liquids.

Perfluoropolyethers (PFPEs): The Inert Workhorse

PFPEs are synthetic lubricants with a molecular backbone composed entirely of carbon, fluorine, and oxygen atoms.[6] This fully fluorinated structure is the source of their extraordinary properties.

Core Advantages:

• Exceptional Thermal and Oxidative Stability: PFPEs are chemically inert and non-flammable, capable of operating in continuous service at temperatures exceeding 300°C.[7][8]

• Broad Temperature Range: They maintain lubricity across an extensive temperature spectrum, from cryogenic conditions (-70°C) to extreme heat.[6][8]

• Chemical Inertness: They are resistant to highly reactive chemicals, including acids, bases, and solvents, making them ideal for use in aggressive environments like chemical processing and semiconductor manufacturing.[6][7][8]

• Material Compatibility: PFPEs are compatible with most plastics and elastomers, preventing material degradation and seal failure.[6]

Their primary limitation is often their higher initial cost, though this is frequently offset by reduced maintenance, lower downtime, and extended equipment life.[9]

Ionic Liquids (ILs): The Tunable Performer

Ionic Liquids are a fascinating class of materials defined as salts with a melting point below 100°C.[10] Composed of a large organic cation and an organic or inorganic anion, they possess a unique combination of properties that make them excellent lubricants.

Core Advantages:

• Negligible Volatility: Like silicones and PFPEs, ILs have extremely low vapor pressure, which is critical for high-vacuum or high-temperature applications.[10][11][12]

• High Thermal Stability: Many ILs exhibit thermal stability comparable to or exceeding that of traditional synthetic lubricants.[13][14]

• Inherent Polarity and Film Formation: The ionic nature of these liquids promotes strong adsorption onto metal surfaces. Under boundary lubrication conditions, they form a durable, protective film that can significantly reduce friction and wear.[12][14]

• Task-Specific Design: The true power of ILs lies in their "tunability." By systematically modifying the cation and anion structures, their properties—such as viscosity, hydrophobicity, and tribological performance—can be tailored for specific applications.[10][11]

ILs can sometimes be more chemically reactive than PFPEs, and their performance is highly dependent on the specific ion pair and the materials being lubricated.[13]

Quantitative Performance Comparison

The following table summarizes typical performance data for these three classes of lubricants. It is crucial to recognize that specific values can vary significantly based on the exact molecular structure and formulation.

Property	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	Perfluoropolyether (PFPE)	Ionic Liquid (IL)	Test Method
Thermal Stability (in air)	~200-220°C	>300°C[7]	~200-350°C[13][14]	TGA / RPVOT
Viscosity Index (VI)	~130-160	~150-160	Highly variable (50-200+)	ASTM D2270
Pour Point	-25 to -35°C[2][15]	-18 to -70°C[8]	-55°C to >0°C[12]	ASTM D97
Load-Carrying Capacity	Moderate	High	Very High	ASTM D2783
Chemical Inertness	Good	Exceptional[6][7]	Good to Moderate[13]	Material Compatibility

Experimental Validation: Protocols & Rationale

To move from datasheet comparisons to application-specific validation, standardized testing is paramount. The following protocols represent a self-validating system for assessing the performance of high-temperature lubricants.

Protocol 1: Assessing Load-Carrying Capacity via Four-Ball EP Test (ASTM D2783)

Expertise & Rationale: The Four-Ball Extreme Pressure (EP) Test is the industry standard for simulating the intense metal-to-metal contact that occurs in gears and bearings.[16] It evaluates a lubricant's film strength and its ability to prevent catastrophic failure under immense load. The key outputs, the Load-Wear Index (LWI) and the Weld Load, provide a quantitative measure of the lubricant's ultimate performance limit.[16] A higher Weld Load directly indicates a more robust lubricating film.

Experimental Workflow: Four-Ball EP Test (ASTM D2783)

Caption: Workflow for ASTM D2783 Four-Ball Extreme Pressure Test.

Step-by-Step Methodology:

• Preparation: Thoroughly clean four standardized steel test balls with a solvent like heptane to remove any contaminants.[16] Place three of the balls into the test cup and secure them.

• Sample Loading: Pour the lubricant sample into the cup, ensuring the three balls are fully submerged.

• Setup: Install the test cup into the four-ball tester.[17] Place the fourth ball into the rotating spindle.

• Execution: Begin the test at a specified rotational speed, typically 1200 rpm.[16] Apply a series of increasing loads in discrete steps. At each load stage, the motor runs for a short duration (e.g., 10 seconds).

• Observation: The test concludes when the load is sufficient to break down the lubricant film, causing the rotating ball to weld to the three stationary balls.[16]

• Data Collection: The load at which welding occurs is recorded as the Weld Load. After each non-seizure run, the wear scars on the stationary balls are measured to calculate the Load-Wear Index (LWI).[16]

Protocol 2: Evaluating Viscosity Stability (ASTM D2270)

Expertise & Rationale: The Viscosity Index (VI) is a critical parameter that describes how much a lubricant's viscosity changes with temperature.[18][19] A high VI is desirable for high-temperature applications because it ensures a stable and protective lubricating film is maintained whether the equipment is starting from cold or operating at peak temperature.[20][21] A low VI lubricant may become too thin (losing film strength) at high temperatures or too thick (causing high drag) at low temperatures.[21][22]

Concept: High vs. Low Viscosity Index

Caption: A high VI lubricant maintains viscosity better as temperature rises.

Step-by-Step Methodology:

• Sample Preparation: Ensure the lubricant sample is free of contaminants and air bubbles.

• Viscosity at 40°C: Using a calibrated capillary viscometer in a constant temperature bath, precisely measure the kinematic viscosity of the lubricant at 40°C according to ASTM D445.

• Viscosity at 100°C: Using the same method, measure the kinematic viscosity of the lubricant at 100°C.

• Calculation: The Viscosity Index is calculated using the two measured viscosities (U at 40°C and Y at 100°C) and values from reference oils as defined in the ASTM D2270 standard.[18][19]

Conclusion and Selection Framework

The limitations of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in high-load scenarios pave the way for superior alternatives.

• Perfluoropolyethers (PFPEs) are the material of choice for applications demanding the utmost in thermal stability and chemical inertness, where performance and reliability are paramount.[6][7]

• Ionic Liquids (ILs) offer a frontier of "designer" lubricants, providing exceptional anti-wear and friction-reducing properties that can be tailored to specific material pairings and operating conditions.[10][14]

The final selection should be guided by a thorough analysis of the application's specific demands: operating temperature range, load conditions, chemical environment, and material compatibility. By employing the rigorous experimental protocols outlined here, researchers and engineers can confidently validate their lubricant choice, ensuring long-term operational success in the most challenging environments.

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backstreaming characteristics of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane compared to other silicone oils

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Impact of Backstreaming in High-Vacuum Environments

In the pristine environment of high-vacuum systems, the unwanted migration of molecules from vacuum pumps into the process chamber, a phenomenon known as backstreaming, can be a significant source of contamination. This is particularly critical in sensitive applications such as thin-film deposition, mass spectrometry, and pharmaceutical freeze-drying, where even trace amounts of foreign molecules can compromise experimental integrity and product purity. The selection of a diffusion pump fluid with minimal backstreaming characteristics is therefore a paramount consideration for ensuring reliable and reproducible results.

This guide provides an in-depth comparison of the backstreaming characteristics of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (commonly known as DC-704), with other prevalent silicone oils, namely pentaphenyltrisiloxane (DC-705), and the polyphenyl ether, Santovac 5. We will delve into the physicochemical properties that govern backstreaming, present available experimental data, and provide a detailed protocol for the quantitative measurement of backstreaming, empowering researchers to make informed decisions for their specific applications.

Understanding the Physicochemical Drivers of Backstreaming

The propensity of a fluid to backstream is fundamentally linked to its vapor pressure. A lower vapor pressure at the operating temperature of the diffusion pump and its baffles directly translates to a lower rate of backstreaming.[1][2] Other contributing factors include the fluid's molecular weight, chemical inertness, and thermal stability. Silicone-based oils are generally favored over hydrocarbon oils for their superior thermal stability and chemical inertness, which minimize fluid degradation and the formation of volatile byproducts that could contribute to contamination.[3]

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704): This tetraphenyltrisiloxane is a widely used silicone fluid in high-vacuum applications.[2] Its chemical structure provides a good balance of thermal stability and viscosity.

Pentaphenyltrisiloxane (DC-705): With a higher phenyl content than DC-704, DC-705 exhibits an even lower vapor pressure and greater resistance to oxidation and radiation.[4] This makes it a preferred choice for ultra-high vacuum (UHV) systems where minimal backstreaming is critical.[4] In some applications, its low backstreaming rate can eliminate the need for liquid nitrogen traps.[2]

Santovac 5: This polyphenyl ether fluid is renowned for its extremely low vapor pressure and exceptional thermal stability.[4] It is often considered the benchmark for applications demanding the lowest possible backstreaming rates, such as in mass spectrometry and space simulation chambers.

Comparative Analysis of Key Properties

The following table summarizes the key physical and chemical properties of the selected silicone oils that influence their backstreaming characteristics.

Property	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704)	Pentaphenyltrisiloxane (DC-705)	Santovac 5 (Polyphenyl Ether)
Molecular Formula	C₂₈H₃₂O₂Si₃	C₃₀H₃₀O₂Si₃	C₃₀H₂₂O₄
Molecular Weight ( g/mol )	484.82	546.79	446.52
Vapor Pressure @ 25°C (Torr)	2 x 10⁻⁸	2.4 x 10⁻⁹	4 x 10⁻¹⁰
Ultimate Vacuum (Torr, trapped)	10⁻¹⁰ to 10⁻¹¹	10⁻¹¹	10⁻¹⁰
Flash Point (°C)	214	243	288
Density @ 25°C (g/cm³)	1.07	1.09	1.20

Note: The data presented is compiled from various sources and may vary slightly between manufacturers.

The significantly lower vapor pressure of DC-705 and Santovac 5 compared to DC-704 is a strong indicator of their superior performance in minimizing backstreaming.

Quantitative Backstreaming Data: A Closer Look

In a study measuring contamination in a large space simulation chamber using diffusion pumps with DC-705 oil, the backstreaming rate was determined using silicon wafers as collection surfaces and ellipsometry for film thickness analysis.[5] The average backstreaming rate was found to be 0.37 x 10⁻⁶ mg/cm²/min .[4][5] This data provides a tangible benchmark for the performance of DC-705 in a real-world application.

For DC-704 and Santovac 5, while specific quantitative backstreaming rates under comparable conditions are not cited in the available literature, their vapor pressure data strongly suggests that Santovac 5 would exhibit the lowest backstreaming, followed by DC-705, and then DC-704.

Experimental Protocol for Measuring Backstreaming

To provide a framework for the empirical evaluation of backstreaming, we present a detailed protocol based on the highly sensitive Quartz Crystal Microbalance (QCM) technique. This method offers real-time measurement of mass deposition with sub-nanogram sensitivity, making it ideal for quantifying the low levels of backstreaming from high-performance vacuum fluids. The principles of this method are in line with the methodologies described in ASTM E1559 for measuring outgassing from materials in a vacuum.[6][7]

Experimental Workflow

Caption: Workflow for QCM-based backstreaming measurement.

Step-by-Step Methodology

• System Preparation: a. Thoroughly clean the vacuum chamber and all components to remove any residual contaminants. b. Install the diffusion pump to be tested, charged with the silicone oil of interest (e.g., 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane). c. Position a temperature-controlled Quartz Crystal Microbalance (QCM) sensor within the vacuum chamber, in a line of sight to the diffusion pump inlet. The QCM crystal should be clean and its initial resonant frequency recorded. d. Evacuate the system to its base pressure using a backing pump and the diffusion pump.

• Measurement: a. Allow the QCM sensor to thermally stabilize at a set temperature (e.g., 25°C). Monitor its resonant frequency until a stable baseline is achieved. b. Operate the diffusion pump under its normal operating conditions for a prolonged period (e.g., 24-72 hours). c. Continuously record the frequency of the QCM sensor throughout the experiment. A decrease in frequency indicates mass deposition onto the crystal surface.[8][9]

• Data Analysis: a. The change in frequency (Δf) of the QCM is directly proportional to the change in mass (Δm) on its surface, as described by the Sauerbrey equation: Δf = - (2 * f₀² / (A * sqrt(ρ_q * μ_q))) * Δm, where f₀ is the fundamental resonant frequency of the crystal, A is the active crystal area, ρ_q is the density of quartz, and μ_q is the shear modulus of quartz. b. Using the known sensitivity of the QCM, convert the recorded frequency change over time into a mass deposition rate. c. Calculate the backstreaming rate in units of mg/cm²/min by dividing the mass deposition rate by the active area of the QCM crystal.

This protocol provides a robust and highly sensitive method for quantifying and comparing the backstreaming characteristics of different vacuum pump fluids, enabling a direct and data-driven selection process.

Conclusion and Recommendations

The selection of a diffusion pump fluid is a critical decision that directly impacts the cleanliness and integrity of high-vacuum processes. While 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (DC-704) is a reliable fluid for many high-vacuum applications, for processes demanding ultra-clean environments and minimal contamination, fluids with lower vapor pressures are demonstrably superior.

Based on the available data, DC-705 offers a significantly lower backstreaming potential than DC-704, as evidenced by its lower vapor pressure and quantitative backstreaming measurements from NASA studies. For the most critical applications where even trace levels of organic contamination are intolerable, Santovac 5 stands out as the premium choice due to its extremely low vapor pressure, although quantitative backstreaming data for direct comparison is less accessible.

It is strongly recommended that researchers and engineers critically evaluate the sensitivity of their application to molecular contamination and select a diffusion pump fluid accordingly. For new system qualifications or when troubleshooting contamination issues, conducting in-situ backstreaming measurements using a sensitive technique such as QCM is advisable to validate the performance of the chosen fluid within the specific process environment.

References

• Kurt J. Lesker Company. (n.d.). Backstreaming of Pump Oil Vapors in Vacuum Systems - Detection, Quantification & Mitigation. Retrieved from [Link]

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• NASA Technical Reports Server. (1993). A New Technique for Oil Backstreaming Contamination Measurements. Retrieved from [Link]

• ASTM International. (2022). Standard Test Method for Contamination Outgassing Characteristics of Spacecraft Materials. ASTM E1559-09(2022). Retrieved from [Link]

• Wikipedia. (n.d.). Quartz crystal microbalance. Retrieved from [Link]

• Vacaero. (2013, January 8). Backstreaming. Retrieved from [Link]

• Ipsen. (n.d.). Ask the Expert: How do I Prevent my Diffusion Pump from Backstreaming? Retrieved from [Link]

• FLUIDX. (2022, March 22). How to Minimize Oil Backstreaming in Mechanical Vacuum Pumps? Retrieved from [Link]

• NUTZEN DO BRASIL LTDA. (n.d.). NTZ 704 Silicone Oil for Diffusion Pumps. Retrieved from [Link]

• Nanoscience Instruments. (n.d.). Quartz Crystal Microbalance (QCM). Retrieved from [Link]

• Micro Photonics. (n.d.). What is Quartz Crystal Microbalance (QCM) technology? An Introduction. Retrieved from [Link]

• DigitalCommons@USU. (2019). Material Outgassing Kinetics: The Development of a Testing Capability. Retrieved from [Link]

• ASTM International. (n.d.). ASTM E1559 Contamination Outgassing Characteristics of Spacecraft Materials US Lab. Retrieved from [Link]

• Gamry Instruments. (n.d.). Quartz Crystal Microbalance QCM Dissipation - QCM-i - eQCM. Retrieved from [Link]

• Stanford Research Systems. (n.d.). QCM200 - Quartz Crystal Microbalance. Retrieved from [Link]

• Normandale Community College. (n.d.). Oil-Sealed Pumps and Backstreaming. Retrieved from [Link]

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A Comparative Analysis of High-Vacuum Diffusion Pump Fluids: Tetramethyl Tetraphenyl Trisiloxane vs. Alternatives

For researchers, scientists, and professionals in drug development, achieving and maintaining a high-vacuum environment is paramount for the integrity of experimental and manufacturing processes. The choice of diffusion pump fluid is a critical determinant of a system's ultimate pressure, stability, and maintenance requirements. This guide provides an in-depth comparison of tetramethyl tetraphenyl trisiloxane, a widely used silicone-based fluid, with other common alternatives, supported by available performance data and standardized evaluation protocols.

The Crucial Role of Diffusion Pump Fluids in High-Vacuum Systems

Diffusion pumps operate by boiling a working fluid and directing a high-velocity vapor stream to entrain gas molecules from the vacuum chamber, effectively moving them towards the exhaust.[1] The ideal diffusion pump fluid exhibits low vapor pressure at room temperature, high thermal and oxidative stability, chemical inertness, and a high molecular weight.[2][3] These properties directly influence the achievable vacuum level, the rate of backstreaming (fluid migration into the vacuum chamber), and the overall longevity and reliability of the vacuum system.[1][4]

The selection of a fluid is a balance between performance requirements and cost. While hydrocarbon-based fluids are economical, they are prone to thermal degradation and have a higher vapor pressure, limiting their application in high-vacuum scenarios.[5][6] This guide will focus on synthetic fluids, specifically silicone oils and polyphenyl ethers, which offer superior performance for demanding applications.

Profile: Tetramethyl Tetraphenyl Trisiloxane (DC-704 equivalent)

Tetramethyl tetraphenyl trisiloxane is a single-component silicone fluid renowned for its thermal stability, low vapor pressure, and resistance to oxidation.[4][7] It is a popular choice for a wide range of high-vacuum applications due to its reliable performance and moderate cost compared to more specialized fluids.

Key Properties of Tetramethyl Tetraphenyl Trisiloxane:

Property	Value	Source
Molecular Formula	C28H32O2Si3	[7]
Molecular Weight	484.8 g/mol	[7]
Vapor Pressure @ 25°C	< 0.001 mm Hg	[8]
Relative Density	1.07	[8]

The chemical structure of tetramethyl tetraphenyl trisiloxane contributes to its desirable properties. The siloxane backbone provides thermal stability, while the phenyl groups enhance resistance to radiation and oxidation.

Caption: Molecular Structure of Tetramethyl Tetraphenyl Trisiloxane.

Comparative Analysis with Alternative High-Vacuum Fluids

The primary alternatives to tetramethyl tetraphenyl trisiloxane in high-vacuum applications are other silicone oils with different phenyl content (e.g., DC-705) and polyphenyl ethers (e.g., Santovac 5).

Silicone Oil: Pentaphenyl Trimethyl Trisiloxane (DC-705 equivalent)

DC-705 is another silicone-based fluid with a higher phenyl content compared to DC-704. This modification results in a lower vapor pressure, allowing for the attainment of higher vacuum levels. Silicone-based fluids, in general, offer excellent chemical resistance and durability.[2] They are inert and do not readily react with metal parts or common gases in vacuum systems.[2]

Polyphenyl Ether: Santovac 5

Santovac 5 is a polyphenyl ether (PPE) that represents a higher tier of performance and cost.[9] PPEs are known for their exceptionally low vapor pressure and outstanding resistance to thermal degradation, oxidation, and chemical attack.[10][11] These characteristics make them suitable for ultra-high vacuum (UHV) applications where minimal contamination is critical.[10][11][12]

Performance Comparison of High-Vacuum Diffusion Pump Fluids:

Fluid Type	Example	Ultimate Vacuum (Torr)	Key Advantages	Key Disadvantages
Tetramethyl Tetraphenyl Trisiloxane	DC-704	10⁻⁶ to 10⁻⁸	Good performance-to-cost ratio, high stability.[5]	Higher vapor pressure than PPEs.
Pentaphenyl Trimethyl Trisiloxane	DC-705	10⁻⁸ to 10⁻¹⁰	Higher ultimate vacuum than DC-704.[2]	More expensive than DC-704.
Polyphenyl Ether	Santovac 5	10⁻¹⁰ and below	Extremely low vapor pressure, exceptional stability, low backstreaming.[10][11][13]	High cost.[6][9]

Experimental Protocol for Efficacy Evaluation

To objectively compare the performance of these fluids, a standardized experimental setup and procedure are essential. The following protocol outlines a method for evaluating key performance parameters in a laboratory setting.

Objective: To determine and compare the ultimate vacuum, pump-down time, and backstreaming characteristics of different diffusion pump fluids.

Materials:

• High-vacuum chamber with a calibrated ion gauge and residual gas analyzer (RGA).

• Diffusion pump of appropriate size for the chamber.

• Mechanical roughing pump.

• Liquid nitrogen cold trap (optional, but recommended for minimizing backstreaming).

• The diffusion pump fluids to be tested (e.g., Tetramethyl Tetraphenyl Trisiloxane, DC-705, Santovac 5).

• Appropriate cleaning solvents (e.g., isopropyl alcohol, acetone).

Procedure:

• Pump Preparation:

  • Thoroughly clean the diffusion pump to remove any residual old fluid and contaminants. This involves disassembly, cleaning all parts with appropriate solvents, and ensuring all surfaces are dry.

  • Reassemble the pump, inspecting all seals and gaskets.

  • Fill the pump with the specified volume of the test fluid.

• System Evacuation (Pump-Down):

  • Start the mechanical roughing pump to evacuate the chamber to the crossover pressure (typically around 10⁻² Torr).[1]

  • Once the crossover pressure is reached, open the high-vacuum valve and start the diffusion pump heater.

  • Record the pressure as a function of time to determine the pump-down curve.

• Ultimate Vacuum Measurement:

  • Allow the system to pump for an extended period (e.g., 24 hours) to reach its ultimate pressure.

  • Record the final, stable pressure reading from the ion gauge.

• Backstreaming Analysis:

  • Use the RGA to analyze the composition of the residual gas in the vacuum chamber at the ultimate pressure.

  • Identify and quantify the partial pressures of hydrocarbons and other species indicative of fluid backstreaming.

• Data Analysis and Comparison:

  • Plot the pump-down curves for each fluid.

  • Tabulate the ultimate vacuum achieved with each fluid.

  • Compare the RGA spectra to assess the relative levels of backstreaming.

Sources

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long-term stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane versus other pump fluids

A Comparative Guide to the Long-Term Stability of High-Vacuum Diffusion Pump Fluids

For researchers and professionals in fields ranging from thin-film deposition to mass spectrometry, achieving and maintaining a pristine high-vacuum environment is paramount. The heart of many high-vacuum systems is the diffusion pump, and its lifeblood is the pump fluid. The choice of this fluid dictates not only the ultimate pressure achievable but also the system's long-term reliability, maintenance schedule, and the cleanliness of the vacuum environment.

This guide provides an in-depth comparison of the long-term stability of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a widely used silicone-based fluid, against other common classes of diffusion pump fluids. We will delve into the chemical mechanisms of degradation, present comparative data, and provide standardized protocols for evaluating fluid stability, empowering you to make an informed decision for your critical applications.

Understanding the Landscape of Diffusion Pump Fluids

Diffusion pumps operate by boiling a working fluid to create a high-velocity vapor jet that propels gas molecules from the high-vacuum side to the foreline, where they are removed by a mechanical roughing pump.[1] The ideal fluid must possess low vapor pressure, high thermal stability, and chemical inertness to withstand repeated heating and cooling cycles without degrading.[2] Fluid degradation leads to increased backstreaming—the migration of fluid vapor back into the vacuum chamber—which is a primary source of contamination.[1][3]

We will compare four major classes of pump fluids:

• Silicone Oils: Represented by our topic fluid, 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (a tetraphenyl trisiloxane, often known as a DC-704 equivalent).[4][5] These synthetic fluids are the workhorses of high-vacuum applications, offering a balance of performance and cost.[6][7]

• Hydrocarbon Oils: These are distilled mineral oils, representing the traditional and most cost-effective option.[6][8]

• Polyphenyl Ethers (PPEs): A high-performance synthetic fluid (e.g., Santovac 5) designed for ultra-high vacuum (UHV) applications demanding exceptional thermal stability.[9][10]

• Perfluoropolyethers (PFPEs): Highly inert synthetic fluids (e.g., Fomblin) used in environments with reactive or corrosive gases where other fluids would quickly degrade.[11][12]

Comparative Analysis of Long-Term Stability

The "long-term stability" of a pump fluid is its ability to resist chemical and physical changes under operational stress. The primary stressors are high temperature and exposure to residual gases, particularly oxygen.

Mechanisms of Fluid Degradation

• Silicone (Tetraphenyl Trisiloxane): The strength of the silicon-oxygen (siloxane) backbone provides excellent thermal stability.[4] The phenyl groups enhance this stability and increase resistance to oxidation and radiation compared to simpler silicones.[8][13] However, under extreme heat and in the presence of air, oxidation can still occur, leading to polymerization (thickening) or the formation of volatile siloxane fragments.[14][15]

• Hydrocarbon Oils: These fluids are susceptible to thermal cracking and oxidation.[1][6] Continual heating breaks down the long hydrocarbon chains into lighter, more volatile fractions, increasing vapor pressure and backstreaming.[6] Oxidation leads to the formation of sludge and tar-like deposits that can clog the pump's jet assembly, severely degrading performance and requiring intensive cleaning.[6][16]

• Polyphenyl Ethers (PPEs): PPEs like Santovac 5 are exceptionally resistant to thermal and oxidative degradation due to the stability of the aromatic ether linkages.[9][10] They can withstand very high temperatures, making them suitable for UHV applications where systems are "baked out" to remove adsorbed water.[9]

• Perfluoropolyethers (PFPEs): These fluids are chemically inert and non-flammable due to the strong carbon-fluorine bonds.[12][17] They are the fluid of choice for processes involving reactive gases like oxygen or aggressive chemicals that would readily oxidize other fluids.[7][11]

Quantitative Performance Comparison

The following table summarizes the key performance characteristics that influence the long-term stability and suitability of each fluid type.

Parameter	1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane	Hydrocarbon Oil	Polyphenyl Ether (Santovac 5)	Perfluoropolyether (Fomblin)
Chemical Type	Silicone	Mineral Oil	Synthetic Aromatic Ether	Synthetic Fluorinated Polymer
Ultimate Vacuum (Untrapped)	10⁻⁷ to 10⁻⁸ Torr[18]	~10⁻⁶ Torr[1][6]	10⁻¹⁰ Torr[9][19]	10⁻⁸ to 10⁻⁹ Torr[11]
Max. Boiler Temperature	~220°C	~200°C	~288°C[20]	~280°C
Oxidation Resistance	Good to Excellent[7][8]	Poor to Fair[6][16]	Exceptional[9][20]	Chemically Inert[12][17]
Typical Service Life	12-18 months[6]	3-6 months[6]	>24 months	>24 months (application dependent)
Backstreaming Tendency	Low[13]	High (degrades over time)[6]	Lowest[9][10][21]	Low[12]
Relative Cost	Moderate	Low	Very High	High

Experimental Protocols for Stability Assessment

To provide a self-validating framework for comparing fluid stability, we describe two key experimental workflows.

Experiment 1: Accelerated Aging and Degradation Analysis

This experiment simulates the long-term operational stress on pump fluids to evaluate their resistance to thermal and oxidative breakdown. The protocol is adapted from the principles of accelerated aging outlined in ASTM F1980.[22][23][24]

Methodology:

• Sample Preparation: Place 50 mL of each test fluid (Tetraphenyl Trisiloxane, Hydrocarbon Oil, Santovac 5, and Fomblin) into separate, clean borosilicate glass beakers.

• Controlled Aging: Place the beakers into a forced-air laboratory oven preheated to a constant temperature of 150°C. This temperature is high enough to accelerate aging without causing immediate, unrealistic degradation.

• Exposure: Age the samples for 100 hours, allowing for continuous exposure to air (oxygen).

• Sample Analysis (Post-Aging):

  • Visual Inspection: Document any changes in color, clarity, or the formation of precipitates.

  • Viscosity Measurement: Use a viscometer to measure the kinematic viscosity of each aged sample at 40°C. Compare this to the viscosity of un-aged control samples. An increase in viscosity suggests polymerization, while a decrease can indicate thermal cracking.

  • Outgassing Analysis: Perform a Residual Gas Analysis (RGA) on the headspace of the aged fluid to identify volatile degradation products.

Caption: Workflow for the accelerated aging of pump fluids.

Experiment 2: Thermal Stability and Backstreaming Potential via RGA

This experiment directly measures the thermal stability of the fluids by identifying the temperature at which significant outgassing of breakdown products occurs. This is a direct indicator of the fluid's potential to contaminate a vacuum system at operating temperatures.

Methodology:

• Sample Introduction: Introduce a small quantity (~1 mL) of the un-aged test fluid into a sample holder connected to the vacuum inlet of a Residual Gas Analyzer (RGA).

• System Evacuation: Pump the system down to its base pressure (<1x10⁻⁸ Torr).

• Temperature Ramp: Slowly heat the sample holder at a controlled rate (e.g., 5°C per minute) from room temperature to 300°C.

• Data Acquisition: Continuously monitor the partial pressures of key mass-to-charge ratios (m/z) with the RGA. Of particular interest are masses corresponding to water (18), air (28, 32), and fragments of the pump fluid itself.

• Analysis: Plot the partial pressure of fluid-specific fragments as a function of temperature. The onset temperature of a significant increase in these partial pressures indicates the beginning of thermal decomposition and significant outgassing.

Caption: RGA workflow for thermal decomposition analysis.

Interpreting the Results: A Clear Hierarchy of Stability

Based on the described experiments and established literature, a clear hierarchy of long-term stability emerges.

Fluid Type	Expected Outcome (Accelerated Aging)	Expected Outcome (RGA Analysis)	Long-Term Stability Implications
Hydrocarbon Oil	Significant darkening, large increase in viscosity, formation of sludge.	Low onset temperature for decomposition; high partial pressures of various hydrocarbon fragments.	Poor stability. Leads to frequent maintenance, high backstreaming, and potential for catastrophic pump failure if not changed regularly.[6]
Tetraphenyl Trisiloxane	Slight yellowing, minimal change in viscosity.	Moderate onset temperature for decomposition; primary fragments related to siloxane and phenyl groups.	Good stability for most high-vacuum applications. Offers a long service life with low maintenance and a clean vacuum environment.[8][25]
Polyphenyl Ether	No significant change in color or viscosity.	Very high onset temperature for decomposition; extremely low outgassing across the temperature range.	Exceptional stability. The premier choice for UHV and applications requiring minimal organic contamination.[9][10]
Perfluoropolyether	No change.	High onset temperature for decomposition; inert nature results in very few breakdown fragments.	Exceptional stability, especially in chemically reactive environments where other fluids would be rapidly degraded.[12][17]

Conclusion and Recommendations for Fluid Selection

The long-term stability of a diffusion pump fluid is not a trivial characteristic; it is a critical factor that impacts experimental integrity, operational costs, and system uptime.

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane stands out as a superior fluid offering excellent long-term stability for a wide array of research and development applications. Its resistance to thermal and oxidative breakdown is significantly greater than that of hydrocarbon oils, resulting in a longer service life, reduced maintenance requirements, and a cleaner vacuum environment.[6][8][25]

Recommendations:

• For General High-Vacuum (10⁻⁶ to 10⁻⁷ Torr): Where cost is a consideration but reliability is crucial, 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane provides the optimal balance of performance, stability, and value. It is the recommended upgrade from hydrocarbon oils for nearly all applications.

• For Ultra-High Vacuum (<10⁻⁸ Torr) and Contamination-Sensitive Surfaces: For applications like mass spectrometry, surface science, or semiconductor research, the exceptional stability and extremely low vapor pressure of Polyphenyl Ethers (Santovac 5) justify their higher cost.[9]

• For Reactive and Corrosive Environments: In processes involving high concentrations of oxygen, aggressive etchants, or other reactive gases, the chemical inertness of Perfluoropolyethers (PFPEs) is essential to prevent rapid fluid degradation and ensure operational safety.[7][12]

• Legacy and Low-Cost Applications: Hydrocarbon oils should only be considered for less demanding applications where frequent maintenance is feasible and the risk of backstreaming contamination is acceptable.[6][8]

By understanding the chemical properties and degradation pathways of these fluids, researchers can select the appropriate medium to ensure the stability and success of their high-vacuum processes.

References

• Midwest Tungsten Service. (n.d.). Differences in Diffusion Pump Fluid. Retrieved from [Link]

• Unknown. (n.d.). Hydrocarbon Vs. Silicone Based Diffusion Pump Oil. Retrieved from [Link]

• Enparticles. (n.d.). Diffusion Pump Oil | Silicone & PFPE Diffusion Pump Fluid. Retrieved from [Link]

• Hindustan Vacuum Chem Engineers. (2025, October 13). Best Diffusion Pump Oil for High Vacuum Systems | HVCE. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Santovac 5 polyphenyl ether vacuum pump fluid. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Diffusion Pump Fluids. Retrieved from [Link]

• Wikipedia. (n.d.). Diffusion pump. Retrieved from [Link]

• DINESH HIGH VACUUM ENGINEERING. (n.d.). Silicone Oils - 904. Retrieved from [Link]

• Unknown. (n.d.). Various Types of Vacuum Pump Oils: A Detailed Explanation. Retrieved from [Link]

• NUTZEN DO BRASIL LTDA. (n.d.). NTZ 704 Silicone Oil for Diffusion Pumps. Retrieved from [Link]

• Silico®. (2022, November 7). Aging Mechanism of Silicone Fluid Under Heat and Humidity. Retrieved from [Link]

• Inland Vacuum Industries, Inc. (n.d.). Santovac 5 Polyphenyl Ether Fluid. Retrieved from [Link]

• Ideal Vacuum. (n.d.). Santovac 5 Polyphenyl Ether Diffusion Pump Oil Fluid 100 ml. Retrieved from [Link]

• Ladd Research. (n.d.). Santovac 5 Diffusion Pump Oil. Retrieved from [Link]

• GW United Silicones. (n.d.). Diffusion Pump Fluid. Retrieved from [Link]

• VacCoat. (2022, April 11). What is Outgassing in Vacuum Chamber?. Retrieved from [Link]

• Nelson Labs. (n.d.). Accelerated and Real-Time Aging Tests. Retrieved from [Link]

• Environment Associates. (n.d.). Accelerated Aging Testing | ASTM F1980. Retrieved from [Link]

• STERIS AST. (n.d.). Accelerated and Real-Time Aging. Retrieved from [Link]

• Enparticles. (n.d.). DIFFUSION PUMP OIL CONTAMINATION. Retrieved from [Link]

• Busch, K. L. (n.d.). High-Vacuum Pumps in Mass Spectrometers. MSU Chemistry. Retrieved from [Link]

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• 4. Vacuum Technology Simplified: Various Types of Vacuum Pump Oils: A Detailed Explanation [supervacindustries.blogspot.com]
• 5. spectrumchemical.com [spectrumchemical.com]
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• 7. vaccumpumpmanufacturer.com [vaccumpumpmanufacturer.com]
• 8. Differences in Diffusion Pump Fluid | Midwest Tungsten [tungsten.com]
• 9. Santovac 5 polyphenyl ether vacuum pump fluid [sisweb.com]
• 10. inlandvacuum.com [inlandvacuum.com]
• 11. diffusionpumpoil.com [diffusionpumpoil.com]
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• 20. Kurt J. Lesker Company | Santovac 5(P) - Diffusion Pump Oil & Ultra Polyphenyl Ether Pump Fluid | Enabling Technology for a Better World [lesker.com]
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A Senior Application Scientist's Guide to Evaluating Generic vs. Brand-Name 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

For researchers, scientists, and professionals in drug development, the choice between generic and brand-name chemical reagents is a constant balance of cost, quality, and performance. This guide provides a comprehensive framework for evaluating the performance of generic versus brand-name 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, a versatile organosiloxane compound. This compound, also known by trade names such as Dow Corning 704, is widely used as a high-vacuum diffusion pump fluid and a high-temperature heat transfer fluid.[1][2][][4] The seemingly subtle differences between suppliers can have a significant impact on experimental outcomes, equipment longevity, and data integrity.

This guide is structured to provide not just a comparative analysis but also the underlying scientific rationale for the evaluation methods. We will delve into the critical physicochemical properties, performance in a key application, and the potential long-term implications of choosing a generic over a brand-name product, or vice versa.

Physicochemical Property Showdown: More Than Just a CAS Number

While both generic and brand-name versions will share the same fundamental chemical identity (CAS No. 3982-82-9), their performance can diverge due to variations in the manufacturing process, leading to differences in purity and the presence of minor contaminants.[1][2][5] These seemingly insignificant differences can alter key physical properties that are critical for performance, especially in high-vacuum applications.

A crucial initial step is a thorough comparison of the Certificate of Analysis (CofA) from both the brand-name and generic suppliers. However, a CofA often provides only a limited set of specifications. For a comprehensive evaluation, the following experimental comparisons are recommended.

Comparative Data Summary

Property	Brand-Name (e.g., Dow Corning 704)	Generic	Method of Analysis	Significance of Property
Purity (%)	Typically >97%	Variable, requires verification	Gas Chromatography-Mass Spectrometry (GC-MS)	Higher purity generally leads to more consistent performance and fewer side reactions or contaminants.
Key Impurities	Specified low levels of cyclic siloxanes	Often unspecified	GC-MS with spectral library matching	Cyclic siloxanes are more volatile and can degrade, affecting vacuum levels and leading to system contamination.[6][7]
Viscosity at 25°C (cSt)	35-40	Should be within a similar range	Viscometer	Critical for fluid dynamics in diffusion pumps and heat transfer efficiency.
Refractive Index at 25°C	~1.556	Should be consistent	Refractometer	A quick and sensitive indicator of purity and compositional consistency.
Vapor Pressure at 25°C (torr)	Extremely low (e.g., 10⁻⁸)	Requires verification	Knudsen Effusion or similar vacuum manometry	A lower vapor pressure is essential for achieving high vacuum.[4][8]
Thermal Stability (Decomposition Temp)	High, stable up to 350-400°C in inert atm.	May vary	Thermogravimetric Analysis (TGA)	Determines the maximum operating temperature and lifespan of the fluid.[9][10]

Experimental Protocol: Purity and Impurity Profiling by GC-MS

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for separating and identifying volatile and semi-volatile compounds in a mixture.[6][11] This technique is ideal for identifying not only the main 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane peak but also any lower molecular weight siloxane impurities, such as cyclic siloxanes (D3-D10), which can be detrimental to high-vacuum systems.[6][7]

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a 1% (w/v) solution of both the brand-name and generic siloxane fluid in a high-purity solvent like hexane or toluene.

  • Use a clean, unused glass vial with a PTFE-lined cap to avoid contamination from the vial cap septum, which can be a source of siloxane ghost peaks.[7]

• GC-MS Instrumentation and Conditions:

  • GC Column: A low-polarity column, such as a DB-5ms or equivalent, is suitable for separating siloxanes.

  • Injection: 1 µL of the prepared sample is injected in split mode (e.g., 50:1 split ratio) to avoid overloading the column.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a high temperature (e.g., 320°C) to elute all components.

  • Carrier Gas: Use high-purity helium at a constant flow rate.

  • MS Detector: Operate in full scan mode to identify all eluting compounds.

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram. The purity is calculated as the area of the main peak divided by the total area of all peaks.

  • Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST). Pay close attention to characteristic ions for cyclic siloxanes.

Workflow for Purity Analysis:

Caption: Workflow for GC-MS Purity and Impurity Profiling.

Performance in a High-Vacuum Application: The Diffusion Pump Test

The most direct way to evaluate the performance of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is to test it in its primary application: a diffusion pump. Key performance indicators in this context are the ultimate vacuum achieved and the rate of pressure drop.

Comparative Performance Metrics

Performance Metric	Brand-Name (e.g., Dow Corning 704)	Generic	Method of Analysis	Significance
Ultimate Vacuum (Torr)	Consistently reaches 10⁻⁷ - 10⁻⁸ (untrapped)	May be higher or less stable	Ionization Gauge measurement in a clean, leak-checked vacuum system	A lower ultimate vacuum indicates better fluid performance and lower vapor pressure of volatile components.[4][12]
Pump-down Time	Consistent and predictable	May be slower or more variable	Timed pressure readings during system evacuation	Faster pump-down can indicate more efficient momentum transfer from the fluid vapor to gas molecules.
Backstreaming	Minimal	Potentially higher	Quartz Crystal Microbalance (QCM) or visual inspection of a cold surface	Backstreaming of oil vapor can contaminate the vacuum chamber and the sample, a critical issue in many research applications.

Experimental Protocol: Diffusion Pump Performance Test

Rationale: This experiment simulates the real-world application of the fluid and provides a direct measure of its effectiveness in creating a high-vacuum environment. Consistency and achieving the target vacuum level are the primary goals.

Step-by-Step Methodology:

• System Preparation:

  • Thoroughly clean the diffusion pump and the vacuum chamber to remove any residual oil or contaminants from previous runs. This is a critical step to ensure a valid comparison.

  • Charge the diffusion pump with the brand-name fluid according to the manufacturer's specifications.

  • Leak-check the entire vacuum system.

• Performance Test (Brand-Name):

  • Start the mechanical roughing pump and then the diffusion pump.

  • Record the pressure at regular intervals as the system pumps down.

  • Allow the system to run for an extended period (e.g., 24 hours) to reach its ultimate vacuum. Record the final, stable pressure reading from a calibrated ionization gauge.

• System Cleaning and Second Run (Generic):

  • Vent the system, allow it to cool, and drain the brand-name fluid.

  • Repeat the thorough cleaning process to ensure no cross-contamination.

  • Charge the pump with the generic fluid to the same level as the brand-name fluid.

  • Repeat the performance test under identical conditions.

Experimental Workflow for Diffusion Pump Testing:

Caption: Sequential Workflow for Diffusion Pump Fluid Evaluation.

Thermal Stability and Longevity

The high temperatures within a diffusion pump boiler can cause the fluid to degrade over time.[9] This degradation can lead to the formation of more volatile compounds, which increases the ultimate pressure, and less volatile, tar-like substances that can foul the pump. The inherent thermal stability of the siloxane backbone is a key advantage, but impurities can catalyze degradation pathways.[9][10]

Experimental Protocol: Thermogravimetric Analysis (TGA)

Rationale: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It provides a clear indication of the onset of thermal decomposition, which is a critical parameter for a high-temperature fluid.[13]

Step-by-Step Methodology:

• Sample Preparation: Place a small, precise amount (e.g., 5-10 mg) of the siloxane fluid into a TGA crucible.

• TGA Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a controlled rate (e.g., 10°C/min).

  • Conduct the experiment under an inert atmosphere (e.g., nitrogen) to assess inherent thermal stability without oxidation.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • The onset of decomposition is typically defined as the temperature at which 5% weight loss occurs. A higher onset temperature indicates greater thermal stability.

Cost-Benefit Analysis: Beyond the Sticker Price

While generic reagents are almost invariably cheaper on a per-unit basis, a true cost-benefit analysis must consider the total cost of ownership and the potential impact on research outcomes.[14][15]

Factors to Consider:

• Initial Cost: The purchase price of the brand-name versus the generic product.

• Performance Impact: If a generic fluid fails to achieve the required vacuum or introduces contaminants, the cost of lost experimental data and time can far outweigh the initial savings.

• Equipment Longevity: A less stable generic fluid may degrade more quickly, requiring more frequent and costly fluid changes and pump maintenance. The accumulation of degradation products can also lead to premature failure of the diffusion pump.

• Consistency: Brand-name products often have more stringent quality control, leading to better batch-to-batch consistency. The time and resources spent re-validating a new batch of a less consistent generic product should be factored into the cost.

Conclusion and Recommendations

The choice between a generic and a brand-name 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is not merely a procurement decision but a scientific one with tangible consequences for research quality and equipment maintenance.

• For critical applications where the highest vacuum, lowest contamination, and utmost reliability are paramount (e.g., in mass spectrometry, surface science, or thin-film deposition), the additional cost of a reputable brand-name product is often a worthwhile investment. The stringent quality control provides a higher degree of confidence in the material's performance and consistency.

• For less critical applications or in situations with severe budget constraints, a generic product may be a viable option. However, it is strongly recommended that an in-house validation, following the principles and protocols outlined in this guide, be performed before committing to its large-scale use. A thorough analysis of the generic supplier's specifications and, if possible, a trial sample evaluation are prudent first steps.

Ultimately, an evidence-based approach is essential. By conducting a systematic evaluation of purity, performance, and stability, researchers can make an informed decision that balances economic considerations with the rigorous demands of scientific integrity.

References

• Gelest, Inc. (2015). Safety Data Sheet: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. [Link]

• PubChem. 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. National Center for Biotechnology Information. [Link]

• Shimadzu. G301A Rapid Analysis of Low Molecular Weight Cyclic Siloxanes Using a Backflush GC System. [Link]

• AIP Publishing. Use of Silicones as Diffusion Pump Oils. Review of Scientific Instruments. [Link]

• Gelest, Inc. High Temperature Stability of Polysiloxanes. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, technically grounded framework for the safe and compliant disposal of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9), a common silicone fluid. Our aim is to empower you with the knowledge to manage this chemical waste stream effectively, ensuring the safety of your team and the integrity of our environment.

Foundational Knowledge: Understanding the Compound and its Hazard Profile

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is an organosiloxane compound, often used as a high-temperature fluid, an emollient in cosmetics, and in diffusion pumps.[1] While it is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is crucial to recognize its potential as a mild irritant to the skin and eyes.[2][3][4]

A critical first step in any disposal protocol is a thorough review of the Safety Data Sheet (SDS). The SDS for this compound indicates that while it has no specific GHS hazard classification, appropriate personal protective equipment (PPE) should be worn to mitigate the risk of irritation.[3]

Key Physical and Chemical Properties:

Property	Value
Appearance	Colorless to pale yellow liquid[4]
Boiling Point	>200 °C at 1,013 hPa
Flash Point	142 °C
Solubility	Insoluble in water

This data is compiled from multiple sources and should be used as a general guide. Always refer to the specific SDS for the product you are using.

The Disposal Decision Matrix: A Step-by-Step Approach

The selection of the appropriate disposal method is a function of regulatory requirements, available facilities, and the physical state of the waste. The following decision-making workflow, represented as a DOT graph, provides a logical pathway for determining the correct disposal route.

Caption: Disposal decision matrix for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Primary Disposal Protocol: High-Temperature Incineration

The recommended and most environmentally sound method for the disposal of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is high-temperature incineration.[3] This process ensures the complete destruction of the organic components of the molecule, breaking it down into silicon dioxide, carbon dioxide, and water vapor.

Procedural Steps:

• Segregation and Storage:

  • Collect waste 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane in a dedicated, clearly labeled, and chemically compatible container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan and the receiving incineration facility.

  • Store the waste container in a well-ventilated area, away from sources of ignition, as the material is combustible.

• Containerization and Labeling:

  • Use a robust, leak-proof container for accumulation.

  • The container must be clearly labeled with the full chemical name: "1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane" and the CAS number "3982-82-9".

  • Indicate that the contents are "Non-Hazardous Waste for Incineration."

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and transport to a permitted incineration facility.

  • Ensure the disposal vendor is aware of the chemical composition of the waste to confirm its suitability for their incineration process.

Alternative Disposal Protocol: Secure Landfilling

In situations where a licensed chemical incineration facility is not accessible, secure landfilling is a viable, albeit less preferred, alternative. As silicone fluids are not readily biodegradable, their disposal in a landfill requires careful containment to prevent environmental contamination.[5]

It is crucial to note that the disposal of liquid waste in landfills is highly regulated. Under the Resource Conservation and Recovery Act (RCRA), non-hazardous solid waste is regulated under Subtitle D. States may have more stringent regulations regarding the landfilling of liquids.

Procedural Steps:

• Solidification (if required):

  • Many landfills have restrictions on accepting free liquids. If required by the landfill, the liquid waste must be solidified.

  • Use a non-biodegradable absorbent material, such as diatomaceous earth or vermiculite, to solidify the liquid.

  • The resulting solid matrix must not exhibit any free liquid when subjected to the Paint Filter Liquids Test (EPA Method 9095B).

• Containerization and Labeling:

  • Place the solidified waste or the sealed container of liquid waste into a larger, robust, and leak-proof outer container (e.g., a UN-rated drum).

  • The outer container must be clearly labeled with the chemical name, CAS number, and the words "Non-Hazardous Waste for Landfill Disposal."

• Arranging for Disposal:

  • Engage a licensed waste disposal company that is permitted to handle and transport non-hazardous liquid or solidified chemical waste to a RCRA Subtitle D landfill.[6]

  • Provide the disposal company with the SDS and a clear description of the waste to ensure it can be legally and safely transported and landfilled.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and a well-defined emergency response plan is essential for any laboratory handling this chemical.

Personal Protective Equipment (PPE):

When handling 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, the following PPE is recommended to prevent skin and eye irritation:[3][7]

• Gloves: Nitrile or neoprene gloves.

• Eye Protection: Chemical safety goggles.

• Skin and Body Protection: A lab coat or other suitable protective clothing.

Spill Response:

In the event of a spill, follow these steps:[8][9]

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Contain the Spill: Use an inert absorbent material such as sand, earth, or commercial sorbent pads to contain the spill and prevent it from spreading or entering drains.

• Absorb and Collect: Absorb the spilled material with the absorbent.

• Package for Disposal: Place the contaminated absorbent material into a sealed, labeled container for disposal via the appropriate waste stream (incineration is preferred).

• Decontaminate the Area: Clean the spill area with soap and water.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, give them water to drink. Seek immediate medical attention.

Regulatory Compliance: A Final Word of Caution

The information provided in this guide is based on current best practices and an understanding of federal regulations. However, waste disposal regulations are subject to change and can vary significantly at the state and local levels. It is the generator's responsibility to ensure compliance with all applicable laws and regulations. Always consult your institution's EHS department and your local regulatory agencies for specific guidance.

By adhering to these protocols, you can ensure the safe and responsible disposal of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane, upholding the highest standards of laboratory safety and environmental stewardship.

References

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• Gelest. (2015, September 8). Safety Data Sheet: 1,1,5,5-TETRAPHENYL-1,3,3,5-TETRAMETHYLTRISILOXANE. Retrieved from [Link]

• Gelest, Inc. (2014, May 8). 1,1,3,3-TETRAMETHYLDISILOXANE, 98%. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

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Navigating the Safe Handling of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of specialized chemical compounds is paramount to both personal safety and experimental integrity. This guide provides essential, immediate safety and logistical information for the handling of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane (CAS No. 3982-82-9), a member of the organosiloxane chemical family. Our focus extends beyond mere procedural steps to instill a deep understanding of the "why" behind each recommendation, fostering a culture of safety and confidence in your laboratory operations.

Understanding the Compound: A Prerequisite for Safety

1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane is a colorless to pale yellow liquid often used as a high-temperature fluid, in diffusion pumps, and as an emollient in cosmetics.[1][2] While not classified as a hazardous substance under GHS, it is crucial to recognize that it can be an irritant.[1][3][4] The primary routes of potential exposure are through skin contact, eye contact, and inhalation of mist or vapor.[3] Therefore, a comprehensive personal protective equipment (PPE) strategy is non-negotiable.

Property	Value	Source
Molecular Formula	C28H32O2Si3	[1][5][6]
Molecular Weight	484.81 g/mol	[4][6]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	215 °C @ 0.5 mmHg	[5][7][8]
Flash Point	214 °F (101.1 °C)	[5][8]
Density	1.07 g/mL at 25 °C	[7][8]

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against chemical exposure. The following protocol is designed to provide robust protection during the handling of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Step-by-Step PPE Selection and Use

• Hand Protection: Neoprene or nitrile rubber gloves are recommended.[3] These materials provide a suitable barrier against potential skin irritation. It is imperative to inspect gloves for any signs of degradation or perforation before each use.

• Eye Protection: Chemical goggles are mandatory.[3] Contact lenses should not be worn when handling this substance, as they can trap vapors against the eye. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[9]

• Skin and Body Protection: A standard laboratory coat should be worn to protect against accidental splashes.[10] For larger quantities or in situations with a higher risk of exposure, consider a chemical-resistant apron or coveralls.

• Respiratory Protection: In a well-ventilated area, respiratory protection may not be necessary for small-scale operations. However, if there is a risk of inhaling vapors or mists, a NIOSH-certified organic vapor respirator is recommended.[3][11] Always ensure the respirator is properly fitted and the cartridges are within their expiration date.

Caption: PPE workflow for handling 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane.

Operational Plan: From Receipt to Disposal

A comprehensive safety plan encompasses the entire lifecycle of the chemical within the laboratory.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][11] The container should be kept tightly closed.[3] It is incompatible with strong oxidizing agents.[3]

Handling and Use

• Ventilation: Always handle this compound in a well-ventilated area, such as a chemical fume hood, to prevent the accumulation of vapors.[3][11]

• Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin, and do not breathe in vapor or mist.[3]

• Spill Management: In the event of a spill, contain it with dikes or absorbents to prevent it from entering sewers or streams.[3] Clean up the spill immediately using an absorbent material and place it into an appropriate container for disposal.[3]

Disposal Plan: A Commitment to Environmental Responsibility

Proper disposal of 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane and its contaminated waste is a critical aspect of laboratory safety and environmental stewardship.

Step-by-Step Disposal Protocol

• Waste Collection: Collect all waste material, including contaminated gloves, absorbent materials, and empty containers, in a designated and properly labeled hazardous waste container.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Disposal Method: The recommended method of disposal is incineration.[3] Do not dispose of this waste into the sewer system.[3]

• Regulatory Compliance: All disposal activities must be conducted in strict accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Caption: Disposal workflow for 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane waste.

By adhering to these guidelines, you can ensure a safe and efficient working environment when handling 1,3,3,5-Tetramethyl-1,1,5,5-tetraphenyltrisiloxane. Remember that a proactive approach to safety is the hallmark of a proficient and responsible scientific professional.

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